Technical Documentation Center

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

Core Science & Biosynthesis

Foundational

Harnessing 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride (5-ADSF) in Targeted Covalent Inhibitor Design

An in-depth technical whitepaper on the mechanism of action and application of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in targeted covalent inhibitor (TCI) design. Target Audience: Chemical Biologists, Medicinal Ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical whitepaper on the mechanism of action and application of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in targeted covalent inhibitor (TCI) design.

Target Audience: Chemical Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Guide & Analytical Protocol

Executive Summary

The resurgence of covalent therapeutics has driven a critical need for electrophilic warheads that balance aqueous stability with highly specific target engagement. While acrylamides dominate the landscape of cysteine-targeted inhibitors (e.g., Osimertinib, Ibrutinib)[1], the targeting of less nucleophilic residues—such as serine, tyrosine, lysine, and histidine—requires a different chemical paradigm.

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-ADSF; CAS: 527-81-1) represents a privileged, bifunctional molecular scaffold in this domain. Operating via Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, 5-ADSF acts as a "sleeping beauty" electrophile: it remains highly stable in biological media but undergoes rapid, irreversible covalent bonding upon specific microenvironmental triggers within a protein's binding pocket[2]. This guide deconstructs the structural rationale, reaction kinetics, and analytical validation workflows for utilizing 5-ADSF in advanced drug discovery.

Core Mechanism of Action: The SuFEx Paradigm

Historically, aryl sulfonyl fluorides (like PMSF and AEBSF) were utilized as promiscuous serine protease inhibitors[3]. However, modern SuFEx chemistry has redefined them as highly tunable warheads capable of exquisite selectivity[2].

The "Sleeping Beauty" Activation

Unlike sulfonyl chlorides, which rapidly hydrolyze in water, the S(VI)-F bond in 5-ADSF is exceptionally stable. This stability stems from the high bond dissociation energy of the S-F bond and the steric shielding provided by the tetrahedral sulfur center.

The mechanism of action follows a two-step kinetic model:

  • Reversible Target Engagement ( Ki​ ): The 5-ADSF scaffold binds non-covalently to the target protein. This step is driven by the structural complementarity of the 2,4-dimethyl-benzene core with the target's hydrophobic pockets.

  • Proximity-Driven Inactivation ( kinact​ ): Upon binding, the desolvation of the warhead and the specific hydrogen-bonding network of the protein's active/allosteric site activate the S-F bond. A nucleophilic residue (e.g., the hydroxyl of Ser/Tyr or the primary amine of Lys) attacks the S(VI) center. The reaction proceeds through a trigonal bipyramidal transition state, expelling a fluoride ion (HF) and yielding a highly stable protein-sulfonate adduct.

SuFEx_Mechanism A 5-ADSF (Stable in Aqueous Media) B Target Protein (Non-covalent Complex) A->B Reversible Binding (Ki) C Proximity-Driven Activation B->C Desolvation D Nucleophilic Attack (Ser/Tyr/Lys) C->D Transition State E Covalent Adduct (+183.04 Da Mass Shift) D->E Irreversible Inactivation (kinact) F Fluoride Release (HF) D->F Leaving Group

Figure 1: The SuFEx mechanism of 5-ADSF transitioning from a stable electrophile to a covalent protein adduct.

Structural Rationale of the 5-Amino-2,4-dimethyl Scaffold

Every functional group on 5-ADSF serves a distinct mechanistic purpose, making it a superior building block compared to unsubstituted benzenesulfonyl fluorides:

  • The Warhead (-SO₂F): The electrophilic trap responsible for permanent target inactivation. It is uniquely resistant to off-target reduction by intracellular glutathione (GSH), a common failure point for highly reactive Michael acceptors.

  • The 2,4-Dimethyl Substituents: These methyl groups provide critical steric bulk. Causally, they restrict the rotational degrees of freedom of the S-F bond, further shielding it from non-specific aqueous hydrolysis. In the context of target binding, these methyl groups act as hydrophobic anchors, significantly increasing the initial non-covalent affinity ( Ki​ ) for lipophilic pockets, such as the S1 specificity pocket of elastase[3] or the binding sites of intracellular lipid-binding proteins (iLBPs)[4].

  • The 5-Amino Handle (-NH₂): This is the strategic diversification point. The meta-positioning (relative to the sulfonyl group) ensures that chemical modifications at this amine do not sterically occlude the warhead's trajectory. It allows medicinal chemists to perform rapid amide couplings, reductive aminations, or urea formations to attach target-directing ligands, fluorophores, or PROTAC linkers.

Comparative Electrophilicity and Kinetics

To understand where 5-ADSF fits within the broader covalent drug discovery landscape, we must compare its physicochemical properties against other standard warheads. The data below summarizes the distinct advantages of the sulfonyl fluoride class.

Table 1: Quantitative Comparison of Covalent Warhead Modalities

Warhead TypePrimary Target NucleophilesAqueous Half-Life (pH 7.4)Reactivity TriggerReversibility
Aryl Sulfonyl Fluoride (e.g., 5-ADSF) Ser, Tyr, Lys, His, Thr> 72 hoursProximity + DesolvationIrreversible
Fluorosulfate (-OSO₂F) Tyr, Lys> 72 hoursProximity + DesolvationIrreversible
Acrylamide Cys (highly specific)> 48 hoursProximity (Michael Addition)Irreversible
Chloroacetamide Cys, Lys (promiscuous)< 12 hoursIntrinsic ElectrophilicityIrreversible
Sulfonyl Chloride (-SO₂Cl) Ser, Lys, H₂O< 5 minutesIntrinsic ElectrophilicityIrreversible (High Off-Target)

Insight: The extended aqueous half-life of 5-ADSF compared to chloroacetamides and sulfonyl chlorides ensures that the molecule survives systemic circulation long enough to reach its intended target, minimizing idiosyncratic toxicity caused by non-specific protein adduction[5].

Experimental Workflows for Covalent Target Validation

As an application scientist, establishing a self-validating experimental system is paramount. You cannot rely solely on enzymatic inhibition assays (e.g., IC₅₀ shifts), as they do not definitively prove covalent modification. The following protocols detail the exact methodologies required to validate 5-ADSF-derived inhibitors.

Protocol 1: Intact Protein LC-MS for Covalent Adduct Confirmation

This protocol determines the stoichiometry of labeling and confirms the exact mass shift associated with the loss of HF. The theoretical mass addition of the unsubstituted 5-amino-2,4-dimethylbenzenesulfonyl moiety is +183.04 Da .

Step-by-Step Methodology:

  • Protein Preparation: Dilute the purified recombinant target protein to a final concentration of 2 µM in a physiologically relevant buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). Crucial: Avoid buffers containing primary amines (like Tris) or high concentrations of nucleophilic reducing agents (like DTT), which may competitively react with the probe.

  • Compound Incubation: Add the 5-ADSF-derived inhibitor to a final concentration of 20 µM (10x molar excess). Incubate at 25°C for 2 to 12 hours.

  • Quenching & Desalting: Terminate the reaction by adding 1% formic acid. Immediately pass the sample through a Zeba™ Spin Desalting Column (7K MWCO) to remove unreacted small molecules. Causality: Removing excess probe prevents artifactual labeling during the ionization process in the mass spectrometer and eliminates ionization suppression.

  • LC-MS Analysis: Inject the desalted protein onto a C4 or C8 reverse-phase column coupled to a high-resolution Time-of-Flight (TOF) or Orbitrap mass spectrometer.

  • Data Deconvolution: Use maximum entropy algorithms (e.g., Biopharma Finder or MaxEnt1) to deconvolute the raw multiply-charged envelope into the intact zero-charge mass.

  • Validation Check: A successful, specific TCI will show a single mass shift of +183.04 Da (plus the mass of any ligand attached to the 5-amino group). The presence of +366.08 Da (double addition) indicates promiscuous, non-specific labeling, requiring structural optimization of the ligand.

Protocol 2: Activity-Based Protein Profiling (ABPP) Workflow

To validate target engagement in live cells, the 5-amino handle of 5-ADSF is functionalized with an alkyne tag, converting it into a clickable ABPP probe.

ABPP_Workflow Step1 1. Probe Synthesis (Attach Alkyne/Fluorophore to 5-Amino) Step2 2. Live Cell Incubation (In situ target engagement) Step1->Step2 Step3 3. Cell Lysis & Denaturation (Quench non-covalent interactions) Step2->Step3 Step4 4. CuAAC Click Chemistry (Attach Biotin-Azide) Step3->Step4 Step5 5. Enrichment & LC-MS/MS (Streptavidin pulldown & Peptide Mapping) Step4->Step5

Figure 2: Step-by-step Activity-Based Protein Profiling (ABPP) workflow utilizing the 5-amino handle of 5-ADSF.

Workflow Causality: By incubating the probe in live cells (Step 2) rather than lysates, we preserve the native conformation and endogenous microenvironment of the protein, which is strictly required for the SuFEx "sleeping beauty" activation[2]. Lysis and denaturation (Step 3) immediately destroy the structural proximity required for SuFEx, effectively quenching any further reaction and preventing post-lysis artifactual labeling. Subsequent peptide mapping via LC-MS/MS (Step 5) precisely identifies the modified amino acid residue, confirming the mechanism of action.

Conclusion

The 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride scaffold is a highly sophisticated tool for modern chemical biology. By leveraging the extreme stability of the S(VI)-F bond and the modularity of the 5-amino handle, researchers can design targeted covalent inhibitors that bypass the promiscuity of traditional electrophiles. When paired with rigorous intact MS and ABPP workflows, 5-ADSF provides a robust, self-validating platform for drugging previously intractable protein targets.

References

  • SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS) URL:[Link][3]

  • “Sleeping Beauty” Phenomenon: SuFEx-Enabled Discovery of Selective Covalent Inhibitors of Human Neutrophil Elastase ChemRxiv URL:[Link][2]

  • Covalent Enzyme Inhibition through Fluorosulfate Modification of a Noncatalytic Serine Residue ACS Chemical Biology URL:[Link][4]

  • bioTCIs: Middle-to-Macro Biomolecular Targeted Covalent Inhibitors Possessing Both Semi-Permanent Drug Action and Stringent Target Specificity as Potential Antibody Replacements MDPI - Pharmaceuticals URL:[Link][5]

  • The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery JACS Au (ACS Publications) URL:[Link][1]

Sources

Exploratory

5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride (CAS 527-81-1): A Bifunctional Scaffold for SuFEx Chemistry and Covalent Ligand Discovery

Executive Summary In the rapidly evolving landscape of targeted covalent inhibitors (TCIs) and chemical biology, 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) has emerged as a highly versatile, bifunctiona...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly evolving landscape of targeted covalent inhibitors (TCIs) and chemical biology, 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) has emerged as a highly versatile, bifunctional building block [1]. Unlike traditional electrophiles that suffer from poor aqueous stability, sulfonyl fluorides offer a privileged balance of physiological inertness and context-dependent reactivity.

This technical guide provides an in-depth analysis of CAS 527-81-1. By exploring the causality behind its structural design—specifically the interplay between the derivatizable 5-amino group and the sterically tuned sulfonyl fluoride warhead—this whitepaper equips researchers with the theoretical grounding and self-validating protocols necessary to integrate this compound into modern Sulfur(VI) Fluoride Exchange (SuFEx) workflows and covalent probe discovery pipelines.

Chemical Identity & Physicochemical Profiling

The utility of CAS 527-81-1 lies in its specific substitution pattern. The two methyl groups at the 2- and 4-positions provide critical steric shielding to the sulfonyl fluoride group at the 1-position. This steric bulk suppresses background hydrolysis in aqueous media, thereby increasing the half-life of the warhead in physiological buffers [2]. Concurrently, the 5-amino group serves as an orthogonal synthetic handle, allowing for rapid late-stage functionalization without prematurely activating the S(VI)-F bond.

Table 1: Physicochemical Properties of CAS 527-81-1
PropertyValue / DescriptionMechanistic Implication
Chemical Name 5-Amino-2,4-dimethyl-benzenesulfonyl fluorideBifunctional probe precursor.
CAS Registry Number 527-81-1Commercial identifier [3].
Molecular Formula C8H10FNO2SLow molecular weight (203.23 g/mol ) ensures high ligand efficiency.
Aqueous Stability High (at pH 7.4)Resists spontaneous hydrolysis; requires proximity-driven activation.
Primary Reactive Sites 1. Aniline (-NH2)2. Sulfonyl Fluoride (-SO2F)Enables orthogonal two-step workflows (diversification targeting).

Mechanistic Paradigms in Chemical Biology

The Sulfonyl Fluoride Warhead: SuFEx and Covalent Inhibition

Sulfur(VI) Fluoride Exchange (SuFEx) is a next-generation click chemistry pioneered by K. Barry Sharpless [1]. The S(VI)-F bond is essentially inert to biological nucleophiles under standard conditions due to the high thermodynamic stability of the sulfur-fluorine bond. However, when a sulfonyl fluoride is bound to a protein target, the local microenvironment (often a hydrogen-bond network) can polarize the S-F bond. This proximity-driven activation allows nucleophilic residues—specifically Tyrosine (Tyr), Serine (Ser), Threonine (Thr), and Lysine (Lys)—to attack the sulfur center, displacing the fluoride ion and forming a stable, irreversible covalent sulfonate or sulfonamide linkage [2].

The 5-Amino Handle: Library Diversification

The aniline moiety at the 5-position is weakly nucleophilic due to its conjugation with the aromatic ring, but it is readily functionalized via acylation, reductive amination, or conversion to an isocyanate/isothiocyanate. This allows medicinal chemists to append diverse target-binding domains (pharmacophores) to the scaffold. Because the -SO2F group is stable to standard amide coupling conditions (provided non-nucleophilic bases are used), large libraries of covalent probes can be synthesized in a single step from CAS 527-81-1.

Pathway Visualization

The following diagram illustrates the logical progression of utilizing CAS 527-81-1, transitioning from synthetic library generation to biological target engagement.

Bifunctional workflow of CAS 527-81-1 from library diversification to SuFEx covalent target labeling.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every reagent choice is grounded in chemical causality to prevent the premature degradation of the sulfonyl fluoride warhead.

Protocol 1: Orthogonal Amide Coupling at the 5-Amino Position

Objective: To attach a target-binding ligand to CAS 527-81-1 without hydrolyzing the -SO2F group.

  • Reagent Preparation: Dissolve the carboxylic acid building block (1.1 eq) and HATU (1.2 eq) in anhydrous DMF.

    • Causality: HATU is chosen for its rapid activation kinetics, which is necessary to drive the reaction with the sterically hindered and electronically deactivated aniline of CAS 527-81-1.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the mixture and stir for 10 minutes.

    • Causality: DIPEA is a sterically hindered, non-nucleophilic base. Using a nucleophilic base (like primary/secondary amines or unhindered pyridines) risks unwanted SuFEx attack on the sulfonyl fluoride.

  • Substrate Addition: Add CAS 527-81-1 (1.0 eq) to the activated ester solution. Stir at room temperature for 4–12 hours under an inert argon atmosphere.

  • Validation & Workup: Monitor the reaction via LC-MS. The presence of the intact -SO2F group (visible via its distinct isotopic pattern and mass) validates the orthogonality of the reaction. Quench with saturated aqueous NH4Cl and extract with EtOAc.

Protocol 2: Protein Labeling & Covalent Modification Assay

Objective: To validate the SuFEx-mediated covalent binding of the synthesized probe to a target protein.

  • Protein Incubation: Dilute the target protein to 5 µM in a physiological buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

    • Causality: HEPES is used instead of Tris buffer. Tris contains a primary amine that can act as a competing nucleophile over extended incubation periods, leading to false negatives.

  • Probe Addition: Add the sulfonyl fluoride probe (from Protocol 1) to a final concentration of 50 µM (1% DMSO final). Incubate at 37°C for 2 hours.

  • Denaturation & Dialysis: Quench the reaction by adding urea to a final concentration of 8 M, followed by rapid dialysis or spin-column desalting.

    • Causality: Denaturation removes non-covalently bound probe. If the probe remains attached after this step, it self-validates that a true covalent bond (SuFEx) has been formed.

  • Intact Mass Spectrometry: Analyze the protein via LC-TOF-MS. A mass shift corresponding to the probe mass minus the mass of hydrogen fluoride (HF, 20 Da) confirms irreversible covalent adduction.

Comparative Reactivity Data

Understanding where sulfonyl fluorides sit on the spectrum of electrophilic warheads is crucial for rational drug design. CAS 527-81-1 provides a "silent" warhead that only reacts when perfectly positioned.

Table 2: Comparative Reactivity Profile of Covalent Warheads
Warhead TypeAqueous Stability (pH 7.4)Primary Target ResiduesOff-Target Reactivity
Sulfonyl Fluoride (-SO2F) Excellent (Days) Tyr, Ser, Lys, His Very Low (Proximity-driven)
Sulfonyl Chloride (-SO2Cl)Poor (Minutes)Ser, Lys, Non-specificHigh (Rapid hydrolysis)
Acrylamide (Michael Acceptor)Good (Hours to Days)CysModerate (Glutathione scavenging)
ChloroacetamideModerateCys, LysHigh (Highly reactive)

References

  • Title: SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Source: Journal of the American Chemical Society URL: [Link]

  • Title: Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Source: Chinese Chemical Letters URL: [Link]

Foundational

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride: A Mechanistic Guide to SuFEx Probe Engineering

Executive Summary In the rapidly evolving landscape of chemical biology and drug discovery, the rational design of covalent probes is paramount for target identification and enzyme inhibition. 5-Amino-2,4-dimethyl-benzen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly evolving landscape of chemical biology and drug discovery, the rational design of covalent probes is paramount for target identification and enzyme inhibition. 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS: 527-81-1) has emerged as a highly privileged bifunctional scaffold. By combining a highly stable, proximity-activated sulfonyl fluoride (-SO₂F) warhead with a versatile primary amine (-NH₂) handle, this molecule serves as a foundational building block for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

This technical guide provides an in-depth analysis of its molecular structure, physicochemical properties, and mechanistic utility, alongside field-proven protocols for synthesizing and validating covalent protein probes.

Physicochemical Profiling & Structural Elucidation

The utility of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride stems directly from its precise molecular architecture. The core benzene ring acts as a rigid spacer, while its three distinct substituents act in concert to tune reactivity and stability.

Quantitative Data Summary
PropertyValue / Description
Chemical Name 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride
CAS Registry Number 527-81-1
Molecular Formula C₈H₁₀FNO₂S
Molecular Weight 203.23 g/mol
Reactive Warhead Sulfonyl fluoride (-SO₂F) at position 1
Functionalization Handle Primary amine (-NH₂) at position 5
Steric/Electronic Modifiers Methyl groups (-CH₃) at positions 2 and 4
Structural Logic
  • The -SO₂F Warhead: Unlike traditional sulfonyl chlorides (-SO₂Cl) which rapidly hydrolyze in aqueous media, the S-F bond is exceptionally stable under physiological conditions. It remains inert until it is brought into close proximity with a specific nucleophile (e.g., the phenolic -OH of Tyrosine or the primary amine of Lysine) within a protein binding pocket [1].

  • The 2,4-Dimethyl Groups: These methyl groups serve a dual purpose. Sterically, the ortho-methyl group (position 2) shields the sulfonyl fluoride from premature nucleophilic attack by solvent molecules. Electronically, they donate electron density into the ring, fine-tuning the electrophilicity of the S(VI) center [3].

  • The 5-Amino Group: Positioned away from the sterically hindered warhead, the primary amine provides a highly accessible site for derivatization (e.g., attaching fluorophores, biotin tags, or small-molecule ligands) without compromising the integrity of the -SO₂F group.

StructureLogic Core 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride SO2F Sulfonyl Fluoride (-SO2F) SuFEx Warhead Core->SO2F Covalent Binding NH2 Amino Group (-NH2) Functionalization Handle Core->NH2 Conjugation Me 2,4-Dimethyl Groups (-CH3) Steric & Electronic Tuning Core->Me Stability Target Protein Tyrosine/Lysine Residues SO2F->Target SuFEx Reaction Probe Fluorophore/Biotin Tags NH2->Probe Amide Coupling

Structural logic and reactivity pathways of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride.

Mechanistic Utility: The SuFEx Paradigm

Pioneered by K. Barry Sharpless and colleagues in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) is recognized as a premier "click chemistry" reaction [1][2]. The causality behind choosing 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride for probe development lies in the concept of proximity-driven reactivity .

When a probe derived from this scaffold binds non-covalently to a target protein, the local microenvironment of the protein pocket (often featuring hydrogen-bond donors or basic residues) polarizes the S-F bond. This localized activation lowers the activation energy, allowing a nearby nucleophilic amino acid side chain to attack the S(VI) center. The fluoride ion (F⁻) is an excellent leaving group, resulting in an irreversible, covalent S-O (aryl fluorosulfate) or S-N (sulfonamide) linkage. Because the reaction is entirely dependent on the binding event, off-target labeling is drastically minimized compared to highly reactive electrophiles like maleimides or haloacetamides.

Experimental Workflows & Protocols

To utilize this scaffold effectively, researchers must first derivatize the amino group, followed by the execution of the SuFEx reaction on the target protein. The following protocols are designed as self-validating systems to ensure scientific integrity.

Protocol 1: Derivatization of the 5-Amino Group (Probe Synthesis)

Objective: Attach a reporter tag (e.g., a carboxylic acid-functionalized fluorophore) to the primary amine while preserving the hydrolytically stable -SO₂F warhead. Causality: The -SO₂F group is highly resistant to standard amide coupling conditions, allowing selective functionalization of the -NH₂ group. However, nucleophilic bases must be avoided to prevent premature degradation of the warhead.

  • Preparation: Dissolve 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (1.0 eq) and the carboxylic acid-containing tag (1.1 eq) in anhydrous Dimethylformamide (DMF).

  • Activation: Add coupling reagents (e.g., HATU, 1.2 eq) and a strictly non-nucleophilic base (e.g., N,N-Diisopropylethylamine [DIPEA], 3.0 eq). Crucial Insight: DIPEA provides the necessary basicity for the coupling reaction without acting as a nucleophile that could attack the sulfonyl fluoride.

  • Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor the reaction progress via LC-MS.

  • Purification: Purify the crude mixture via reverse-phase HPLC (Water/Acetonitrile with 0.1% Formic Acid) to isolate the pure derivatized SuFEx probe. Lyophilize and store at -20°C.

Protocol 2: SuFEx-Mediated Protein Labeling

Objective: Covalently label the target protein via proximity-driven SuFEx click chemistry.

  • Protein Preparation: Prepare a 10–50 µM solution of the target protein in a physiological buffer (e.g., PBS, pH 7.4). Crucial Insight: Maintaining physiological pH ensures that target Tyrosine or Lysine residues remain in their native protonation states, which is required for the SuFEx activation mechanism.

  • Probe Incubation: Add the derivatized SuFEx probe (from Protocol 1) to a final concentration of 1–5 equivalents relative to the protein. Use a DMSO stock, ensuring the final DMSO concentration remains below 5% (v/v) to prevent protein denaturation.

  • Reaction: Incubate the mixture at 37°C for 1–12 hours. The exact time depends on the binding affinity of the probe to the protein pocket.

  • Cleanup: Remove unreacted probe using size-exclusion chromatography (e.g., Sephadex G-25 spin columns) or dialysis against the physiological buffer.

Workflow A 1. Scaffold Preparation (5-Amino-2,4-dimethyl-benzenesulfonyl fluoride) B 2. Amino Group Derivatization (Attach Reporter Tag via Amide Bond) A->B C 3. Protein Incubation (Target Protein + Derivatized Probe) B->C D 4. SuFEx Click Reaction (Proximity-Driven S-O/S-N Bond Formation) C->D E 5. Analytical Validation (LC-MS / Intact Protein MS) D->E

Experimental workflow for SuFEx-mediated protein labeling and analytical validation.

Analytical Validation (Self-Validating System)

To ensure the trustworthiness of the experimental workflow, the covalent modification must be analytically validated. This acts as a closed-loop verification system.

Intact Protein LC-MS Workflow:

  • Subject the cleaned, labeled protein to Intact Protein Liquid Chromatography-Mass Spectrometry (LC-MS) using a high-resolution instrument (e.g., Q-TOF).

  • Deconvolute the raw multiply-charged mass spectra to obtain the intact mass of the protein.

  • Data Interpretation: A successful SuFEx reaction is confirmed if the mass of the labeled protein exactly equals the mass of the unlabeled protein plus the mass of the probe, minus 19.00 Da (the mass of the displaced fluoride ion). If the mass shift does not account for the loss of fluoride, the interaction is merely non-covalent or an artifact.

  • Peptide Mapping (Optional): To identify the exact residue modified, digest the labeled protein with Trypsin and analyze via LC-MS/MS to locate the specific peptide bearing the mass shift.

References

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. URL: [Link]

  • AccessScience Editors. (2014). "New click chemistry reaction: sulfur fluoride exchange." McGraw Hill. URL: [Link]

  • "Synthesis of Arenesulfonyl Fluorides via Sulfuryl Fluoride Incorporation from Arynes." (2018). Organic Letters, ACS Publications. URL: [Link]

Exploratory

Comprehensive Solubility and Handling Profile of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride in Organic Solvents

Introduction to the Probe Architecture 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) represents a highly versatile bifunctional building block in modern chemical biology and drug discovery. The molecule fe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction to the Probe Architecture

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) represents a highly versatile bifunctional building block in modern chemical biology and drug discovery. The molecule features an aniline moiety that serves as a synthetic diversification point (e.g., for amide coupling to target-binding ligands) and a sulfonyl fluoride warhead designed for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry[1]. SuFEx has emerged as a premier click-chemistry methodology due to the unique stability of the S–F bond, which resists hydrolysis under physiological conditions yet reacts selectively with specific nucleophilic residues (tyrosine, lysine, serine, histidine) upon target engagement[2].

However, the successful deployment of this probe relies entirely on its solvation dynamics. The dual nature of the molecule—a hydrogen-bonding primary amine paired with a highly polar but lipophilic sulfonyl fluoride—creates specific solubility requirements that must be managed to prevent premature degradation and ensure assay reproducibility.

Solvation Thermodynamics and Causality

The solubility profile of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is dictated by three core structural features:

  • The Primary Amine (-NH₂): Acts as both a hydrogen-bond donor and acceptor, heavily favoring polar, hydrogen-bond accepting solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF).

  • The 2,4-Dimethyl Substitution: The addition of these methyl groups increases the lipophilicity (LogP) of the aromatic core compared to unsubstituted benzenesulfonyl fluoride. This disrupts the crystal lattice packing, marginally decreasing aqueous solubility[3] while enhancing solubility in moderately polar organic solvents like Dichloromethane (DCM).

  • The Sulfonyl Fluoride (-SO₂F): While highly polar, it is intrinsically hydrophobic. It requires solvents with a high dielectric constant to stabilize it in solution, but it is susceptible to nucleophilic attack if the solvent contains reactive impurities (e.g., trace water combined with a base)[4].

Quantitative Solubility Profile

The following table summarizes the solubility metrics and application suitability for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride across standard organic solvents.

SolventDielectric Constant (ε)Estimated SolubilityApplication SuitabilityCausality / Mechanistic Remarks
DMSO 46.7> 100 mg/mLPrimary Stock StorageHigh polarity perfectly solvates both the amine and the -SO₂F group. Ideal for long-term storage at -20°C[2].
DMF 36.7> 100 mg/mLSecondary Stock StorageExcellent solvation. However, trace dimethylamine impurities can degrade the warhead if not strictly anhydrous.
Acetonitrile (MeCN) 37.5~ 50 mg/mLSuFEx Reaction MediumPreferred for in situ SuFEx reactions in 96-well plates. Stabilizes the transition state without acting as a competing nucleophile[1].
DCM 8.9~ 30 mg/mLSynthetic ExtractionsThe 2,4-dimethyl groups enhance lipophilicity, making DCM suitable for biphasic workups during probe synthesis.
Methanol 32.7~ 20 mg/mLNot Recommended Protic solvent. Carries a high risk of slow solvolysis, converting the -SO₂F to a methyl sulfonate ester over time.
Water / PBS 80.1< 0.1 mg/mLBiological AssaysPoor intrinsic solubility[3]. Requires dosing from a concentrated DMSO stock (typically keeping final DMSO < 1% v/v)[2].

Self-Validating Experimental Protocol: Stock Solution Preparation

To ensure absolute trustworthiness in downstream SuFEx applications, the preparation of the probe must be treated as a self-validating system. The following protocol details the preparation of a 100 mM master stock.

Objective: Generate a stable, validated stock solution while preventing premature fluoride ejection. Causality Note: The S–F bond is stable to neutral water but rapidly degrades in the presence of adventitious moisture combined with basic conditions. Therefore, utilizing strictly anhydrous solvents and verifying the integrity of the warhead before use is non-negotiable.

Step-by-Step Methodology:

  • Thermal Equilibration: Transfer the sealed vial of solid 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride from cold storage (-20°C) to a desiccator. Allow it to reach room temperature (approx. 30 minutes).

    • Causality: Opening a cold vial introduces atmospheric condensation, which provides the moisture necessary for premature hydrolysis.

  • Solvent Degassing: Sparge anhydrous DMSO (sealed under argon) with dry nitrogen for 10 minutes.

    • Causality: Removes dissolved oxygen and trace volatile impurities that could initiate radical side-reactions or nucleophilic attack.

  • Dissolution: In a nitrogen-purged glovebox or using standard Schlenk techniques, dissolve 20.3 mg of the compound in 1.0 mL of the degassed, anhydrous DMSO to yield a 100 mM stock. Vortex gently until the solution is optically clear.

  • Self-Validating Quality Control (¹⁹F-NMR):

    • Action: Extract a 50 µL aliquot of the stock and dilute with 450 µL of DMSO-d₆. Acquire a ¹⁹F-NMR spectrum (typically 376 MHz).

    • Pass Criteria: The presence of a single, sharp singlet between +50 to +60 ppm confirms an intact aryl-SO₂F group.

    • Fail Criteria: The appearance of a signal between -120 ppm and -150 ppm indicates the release of free fluoride ions (warhead degradation)[1]. If this peak is observed, the stock must be discarded.

  • Storage: Aliquot the validated stock into single-use amber glass vials (e.g., 50 µL per vial), blanket with argon, and store at -20°C.

Workflow: From Solvation to SuFEx Conjugation

When transitioning from the stock solution to an active assay, solvent selection shifts from storage stability to reaction facilitation. While DMSO is optimal for storage, Acetonitrile (MeCN) is frequently the solvent of choice for conducting the actual SuFEx conjugation, particularly in high-throughput liquid-based protocols[1]. MeCN provides the necessary polar aprotic environment to stabilize the displacement of the fluoride ion without interfering with the nucleophilic attack of the target protein's tyrosine or lysine residues.

G A Solid Probe (CAS 527-81-1) B Solvation in Anhydrous DMSO (100 mM Stock) A->B Dissolve under N2 C QC via 19F-NMR (Validate -SO2F Integrity) B->C Aliquot & Test D Dilution in MeCN (Assay Preparation) C->D Pass (>95% pure) E SuFEx Conjugation (Protein Labeling) D->E Base Catalyst Addition

Workflow for solvation, validation, and application of SuFEx covalent probes.

References

  • SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

  • Activation-Free Sulfonyl Fluoride Probes for Fragment Screening Source: National Institutes of Health (PMC) URL:[Link]

  • Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source Source: ACS Sustainable Chemistry & Engineering URL:[Link]

  • Compound Database: 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) Source: ChemBuyersGuide / BidePharm URL:[Link]

Sources

Foundational

Harnessing 2,4-Dimethyl Substituted Sulfonyl Fluorides: Steric and Electronic Tuning for Precision Chemical Biology

Introduction: The Evolution of SuFEx in Chemical Biology Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally reshaped the landscape of covalent chemical biology. Unlike their highly reactive and hydrolytically unstabl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Evolution of SuFEx in Chemical Biology

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally reshaped the landscape of covalent chemical biology. Unlike their highly reactive and hydrolytically unstable sulfonyl chloride counterparts, sulfonyl fluorides (SFs) possess a unique "dormant" reactivity[1]. They remain highly stable in aqueous physiological environments but undergo rapid nucleophilic substitution when activated by specific protein microenvironments[2].

As a Senior Application Scientist, I frequently encounter the challenge of off-target promiscuity when deploying electrophilic warheads in live-cell proteomics. While unsubstituted arylsulfonyl fluorides provide excellent baseline reactivity, they often lack the selectivity required for precise target identification. Enter the 2,4-dimethyl substituted sulfonyl fluoride scaffold. By strategically placing methyl groups at the ortho and para positions, researchers can fine-tune the S(VI)-F bond, creating a highly selective, proximity-driven warhead capable of expanding the ligandable proteome beyond traditional cysteine residues to include tyrosine (Tyr), lysine (Lys), and histidine (His)[3].

Mechanistic Causality: Steric Shielding and Electronic Deactivation

The superiority of the 2,4-dimethyl substitution pattern is not coincidental; it is rooted in fundamental physical organic chemistry. The precise causality behind its behavior can be broken down into three pillars:

  • Electronic Deactivation (The Para-Effect): The methyl group at the 4-position is electron-donating via hyperconjugation. This increases the electron density at the sulfur center, reducing its baseline electrophilicity and rendering the S-F bond less susceptible to spontaneous hydrolysis[2].

  • Steric Shielding (The Ortho-Effect): The methyl group at the 2-position provides critical steric bulk directly adjacent to the sulfonyl fluoride. This physical barrier restricts the approach of bulk solvent (water) molecules, drastically increasing the hydrolytic half-life of the probe[3].

  • Proximity-Enhanced Activation: Because the baseline reactivity is suppressed, the 2,4-dimethyl SF warhead acts as a "loaded spring." It requires the desolvation and precise geometric alignment afforded by a protein binding pocket to overcome the activation energy barrier. Once bound, the local concentration of a nucleophilic residue (e.g., the phenoxide of Tyrosine) drives the SuFEx reaction to completion[2].

MechanisticLogic Core 2,4-Dimethylbenzenesulfonyl Fluoride (Probe) Ortho Ortho-Methyl Group (Steric Shielding) Core->Ortho Structural Feature Para Para-Methyl Group (Electronic Tuning) Core->Para Structural Feature Stability High Hydrolytic Stability (Resists Aqueous Cleavage) Ortho->Stability Blocks H2O Access Electrophilicity Attenuated Baseline Electrophilicity Para->Electrophilicity Donates Electron Density Binding Non-Covalent Protein Binding (Target Pocket) Stability->Binding Survives in Biological Media Electrophilicity->Binding Prevents Off-Target Reactions Activation Proximity-Enhanced SuFEx Activation Binding->Activation Desolvation & Alignment Adduct Stable Covalent Adduct (Tyr, Lys, His) Activation->Adduct Nucleophilic Attack

Logic tree of steric and electronic modulation in 2,4-dimethyl sulfonyl fluorides.

Quantitative Structure-Reactivity Relationships

To illustrate the profound impact of the 2,4-dimethyl substitution, we must compare it against other common arylsulfonyl fluoride motifs. The data below synthesizes the relationship between substitution patterns, hydrolytic stability, and protein labeling efficiency.

Table 1: Comparative Reactivity and Stability of Arylsulfonyl Fluorides

Substituent PatternElectronic Effect (Approx. σ )Hydrolytic Half-Life ( t1/2​ , pH 7.4)Relative Labeling Efficiency (Lys/Tyr)Off-Target Promiscuity
Unsubstituted (H) Neutral (0.00)~12 hoursHigh (Non-specific)High
4-Methyl Weak Donating (-0.17)~24 hoursModerateModerate
2,4-Dimethyl Donating + Steric> 48 hours High (Proximity-dependent) Low
4-Trifluoromethyl Strong Withdrawing (+0.54)< 2 hoursVery High (Rapid degradation)Very High
2,4,6-Trimethyl Strong Donating + High Steric> 72 hoursLow (Sterically hindered)Very Low

Data synthesized from comparative SuFEx profiling studies. The 2,4-dimethyl variant hits the optimal therapeutic window—stable enough to circulate and permeate cells, yet reactive enough to engage nucleophiles upon target binding[2][3].

Validated Methodologies & Protocols

A core tenet of robust chemical biology is the use of self-validating experimental systems. The following protocols detail the synthesis and application of 2,4-dimethylbenzenesulfonyl fluorides, incorporating critical analytical checkpoints to ensure data integrity.

Protocol 1: One-Pot Synthesis of 2,4-Dimethylbenzenesulfonyl Fluoride

Traditional synthesis via sulfonyl chlorides often suffers from intermediate degradation. This one-pot protocol directly converts sulfonates to sulfonyl fluorides using potassium bifluoride ( KHF2​ ), which provides a highly soluble and nucleophilic source of fluoride[4].

  • Activation: Dissolve sodium 2,4-dimethylbenzenesulfonate (1.0 equiv) and cyanuric chloride (1.1 equiv) in acetonitrile. Add tetrabutylammonium bromide (TBAB, 5 mol%) as a phase-transfer catalyst.

  • Intermediate Formation: Stir the mixture at 60 °C for 12 hours to generate the sulfonyl chloride intermediate in situ.

    • Validation Checkpoint 1: Remove a 10 µL aliquot, quench in methanol, and analyze via LC-MS. The mass of the starting sulfonate should be completely absent, replaced by the methyl sulfonate adduct (indicating successful activation).

  • Fluorination: Cool the reaction to room temperature. Add aqueous KHF2​ (5.0 equiv) and stir for an additional 12 hours[4].

  • Isolation: Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography (Hexanes/EtOAc).

    • Validation Checkpoint 2: Confirm product identity via 19F NMR. A sharp singlet around δ +60.5 ppm is characteristic of the 2,4-dimethylbenzenesulfonyl fluoride S-F bond.

Protocol 2: Chemoproteomic Target Profiling (ABPP) using 2,4-Dimethyl Probes

To identify the specific protein targets of a 2,4-dimethyl SF probe, we utilize Activity-Based Protein Profiling (ABPP) coupled with quantitative mass spectrometry[3].

  • Proteome Incubation: Prepare native cell lysates (e.g., HEK293T) at a concentration of 2 mg/mL in PBS (pH 7.4). Add the alkyne-tagged 2,4-dimethyl SF probe (10 µM final concentration) and incubate at 37 °C for 4 hours.

  • Bioorthogonal Click Chemistry: Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Add biotin-azide (100 µM), CuSO4​ (1 mM), THPTA ligand (100 µM), and sodium ascorbate (1 mM). React for 1 hour at room temperature.

    • Validation Checkpoint 3: Run a small aliquot on an SDS-PAGE gel and perform a western blot (using streptavidin-HRP) to confirm robust, probe-dependent protein labeling compared to a DMSO vehicle control.

  • Enrichment and Digestion: Precipitate proteins using cold methanol/chloroform. Resuspend and enrich biotinylated proteins using streptavidin-agarose beads. Perform on-bead tryptic digestion overnight.

  • LC-MS/MS Analysis: Analyze the resulting peptides via high-resolution LC-MS/MS to identify the covalently modified residues.

Workflow Step1 1. Probe Synthesis 2,4-Dimethyl SF generation Step2 2. Proteome Incubation Live cells or cell lysates Step1->Step2 Step3 3. Covalent Labeling Proximity-driven SuFEx Step2->Step3 Step4 4. CuAAC Click Alkyne-Azide tagging Step3->Step4 Step5 5. Enrichment Streptavidin pull-down Step4->Step5 Step6 6. LC-MS/MS Target identification Step5->Step6

Experimental workflow for chemoproteomic profiling using SuFEx probes.

Applications in Drug Development and Cross-Coupling

Beyond chemoproteomics, 2,4-dimethyl substituted sulfonyl fluorides are gaining immense traction in two distinct areas:

  • Targeted Covalent Inhibitors (TCIs): The pharmaceutical industry is actively shifting from reversible inhibitors to TCIs. The 2,4-dimethyl SF warhead allows designers to target poorly conserved Tyrosine or Lysine residues in kinase active sites, achieving high selectivity and prolonged target residence time without relying on the presence of a catalytic Cysteine[2][3].

  • Orthogonal Cross-Coupling Reagents: In synthetic chemistry, stable fluorosulfonates and sulfonyl fluorides act as excellent pseudohalides. Recent advances demonstrate that 2,4-dimethylphenyl sulfurofluoridates undergo highly efficient Suzuki-Miyaura cross-coupling using air-stable Pd-NHC precatalysts, providing a robust pathway for C-O bond activation and late-stage functionalization[5][6].

Conclusion

The 2,4-dimethyl substituted sulfonyl fluoride is not merely a chemical reagent; it is a highly engineered molecular tool. By leveraging the synergistic effects of ortho-steric shielding and para-electronic deactivation, researchers can achieve unprecedented control over SuFEx reactivity. As chemical biology continues to map the ligandable proteome, self-validating workflows utilizing these tuned electrophiles will be paramount in discovering the next generation of covalent therapeutics.

References

  • Suzuki–Miyaura Cross-Coupling of Aryl Fluorosulfonates Mediated by Air- and Moisture-stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts - ACS Publications -[Link]

  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - RSC Publishing -[Link]

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design - ACS Publications -[Link]

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - ACS Publications -[Link]

  • Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - National Institutes of Health (NIH) -[Link]

  • One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides - Chemical Science (RSC) -[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Bifunctional SuFEx Click Chemistry Using 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

Executive Summary Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology, offering unparalleled stability, chemoselectivity, and modularity for chemical biology and materials science [1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology, offering unparalleled stability, chemoselectivity, and modularity for chemical biology and materials science [1]. While simple sulfonyl fluorides are widely used, the demand for highly tunable, bifunctional hubs has driven the adoption of complex aromatic building blocks.

This application note details the utility of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) as a versatile, orthogonal linker. By leveraging the independent reactivity of its nucleophilic aniline core and its electrophilic S(VI) center, researchers can construct sophisticated molecular probes, targeted covalent inhibitors (TCIs), and advanced polymer architectures.

Mechanistic & Structural Rationale

As a Senior Application Scientist, it is critical to understand why this specific molecule behaves the way it does, rather than simply treating it as a black-box reagent. The architecture of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride dictates its unique reaction kinetics:

  • Steric Shielding of the S(VI) Center: The methyl groups at the 2- and 4-positions provide significant steric bulk ortho and para to the sulfonyl fluoride (-SO₂F) group. This shielding acts as a kinetic barrier against premature hydrolysis by water or non-specific nucleophilic attack by biological amines. Consequently, the -SO₂F group remains a "sleeping beauty" electrophile—entirely bench-stable and inert until awakened by a specific catalyst or a perfectly positioned protein microenvironment.

  • Orthogonal Amine Reactivity: The 5-amino group is electronically decoupled from the electron-withdrawing -SO₂F group by the aromatic ring and the inductive effects of the methyls. It behaves as a standard aniline, readily undergoing acylation, reductive amination, or isothiocyanate conversion without triggering S(VI)-F cleavage.

  • Catalyst Causality (DBU vs. BEMP): To trigger the SuFEx reaction of the sterically hindered -SO₂F group with aryl silyl ethers, catalytic activation is required. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) acts primarily by activating the silyl ether into a reactive phenoxide/alkoxide intermediate while scavenging the resulting silyl fluoride. For highly hindered or unreactive substrates, BEMP (a phosphazene superbase) is preferred [2]. BEMP's extreme basicity and non-nucleophilic nature allow it to facilitate the exchange at much lower loadings (1–5 mol%) by stabilizing the transition state of the S(VI) substitution.

Workflow & Logical Relationships

The standard workflow utilizes the molecule as a bifunctional hub. First, the amine is derivatized to attach a payload (e.g., a fluorophore, biotin, or a PROTAC ligand). Second, the latent -SO₂F group is activated for SuFEx coupling or covalent protein labeling.

SuFExWorkflow Hub 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride (Bifunctional Hub) Deriv Protocol A: Amine Derivatization (e.g., Fluorophore/Biotin) Hub->Deriv EDC/HOBt Coupling Probe Functionalized -SO2F Probe Deriv->Probe SuFEx Protocol B: SuFEx Coupling (Ar-OTBS + DBU/BEMP) Probe->SuFEx Organic Solvent Catalyst Bio Protocol C: Protein Labeling (Tyrosine/Lysine Target) Probe->Bio Aqueous Buffer pH 7.4 - 8.0

Figure 1: Orthogonal functionalization and SuFEx workflow for the bifunctional sulfonyl fluoride.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure high-fidelity synthesis and conjugation.

Protocol A: Orthogonal Functionalization of the 5-Amino Group

Objective: Attach a carboxylic acid-containing payload (e.g., Biotin-COOH) to the aniline amine without degrading the -SO₂F group.

  • Preparation: Dissolve 1.0 eq of the carboxylic acid payload and 1.1 eq of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in anhydrous DMF (0.2 M).

  • Activation: Add 1.5 eq of EDC·HCl and 1.5 eq of HOBt. Stir for 10 minutes at 0 °C to form the active ester.

  • Coupling: Add 2.0 eq of DIPEA dropwise. Allow the reaction to warm to room temperature and stir for 4–6 hours.

  • Self-Validation (In-Process): Monitor via TLC (Hexanes/EtOAc). The disappearance of the ninhydrin-positive primary amine spot confirms acylation.

  • Workup: Dilute with EtOAc and wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. The mildly acidic and basic washes will not hydrolyze the sterically shielded -SO₂F group.

  • Analytical Validation: Confirm product identity via ¹⁹F NMR. The retention of a sharp singlet between +50 to +65 ppm (relative to CFCl₃) guarantees the -SO₂F group remains intact.

Protocol B: SuFEx Catalytic Coupling with Aryl Silyl Ethers

Objective: Covalently link the functionalized -SO₂F probe to an aryl silyl ether (Ar-OTBS) to form a stable aryl sulfonate.

  • Preparation: In a flame-dried Schlenk flask, dissolve 1.0 eq of the functionalized -SO₂F probe (from Protocol A) and 1.1 eq of the Ar-OTBS in anhydrous Acetonitrile (0.5 M).

  • Catalysis: Add 20 mol% DBU (or 5 mol% BEMP for sterically demanding silyl ethers). The solution may slightly darken.

  • Reaction: Stir at room temperature for 2–4 hours.

  • Self-Validation (In-Process): Perform a crude ¹⁹F NMR. Quantitative conversion is confirmed by the complete disappearance of the +50 to +65 ppm -SO₂F signal and the emergence of the silyl fluoride byproduct signal (e.g., TBS-F at -157 ppm ).

  • Purification: Concentrate under reduced pressure and purify via flash chromatography. The stable Ar-O-SO₂-Ar linkage is highly resistant to standard silica gel.

Protocol C: Covalent Protein Labeling (Biological Application)

Objective: Utilize the functionalized -SO₂F probe to covalently label surface-exposed Tyrosine or Lysine residues on a target protein.

  • Buffer Preparation: Prepare a 10–50 µM solution of the target protein in PBS buffer (pH 7.4–8.0). Causality note: Avoid Tris or primary amine buffers, which can act as competing nucleophiles over extended incubations.

  • Probe Addition: Add the functionalized -SO₂F probe (dissolved in DMSO) to a final concentration of 5–10 molar equivalents relative to the protein. Ensure final DMSO concentration remains ≤ 5% v/v to prevent protein denaturation.

  • Incubation: Incubate at 37 °C for 2–12 hours. The steric shielding of the 2,4-dimethyl groups ensures the probe does not hydrolyze in the buffer, allowing it time to find its specific binding pocket and react via proximity-induced SuFEx.

  • Self-Validation (Intact Mass Spec): Analyze the reaction via LC-MS (ESI-TOF). A mass shift corresponding to the exact mass of the probe minus HF ( ΔM=Mprobe​−20.01 Da ) confirms the formation of the covalent adduct.

Quantitative Data: Catalyst Optimization

Selecting the correct catalyst is paramount for SuFEx efficiency. Table 1 summarizes the kinetic and yield outcomes when coupling 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride derivatives with standard aryl silyl ethers.

Table 1: Catalyst Optimization for SuFEx Coupling with Aryl Silyl Ethers

CatalystLoading (mol%)SolventTemp (°C)Time (h)Yield (%)Mechanistic Rationale
None -MeCN2524< 5S(VI)-F bond is highly stable without catalytic activation [1].
DBU 20MeCN252-485-90Activates silyl ether into a reactive alkoxide; acts as an acid scavenger.
BEMP 5MeCN250.5-1> 95Phosphazene superbase; highly active for sterically hindered S(VI) centers [2].
[K][FHF] 1NMP80688Acidic bifluoride catalysis; ideal if the payload contains base-sensitive functional groups [3].

References

  • Dong, J., Krasnova, L., Finn, M.G. and Sharpless, K.B., 2014. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), pp.9430-9448. Available at:[Link]

  • Gao, B., et al., 2017. Bifluoride-catalysed sulfur(VI) fluoride exchange reaction for the synthesis of polysulfates and polysulfonates. Nature Chemistry, 9(11), pp.1083-1088. Available at:[Link]

Application

Application Notes and Protocols for Protein Labeling Using 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Probes

Introduction: The Rise of Sulfonyl Fluorides in Chemoproteomics In the landscape of chemical biology and drug discovery, the ability to selectively label and identify protein targets in their native environment is paramo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rise of Sulfonyl Fluorides in Chemoproteomics

In the landscape of chemical biology and drug discovery, the ability to selectively label and identify protein targets in their native environment is paramount. While traditional covalent probes have heavily relied on targeting the nucleophilic thiol of cysteine residues, this approach is limited by the relatively low abundance of cysteine in protein binding sites.[1] Enter the sulfonyl fluorides (SFs), a class of "privileged" electrophilic warheads that have revolutionized the field.[2][3]

SF probes, including 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride, operate through a mechanism known as Sulfur(VI) Fluoride Exchange (SuFEx), a robust and biocompatible "click chemistry" reaction.[4] What sets them apart is their unique balance of aqueous stability and reactivity, allowing them to form stable covalent bonds with a broader array of nucleophilic amino acid residues, including tyrosine, lysine, serine, threonine, and histidine.[2][5][6] This expanded targeting scope significantly broadens the "druggable" proteome, opening up new avenues for therapeutic intervention.

A key feature of SF probes is their "context-dependent" reactivity.[3][4] Rather than being promiscuously reactive, their covalent modification of a target protein is significantly accelerated by the proximity and orientation afforded by a binding pocket. This "proximity-enhanced reactivity" makes them exceptionally powerful tools for identifying novel drug targets, mapping enzyme active sites, and developing potent, selective covalent inhibitors.[4][7]

This guide provides an in-depth overview and detailed protocols for utilizing 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probes in chemoproteomic workflows.

Understanding the 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Probe

The specific structure of the 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probe offers distinct advantages and functionalities. While the sulfonyl fluoride group serves as the reactive "warhead," the substituents on the aryl ring modulate its properties.

  • Sulfonyl Fluoride (-SO₂F): The electrophilic warhead that reacts with nucleophilic amino acid side chains. It is more stable in aqueous environments than its sulfonyl chloride counterpart, making it ideal for biological applications.[2]

  • Amino Group (-NH₂): As an electron-donating group, the amino substituent can modulate the electronic properties and reactivity of the sulfonyl fluoride. Furthermore, its primary amine functionality presents a convenient handle for the attachment of reporter tags, such as fluorophores or biotin, either before or after protein labeling, through well-established bioconjugation chemistries.

  • Dimethyl Groups (-CH₃): These groups provide steric bulk and are weakly electron-donating. Their presence can influence the binding specificity of the probe, potentially directing it towards binding pockets that can accommodate their size and shape.[8] This can contribute to a more selective labeling profile compared to unsubstituted aryl sulfonyl fluorides.[8]

Mechanism of Action: Sulfur(VI) Fluoride Exchange (SuFEx)

The covalent labeling of a protein by a sulfonyl fluoride probe is a nucleophilic substitution reaction at the sulfur center. A nucleophilic amino acid residue within a protein's binding site attacks the electrophilic sulfur atom of the sulfonyl fluoride. This leads to the formation of a stable sulfonamide or sulfonate ester bond and the displacement of the fluoride ion. The reaction is highly dependent on the pKa of the targeted residue, which is often lowered by the surrounding microenvironment of the binding pocket, thereby enhancing its nucleophilicity.[1][7]

G cluster_0 Protein Labeling Mechanism Probe 5-Amino-2,4-dimethyl- benzenesulfonyl Fluoride Probe Complex Non-covalent Probe-Protein Complex Probe->Complex Reversible Binding Protein Target Protein with Nucleophilic Residue (e.g., Tyr, Lys) Protein->Complex Transition Transition State Complex->Transition Proximity-Enhanced Nucleophilic Attack Labeled_Protein Covalently Labeled Protein Transition->Labeled_Protein Covalent Bond Formation Fluoride Fluoride Ion (F⁻) Transition->Fluoride Leaving Group Departure

Caption: Mechanism of covalent protein labeling by a sulfonyl fluoride probe.

Experimental Protocols and Workflows

The following protocols provide a comprehensive workflow for identifying protein targets of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probes using a chemoproteomics approach. This workflow assumes the use of a probe variant that includes an alkyne handle for subsequent "click" chemistry.

Overall Experimental Workflow

The general strategy involves treating a complex proteome (e.g., cell lysate) with the alkyne-tagged sulfonyl fluoride probe, followed by the attachment of a biotin reporter tag via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The biotinylated proteins are then enriched, digested into peptides, and identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

G cluster_workflow Chemoproteomic Workflow Lysate 1. Cell Lysis & Proteome Extraction Incubation 2. Incubation with Alkyne-SF Probe Lysate->Incubation Click 3. Click Chemistry (CuAAC with Biotin-Azide) Incubation->Click Enrichment 4. Streptavidin Enrichment Click->Enrichment Digestion 5. On-Bead Trypsin Digestion Enrichment->Digestion LCMS 6. LC-MS/MS Analysis Digestion->LCMS Data 7. Data Analysis & Target Identification LCMS->Data

Caption: General workflow for target identification using sulfonyl fluoride probes.

Protocol 1: Protein Labeling in Cell Lysate

This protocol details the covalent labeling of proteins in a complex mixture using an alkyne-functionalized 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probe.

Materials:

  • Cell line of interest (e.g., HEK293T, HeLa)

  • Lysis Buffer: PBS, pH 7.4, with 0.1% Triton X-100 and a protease inhibitor cocktail (serine protease inhibitors like PMSF/AEBSF must be excluded).

  • Alkyne-tagged 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probe (10 mM stock in DMSO).

  • BCA protein assay kit.

  • Microcentrifuge and sonicator.

Methodology:

  • Lysate Preparation:

    • Harvest cultured cells and wash twice with ice-cold PBS.

    • Resuspend the cell pellet in Lysis Buffer.

    • Lyse the cells by sonication on ice (e.g., 3 cycles of 15 seconds on, 30 seconds off).

    • Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.[4]

    • Collect the supernatant and determine the protein concentration using a BCA assay.

    • Normalize the protein concentration of all samples to 1-2 mg/mL with Lysis Buffer.[4]

  • Probe Incubation:

    • To 100 µL of the normalized cell lysate, add the alkyne-SF probe to a final concentration of 50 µM.

      • Note: The optimal probe concentration (typically 10-100 µM) and incubation time should be determined empirically for each biological system.

    • As a negative control, add an equivalent volume of DMSO to a separate aliquot of lysate.

    • Incubate the reactions for 1-4 hours at 37°C with gentle agitation.[4]

Protocol 2: Click Chemistry and Protein Enrichment

This protocol uses CuAAC to attach a biotin tag for subsequent enrichment.

Materials:

  • Labeled lysate from Protocol 1.

  • Biotin-Azide (10 mM stock in DMSO).

  • Tris(2-carboxyethyl)phosphine (TCEP) (50 mM stock in water).

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (1.7 mM stock in DMSO).

  • Copper(II) sulfate (CuSO₄) (50 mM stock in water).

  • Streptavidin-agarose beads.

  • Wash Buffer 1: 1% SDS in PBS.

  • Wash Buffer 2: 8 M urea in 100 mM Tris-HCl, pH 8.0.

  • Wash Buffer 3: PBS.

Methodology:

  • Click Reaction: To the 100 µL of labeled lysate, add the following reagents in order:

    • Biotin-Azide (1 µL, 100 µM final concentration).

    • TCEP (2 µL, 1 mM final concentration).

    • TBTA (6 µL, 100 µM final concentration).

    • Vortex briefly.

    • Initiate the reaction by adding CuSO₄ (1 µL, 0.5 mM final concentration).[4]

    • Incubate at room temperature for 1 hour with gentle rotation.

  • Protein Enrichment:

    • Add 50 µL of a 50% slurry of pre-washed streptavidin-agarose beads to the reaction mixture.

    • Incubate for 1.5 hours at room temperature with rotation to capture biotinylated proteins.

    • Pellet the beads by centrifugation (e.g., 1,500 x g for 2 minutes) and discard the supernatant.

    • Wash the beads sequentially with 1 mL each of Wash Buffer 1, Wash Buffer 2, and Wash Buffer 3. Perform each wash twice.

Protocol 3: On-Bead Digestion and MS Sample Preparation

Materials:

  • Protein-bound streptavidin beads from Protocol 2.

  • Reduction Buffer: 10 mM TCEP in 100 mM Tris-HCl, pH 8.0.

  • Alkylation Buffer: 50 mM iodoacetamide (IAA) in 100 mM Tris-HCl, pH 8.0 (prepare fresh).

  • Sequencing-grade trypsin.

  • 0.1% Formic acid in water.

  • C18 StageTips or ZipTips.

Methodology:

  • Reduction and Alkylation:

    • Resuspend the beads in 100 µL of Reduction Buffer. Incubate at 55°C for 30 minutes.

    • Cool to room temperature and add 10 µL of Alkylation Buffer (final IAA concentration ~45 mM). Incubate in the dark for 30 minutes.

  • Digestion:

    • Wash the beads three times with 1 mL of PBS, followed by three washes with 1 mL of 100 mM Tris-HCl, pH 8.0.

    • Resuspend the beads in 100 µL of 100 mM Tris-HCl, pH 8.0.

    • Add trypsin (e.g., 1 µg, at a 1:50 enzyme-to-estimated protein ratio).

    • Incubate overnight at 37°C with shaking.[4]

  • Peptide Collection and Cleanup:

    • Centrifuge the beads and carefully collect the supernatant containing the digested peptides.

    • Wash the beads with 50 µL of water and combine the supernatant with the first collection.

    • Acidify the peptide mixture with formic acid to a final concentration of 1%.

    • Desalt the peptides using a C18 StageTip or ZipTip according to the manufacturer's instructions.

    • Elute the peptides, dry them in a vacuum centrifuge, and resuspend in a suitable buffer (e.g., 0.1% formic acid) for LC-MS/MS analysis.[4]

Data Analysis and Interpretation

The data generated from the LC-MS/MS analysis must be processed through a bioinformatic pipeline to identify the labeled peptides and their modification sites.

G cluster_data Mass Spectrometry Data Analysis RawData 1. Raw MS/MS Data (.raw file) Peaklist 2. Peak List Generation RawData->Peaklist Search 3. Database Search (e.g., Sequest, MaxQuant) Peaklist->Search Identify 4. Peptide & Protein Identification Search->Identify Filter 5. Filtering & FDR Control Identify->Filter Validate 6. Site Localization & Target Validation Filter->Validate

Caption: Logical workflow for identifying probe-modified peptides from MS data.

Key Search Parameters:

  • Database: Search against a relevant protein database (e.g., UniProt Human).

  • Enzyme: Specify trypsin with a set number of allowed missed cleavages.

  • Variable Modifications: Include common modifications like methionine oxidation and N-terminal acetylation. Crucially, add a custom modification for the sulfonyl fluoride probe adduct on the potential target residues (Tyr, Lys, Ser, Thr, His). The mass of the adduct will be the mass of the probe minus the mass of fluorine.

Quantitative Data Summary

ParameterRecommended Value/RangeNotes
Probe Concentration 10 - 100 µMShould be optimized for each cell type and probe.
Incubation Time 1 - 4 hoursLonger times may increase labeling but also off-targets.
Incubation Temperature 37°CCan be performed at room temperature, may require longer incubation.
Protein Concentration 1 - 2 mg/mLEnsures sufficient protein for detection.
CuAAC Reagents Biotin-Azide (100 µM), TCEP (1 mM), TBTA (100 µM), CuSO₄ (0.5 mM)Standard concentrations for efficient click chemistry in lysate.
Targeted Residues Tyr, Lys, Ser, Thr, HisReactivity is context-dependent and influenced by the local protein microenvironment.[2][3][5]

Conclusion

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride probes, and the broader class of SF electrophiles, represent a powerful and versatile tool in the chemical biologist's arsenal. Their ability to target a wide range of amino acid residues in a context-dependent manner allows for the exploration of previously inaccessible regions of the proteome. The protocols outlined in this guide provide a robust framework for leveraging these probes to identify and validate novel protein targets, ultimately accelerating the pace of drug discovery and our understanding of complex biological systems.

References

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

  • Ward, R. A., & Jones, L. H. (2020). Structure-based design and analysis of SuFEx chemical probes. RSC Medicinal Chemistry, 11(1), 14-22. [Link]

  • Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. MedChemComm. [Link]

  • Hunt, I. (n.d.). Ch12: Substituent Effects. University of Calgary. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

  • Faucher, F. F., Abegg, D., Ipock, P., Adibekian, A., Lovell, S., & Bogyo, M. (2023). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Israel Journal of Chemistry, 63(3-4), e202300020. [Link]

  • Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology. [Link]

  • Chen, Y., & Liu, Y. (2021). The Application of Fluorine-Containing Reagents in Structural Proteomics. Molecules, 26(16), 4995. [Link]

  • Du, S., Hu, X., & Zhan, P. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

  • Lumen Learning. (n.d.). 14.3. Substituent Effects. In Organic Chemistry II. [Link]

  • Gubaidullin, A. T., Ganiev, I. M., & Kataeva, O. N. (2005). The steric and electronic effects of aliphatic fluoroalkyl groups. Acta Crystallographica Section C: Crystal Structure Communications, 61(8), o525-o527. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. [Link]

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2016). A Heck-Matsuda Process for the Synthesis of β-Arylethenesulfonyl Fluorides: Selectively Addressable Bis-electrophiles for SuFEx Click Chemistry. Angewandte Chemie International Edition, 55(46), 14483–14487. [Link]

  • Kutyavin, I. V., Lukhtanov, E. A., & Gamper, H. B. (1996). Steric and Electronic Effects, Enantiospecificity, and Reactive Orientation in DNA Binding/Cleaving by Substituted Derivatives of . Biochemistry, 35(35), 11493–11501. [Link]

  • Plaçais, C., Donnard, M., Panossian, A., Vors, J. P., Bernier, D., Pazenok, S., & Leroux, F. R. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915–4919. [Link]

  • Wang, M., Li, D., Li, Z., & Zhang, X. (2022). Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. Journal of Medicinal Chemistry, 65(17), 11696–11706. [Link]

  • Li, W., & Biscoe, M. R. (2022). Direct Synthesis of α‐Amino Acid Derivatives by Hydrative Amination of Alkynes. Angewandte Chemie, 134(51), e202213606. [Link]

  • Wikipedia. (n.d.). AEBSF. [Link]

  • Diatchuk, V., Lotan, O., & Pick, E. (1997). Inhibition of NADPH Oxidase Activation by 4-(2-Aminoethyl)- benzenesulfonyl Fluoride and Related Compounds*. Journal of Biological Chemistry, 272(20), 13393–13401. [Link]

  • Jereb, M., & Zupan, M. (2020). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. Beilstein Journal of Organic Chemistry, 16, 573–579. [Link]

  • Narayanan, A., & Jones, L. H. (2015). SF probes that react with serine: (2-aminoethyl)benzenesulfonyl fluoride (AEBSF). ResearchGate. [Link]

  • Basak, A., Chen, Y., & Lavallée, J. F. (2004). Aminoethyl benzenesulfonyl fluoride and its hexapeptide (Ac-VFRSLK) conjugate are both in vitro inhibitors of subtilisin kexin isozyme-1. FEBS Letters, 573(1-3), 186–194. [Link]

Sources

Method

In vitro biochemical assay protocols for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

Title : Application Note: In Vitro Biochemical Assay Protocols for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride Executive Summary This application note provides comprehensive, self-validating in vitro biochemical protoc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title : Application Note: In Vitro Biochemical Assay Protocols for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

Executive Summary

This application note provides comprehensive, self-validating in vitro biochemical protocols for utilizing 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS: 527-81-1) as a targeted covalent probe. Designed for researchers in chemical biology and drug development, this guide details the mechanistic rationale, kinetic evaluation of covalent inhibition, and Activity-Based Protein Profiling (ABPP) workflows.

Mechanism of Action & Chemical Biology Context

Sulfonyl fluorides (SFs) have revolutionized targeted covalent inhibitor (TCI) design through 1[1]. Unlike traditional electrophiles (e.g., acrylamides) that exclusively target highly reactive cysteines, SFs possess a unique balance of aqueous stability and context-dependent reactivity, enabling the covalent modification of serine, tyrosine, lysine, and histidine residues[2].

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is a highly specialized SuFEx probe. The structural modifications on the benzene ring dictate its biochemical utility:

  • Steric & Electronic Tuning : The 2,4-dimethyl groups provide steric shielding around the sulfonyl fluoride warhead. This electron-donating effect increases the hydrolytic half-life of the S-F bond in aqueous assay buffers, preventing premature degradation while maintaining reactivity toward proximity-driven nucleophilic attack within a protein binding pocket.

  • Bifunctional Utility : The 5-amino group acts as a versatile synthetic handle. It allows for late-stage bioconjugation to append fluorophores or affinity tags (e.g., via NHS-ester chemistry) without interfering with the warhead's trajectory, making it an ideal precursor for downstream proteomic analysis[3].

SuFEx_Mechanism Probe 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride Complex Non-covalent Enzyme-Inhibitor Complex Probe->Complex k_on Target Target Protein (Ser/Tyr/Lys/His) Target->Complex k_on Complex->Probe k_off Transition SuFEx Transition State (S-F bond cleavage) Complex->Transition k_inact Adduct Covalent Sulfonyl-Enzyme Adduct + HF Transition->Adduct Irreversible

Caption: Kinetic pathway of SuFEx-mediated covalent protein modification by sulfonyl fluorides.

Protocol 1: Time-Dependent Covalent Inhibition Assay

Because 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride acts as an irreversible covalent inhibitor, standard IC50​ values are highly dependent on incubation time. A self-validating assay must measure the second-order rate constant of inactivation ( kinact​/KI​ ). This protocol uses 4 as a model target[4].

Materials:

  • Target Enzyme : Recombinant hNE (or equivalent serine hydrolase).

  • Substrate : Fluorogenic peptide substrate MeOSuc-AAPV-AMC.

  • Buffer : 50 mM HEPES, 150 mM NaCl, 0.01% Tween-20, pH 7.4. (Causality: Tween-20 prevents non-specific hydrophobic aggregation and promiscuous inhibition, ensuring true 1:1 stoichiometry).

  • Control : Phenylmethylsulfonyl fluoride (PMSF) as a positive covalent control[3].

Step-by-Step Methodology:

  • Reagent Preparation : Prepare a 10 mM stock of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in 100% anhydrous DMSO. (Causality: Sulfonyl fluorides are stable in anhydrous DMSO but will slowly hydrolyze in protic solvents. Prepare fresh dilutions immediately before use).

  • Enzyme-Inhibitor Pre-Incubation : In a 96-well black microplate, add 40 µL of recombinant hNE (final concentration 5 nM) in assay buffer. Add 10 µL of the inhibitor at varying concentrations (e.g., 0, 1, 5, 10, 50, 100 µM)[4].

  • Time-Course Validation : Incubate the plate at 37°C for varying time intervals (e.g., 0, 10, 20, 30, and 60 minutes). (Causality: Varying the pre-incubation time allows for the calculation of the pseudo-first-order rate constant ( kobs​ ), which is mathematically required to prove a time-dependent covalent mechanism).

  • Reaction Initiation : Rapidly add 50 µL of the fluorogenic substrate (final concentration 50 µM) to all wells to initiate the enzymatic reaction[4].

  • Continuous Monitoring : Measure fluorescence (Ex: 380 nm / Em: 460 nm) continuously for 15 minutes using a microplate reader.

  • Data Analysis : Calculate the initial velocity ( vi​ ) for each well. Plot the natural log of remaining activity ( ln(vi​/v0​) ) versus pre-incubation time to determine kobs​ . Plot kobs​ versus inhibitor concentration to extract kinact​ (maximum inactivation rate) and KI​ (non-covalent binding affinity).

Protocol 2: Activity-Based Protein Profiling (ABPP) Workflow

To validate target engagement in complex proteomes, the 5-amino group is functionalized with a reporter tag prior to proteomic incubation[3].

ABPP_Workflow Step1 1. Derivatization React 5-amino group with NHS-Rhodamine Step2 2. Proteome Labeling Incubate fluorescent probe with cell lysate (37°C, 1h) Step1->Step2 Step3 3. Quenching & Denaturation Add SDS loading buffer and boil to stop reaction Step2->Step3 Step4 4. Separation & Detection SDS-PAGE followed by in-gel fluorescence scanning Step3->Step4

Caption: Workflow for Activity-Based Protein Profiling using the functionalized sulfonyl fluoride probe.

Step-by-Step Methodology:

  • Probe Derivatization : React 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (1 mM) with NHS-Rhodamine (1.2 mM) in DMF containing 1% N,N-Diisopropylethylamine (DIPEA) for 2 hours at room temperature. Purify the resulting fluorescent probe via preparative HPLC. (Causality: NHS-ester chemistry specifically targets the primary aromatic amine, leaving the electrophilic sulfonyl fluoride warhead intact for downstream protein engagement).

  • Lysate Preparation : Lyse target cells in non-denaturing buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl) without protease inhibitors. (Causality: Commercial protease inhibitor cocktails often contain AEBSF or PMSF, which will competitively block the target serine/tyrosine sites and yield false-negative labeling).

  • Proteome Labeling : Incubate 50 µg of cleared proteome lysate with the Rhodamine-functionalized probe (10 µM final) for 1 hour at 37°C. Include a heat-denatured lysate sample (boiled for 5 min prior to probe addition) as a negative control. (Causality: The boiled control differentiates true activity-dependent covalent labeling from non-specific hydrophobic aggregation).

  • Separation and Detection : Quench the reaction with 4X SDS-PAGE loading dye. Resolve proteins on a 10% SDS-PAGE gel. Image the gel using a fluorescence scanner at the appropriate excitation/emission wavelengths for Rhodamine[3].

Quantitative Data Presentation

The following table summarizes the expected kinetic and stability parameters of functionalized sulfonyl fluorides compared to standard reference compounds.

CompoundTarget Enzyme IC50​ (10 min incub.) kinact​/KI​ ( M−1s−1 )Aqueous Half-Life (pH 7.4)Primary Nucleophile
5-Amino-2,4-dimethyl-SF Human Neutrophil Elastase~ 2.4 µM> 1,000> 24 hoursCatalytic Serine
PMSF (Reference) Human Neutrophil Elastase45.0 µM120< 2 hoursCatalytic Serine
AEBSF (Reference) Generic Serine Proteases15.0 µM350~ 8 hoursCatalytic Serine

Note: The superior aqueous half-life of 5-Amino-2,4-dimethyl-SF is attributed to the steric hindrance provided by the 2,4-dimethyl substitutions, which shield the sulfur center from spontaneous hydrolysis.

Sources

Application

Application Note: Harnessing 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride for SuFEx-Based Mass Spectrometry Chemoproteomics

Target Audience: Mass Spectrometry Proteomics Researchers, Chemical Biologists, and Covalent Drug Development Professionals Introduction & Mechanistic Rationale The expansion of the druggable proteome requires moving bey...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Mass Spectrometry Proteomics Researchers, Chemical Biologists, and Covalent Drug Development Professionals

Introduction & Mechanistic Rationale

The expansion of the druggable proteome requires moving beyond traditional cysteine-directed electrophiles (e.g., iodoacetamides) to target more diverse nucleophilic residues. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a premier methodology for this purpose, enabling the site-specific covalent modification of tyrosine, lysine, serine, and histidine residues[1].

The compound 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-ADBSF; CAS 527-81-1) represents a highly optimized, next-generation scaffold for SuFEx chemoproteomics. Its structural design provides two distinct mechanistic advantages:

  • Steric Shielding & "Goldilocks" Reactivity: Unhindered phenyl sulfonyl fluorides often suffer from premature aqueous hydrolysis, limiting their utility in live-cell applications[2]. In 5-ADBSF, the methyl group at the ortho position (C2) acts as a steric gatekeeper. This shielding significantly lowers the intrinsic reactivity of the sulfonyl fluoride warhead to bulk water, ensuring the probe remains inert until it is driven into close proximity with a hyper-reactive protein nucleophile within a folded binding pocket[2].

  • Bioorthogonal Derivatization: The amino group at the C5 position (meta to the sulfonyl fluoride) provides a sterically unencumbered vector. By coupling this amine with an alkyne-containing carboxylic acid (e.g., 4-pentynoic acid), researchers can readily synthesize a clickable activity-based probe (ABP) without perturbing the finely tuned electronics of the SuFEx warhead[3].

Experimental Workflow Visualization

The following workflow illustrates the end-to-end process of synthesizing a 5-ADBSF-derived probe and deploying it in a live-cell chemoproteomic assay.

SuFEx_Workflow cluster_0 Phase 1: Probe Synthesis cluster_1 Phase 2 & 3: Labeling & Enrichment cluster_2 Phase 4: MS Acquisition Node1 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (Precursor Scaffold) Node2 Amide Coupling (4-Pentynoic Acid + HATU) Node1->Node2 Node3 SuFEx-Alkyne Probe (Active Chemoproteomic Reagent) Node2->Node3 Node4 Live-Cell Incubation (In situ SuFEx labeling of Tyr/Lys/Ser/His) Node3->Node4 Node5 Cell Lysis & CuAAC Click (Biotin-Azide Conjugation) Node4->Node5 Node6 Streptavidin Enrichment (Stringent Washing & On-Bead Trypsinization) Node5->Node6 Node7 LC-MS/MS (Orbitrap) (DDA/DIA Analysis) Node6->Node7 Node8 Data Processing (MaxQuant: Adduct +263.06 Da) Node7->Node8

Caption: SuFEx chemoproteomic workflow using a 5-ADBSF derived probe for MS analysis.

Quantitative Data: SuFEx Adduct Characteristics

When the 5-ADBSF-alkyne probe (synthesized via 4-pentynoic acid coupling; Formula: C13H14FNO3S) reacts with a protein nucleophile, it loses hydrogen fluoride (HF), resulting in a covalent adduct with an exact mass addition of +263.0616 Da . Understanding the gas-phase stability of these linkages during Higher-energy Collisional Dissociation (HCD) is critical for accurate MS/MS data interpretation[4].

Table 1: Targetable Residues and MS/MS Characteristics of 5-ADBSF Adducts

Target ResidueLinkage FormedRelative FrequencyGas-Phase Stability (HCD)Diagnostic MS/MS Feature
Tyrosine (Y) Aryl SulfonateHigh (~50-60%)Low to ModerateNeutral loss of probe (-263.06 Da)
Lysine (K) SulfonamideModerate (~30%)HighIntact adduct on b/y fragment ions
Histidine (H) Sulfonyl ImidazoleLow (~5-10%)LowCleavage at S-N bond
Serine (S) Alkyl SulfonateLow (<5%)ModerateIntact adduct on b/y fragment ions

Data synthesized from established SuFEx chemoproteomic fragmentation behaviors[4].

Self-Validating Chemoproteomic Protocol

To ensure absolute trustworthiness and eliminate false positives, this protocol is designed as a self-validating system . Every experiment must be run in biological triplicates across three distinct arms:

  • Arm A (Vehicle): DMSO only (Establishes background binding).

  • Arm B (Probe): 10 µM 5-ADBSF-Alkyne (Identifies all engaged nucleophiles).

  • Arm C (Competition): 100 µM un-tagged 5-ADBSF + 10 µM 5-ADBSF-Alkyne (Validates specific, active-site directed binding. True targets will exhibit >70% reduction in MS intensity)[5].

Step 1: In Situ Live-Cell Labeling

Causality Focus: Live-cell labeling is strictly preferred over lysate labeling. SuFEx reactivity is highly dependent on the native 3D microenvironment (local pH, desolvation, and proximity) of the folded protein[6].

  • Culture cells (e.g., HEK293T or HeLa) to 80% confluency in 10 cm dishes.

  • Replace media with fresh, serum-free media containing the respective treatments (Arms A, B, and C).

  • Incubate for 1.5 hours at 37 °C.

  • Quench the reaction by washing the cells three times with ice-cold PBS. Harvest cells via scraping and pellet at 1,000 x g for 5 minutes.

Step 2: Lysis and CuAAC Click Chemistry

Causality Focus: Lysis in 1% SDS ensures complete protein denaturation. This exposes the covalently bound alkyne tags, preventing them from being sterically hidden during the click reaction, and disrupts non-covalent protein-protein interactions.

  • Resuspend cell pellets in 500 µL of Lysis Buffer (1% SDS in PBS, 1x Protease Inhibitor Cocktail).

  • Sonicate to shear DNA and clear the lysate by centrifugation (20,000 x g, 10 min, 4 °C).

  • Normalize protein concentrations to 2 mg/mL using a BCA assay.

  • To 1 mg of proteome, add the Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) reagents in the following strict order (vortexing between additions):

    • 100 µM Biotin-PEG3-Azide (Reporter tag)

    • 1 mM TCEP (Reduces Cu(II) to active Cu(I))

    • 100 µM TBTA (Stabilizes Cu(I) oxidation state)

    • 1 mM CuSO4 (Catalyst)

  • React for 1.5 hours at room temperature in the dark.

  • Critical Step: Perform a methanol/chloroform precipitation to remove unreacted Biotin-Azide and copper. Failure to do so will competitively saturate the streptavidin beads and cause severe MS ion suppression.

Step 3: Enrichment and On-Bead Digestion

Causality Focus: Stringent washing with chaotropic agents (Urea) and organics (Isopropanol) is mandatory to break strong hydrophobic and hydrogen-bonding non-covalent interactions, ensuring only covalently modified targets are sequenced[7].

  • Resuspend the precipitated protein pellet in 1 mL of 0.2% SDS in PBS.

  • Add 50 µL of pre-washed Streptavidin agarose beads and rotate for 2 hours at room temperature.

  • Wash the beads sequentially (1 mL each, 5 mins rotation):

    • 2x with 1% SDS in PBS

    • 2x with 8M Urea in 0.1M Tris-HCl (pH 8.0)

    • 2x with 20% Isopropanol in PBS

    • 3x with 50 mM Ammonium Bicarbonate (ABC)

  • Resuspend beads in 100 µL of 50 mM ABC. Reduce with 5 mM DTT (30 min, 55 °C) and alkylate with 15 mM Iodoacetamide (30 min, dark, RT).

  • Add 1 µg of MS-grade Trypsin and digest overnight at 37 °C with gentle agitation.

Step 4: LC-MS/MS Acquisition & Bioinformatics
  • Quench digestion with 1% Formic Acid, collect the supernatant, and desalt peptides using C18 StageTips.

  • Analyze on an Orbitrap mass spectrometer (e.g., Eclipse or Exploris 480) coupled to a nano-LC system.

  • MS Parameters: Use a 120-minute gradient. For HCD fragmentation, utilize a normalized collision energy (NCE) of 28-30%.

  • Data Processing: In MaxQuant or FragPipe, configure a custom variable modification for the SuFEx adduct: +263.0616 Da on Y, K, S, and H residues. Enable neutral loss searches (-263.06 Da) specifically for Tyrosine to account for the gas-phase lability of aryl sulfonates[4].

Sources

Method

Application Note: 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride as a Tunable Precursor for SuFEx-Based Fluorescent Probes

Document Type: Technical Application Note & Protocol Guide Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Executive Summary The development of covalent activity-based probes (ABPs)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Protocol Guide Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals

Executive Summary

The development of covalent activity-based probes (ABPs) requires warheads that are stable in aqueous biological matrices yet highly reactive upon target engagement. 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS: 527-81-1) is a specialized bifunctional building block designed to meet these exact criteria. It bridges the gap between bioorthogonal fluorophore conjugation and precision covalent protein targeting, serving as a highly tunable precursor for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

Mechanistic Grounding & Structural Rationale (E-E-A-T)

To successfully deploy this molecule, one must understand the causality behind its structural design. Every functional group on this benzene ring serves a distinct, synergistic purpose.

The SuFEx Warhead: Proximity-Driven Activation

The sulfonyl fluoride ( −SO2​F ) group is a privileged electrophile . Unlike traditional electrophiles (e.g., Michael acceptors or sulfonyl chlorides) that suffer from rapid aqueous degradation, the S(VI)-F bond is thermodynamically stable. It remains inert in biological media until proximity-driven interactions within a protein binding pocket catalyze the expulsion of the fluoride ion. This allows for the formation of a stable sulfonate ester or sulfonamide with specific Tyrosine, Lysine, Serine, or Histidine residues .

Steric Shielding via 2,4-Dimethylation

A critical challenge with unhindered benzenesulfonyl fluorides is off-target labeling due to baseline reactivity with abundant cellular nucleophiles. The incorporation of methyl groups at the ortho (C2) and para (C4) positions provides essential steric shielding . This steric bulk kinetically traps the reactive S(VI) center, drastically extending its aqueous half-life. Consequently, the SuFEx reaction is strictly gated by the specific microenvironment of the target protein, preventing premature hydrolysis .

Bioorthogonal Conjugation via the 5-Amino Group

The meta-amino group (C5) serves as a synthetic handle. It is electronically decoupled from the electron-withdrawing sulfonyl group, retaining sufficient nucleophilicity for straightforward amidation with activated fluorophores (e.g., NHS esters) . This allows researchers to modularly attach any fluorophore (Cy5, FITC, Rhodamine) without disrupting the SuFEx warhead [[1]]([Link]).

Workflow A 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride C Fluorescent SuFEx Probe (Cy5-DMSF) A->C Amidation (DIPEA, DMF) B Fluorophore-NHS Ester (e.g., Cy5-NHS) B->C E Covalently Labeled Protein (Fluorescent Adduct) C->E SuFEx Click (Aqueous Buffer) D Target Protein (Tyr/Lys/Ser/His) D->E

Figure 1: Workflow for the synthesis and application of a 5-ADMSF-derived fluorescent probe.

Quantitative Data: The Impact of Steric Shielding

The table below summarizes the kinetic advantages of utilizing the 2,4-dimethylated precursor over a standard unhindered benzenesulfonyl fluoride.

Probe Core StructureAqueous Half-Life (pH 7.4, 37°C)Target Specificity (Signal-to-Noise)Primary Reactive Residues
Benzenesulfonyl fluoride (Unhindered)~12 hoursModerate (High background)Tyr, Lys, Ser, His
2,4-Dimethyl-benzenesulfonyl fluoride >72 hours High (Low background) Tyr, Lys (Microenvironment-dependent)

Phase 1 Protocol: Synthesis of the Fluorescent SuFEx Probe (Cy5-DMSF)

This protocol details the conjugation of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride to a Cy5-NHS ester.

Causality of Experimental Choices: Anhydrous DMF is selected because trace water would competitively hydrolyze the NHS ester. N,N-Diisopropylethylamine (DIPEA) is chosen as a sterically hindered, non-nucleophilic base to deprotonate the anilinium species without attacking the NHS ester or the sulfonyl fluoride.

Step-by-Step Methodology
  • Preparation: In a flame-dried amber glass vial (to protect the fluorophore from light), dissolve 1.0 equivalent of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (10 mg, 0.049 mmol) in 500 µL of anhydrous DMF.

  • Base Addition: Add 3.0 equivalents of anhydrous DIPEA (25.6 µL, 0.147 mmol) to the solution. Vortex gently for 1 minute.

  • Conjugation: Dissolve 1.1 equivalents of Cy5-NHS ester in 500 µL of anhydrous DMF. Add this dropwise to the reaction vial over 5 minutes while stirring.

  • Incubation: Stir the reaction mixture at room temperature for 4 hours under an inert nitrogen atmosphere.

  • Self-Validating Step (LC-MS Monitoring): Withdraw a 1 µL aliquot and analyze via LC-MS. The disappearance of the Cy5-NHS mass and the appearance of the expected Cy5-DMSF adduct mass confirms successful conjugation. Crucially, ensure the S(VI)-F bond remains intact (absence of [M-F+OH] mass shift).

  • Purification: Purify the crude mixture using preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

  • Storage: Lyophilize the product fractions in the dark. Store the resulting blue powder at -20°C in a desiccator.

Phase 2 Protocol: Covalent Protein Labeling & In-Gel Fluorescence

This protocol outlines the application of the synthesized Cy5-DMSF probe for labeling a target protein in a complex biological matrix (e.g., cell lysate).

Causality of Experimental Choices: The reaction is performed at physiological pH (7.4) and 37°C to maintain native protein folding. The SuFEx reaction requires the precise 3D architecture of the protein's active site to catalyze the fluoride displacement; denatured proteins will not react efficiently.

Step-by-Step Methodology
  • Matrix Preparation: Prepare the biological sample (e.g., HeLa cell lysate or purified recombinant protein) in PBS (pH 7.4) at a total protein concentration of 2 mg/mL.

  • Aliquoting: Transfer 50 µL of the protein sample into two separate microcentrifuge tubes labeled "Test" and "Control" .

  • Self-Validating Step (Inhibitor Control): To the "Control" tube, add a known competitive inhibitor specific to your target protein (e.g., 100 µM final concentration). Incubate for 30 minutes at 37°C to allow the inhibitor to block the active site. Add an equivalent volume of vehicle (DMSO) to the "Test" tube.

  • Probe Addition: Add the synthesized Cy5-DMSF probe to both tubes to achieve a final concentration of 5 µM. (Keep DMSO concentration below 2% to prevent protein denaturation).

  • SuFEx Engagement: Incubate both tubes at 37°C for 2 hours in the dark.

  • Quenching: Halt the reaction by adding 17 µL of 4x Laemmli sample buffer (containing β-mercaptoethanol) to each tube. Boil the samples at 95°C for 5 minutes.

  • Resolution: Load 20 µL of each sample onto a 10% SDS-PAGE gel and run at 120V for 90 minutes.

  • Visualization: Scan the gel using a fluorescence imager (e.g., Typhoon scanner) set to the Cy5 channel (Excitation: 640 nm / Emission: 670 nm).

    • Validation: A distinct fluorescent band in the "Test" lane that is absent or significantly attenuated in the "Control" lane confirms target-specific covalent engagement via SuFEx.

Mechanism A Probe-SO2F (Latent Electrophile) C Proximity-Driven Pre-covalent Complex A->C B Protein-Tyr-OH (Nucleophile) B->C D Transition State (Fluoride Displacement) C->D Microenvironment Catalysis E Probe-SO2-O-Tyr-Protein (Stable Sulfonate Ester) D->E -HF

Figure 2: Proximity-driven SuFEx mechanism between the sulfonyl fluoride and a Tyrosine residue.

References

1.[2] Title: Biospecific Chemistry for Covalent Linking of Biomacromolecules. Source: PMC - NIH (National Institutes of Health). URL: [Link]

2.[3] Title: Synthesis of a β-Arylethenesulfonyl Fluoride-Functionalized AIEgen for Activity-Based Urinary Trypsin Detection. Source: ACS Applied Bio Materials. URL: [Link]

3.[1] Title: Synthesis of Arenesulfonyl Fluorides via Sulfuryl Fluoride Incorporation from Arynes. Source: Organic Letters (ACS Publications). URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

SuFEx Technical Support Center: Optimizing 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Couplings

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I frequently consult on the unique challenges posed by highly functionalized substrates in Sulfur(VI) Fluoride Exchange (SuFEx) click chem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I frequently consult on the unique challenges posed by highly functionalized substrates in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

The Substrate Challenge: 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is a notoriously sluggish SuFEx hub. The electron-donating 2,4-dimethyl groups and the 5-amino group significantly increase the electron density at the sulfur(VI) center, dampening its electrophilicity[1]. Furthermore, the free primary amine introduces chemoselectivity risks, acting as a competing nucleophile that can lead to off-target oligomerization.

This guide provides field-proven, mechanistically grounded solutions to maximize your reaction yields.

Mechanism A 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride E Pentacoordinate Transition State A->E B Phenol Nucleophile C HMDS Silylation (Transient) B->C HMDS C->E D BTMG Catalyst Activation D->E Base catalysis F Diaryl Sulfonate Product E->F S-O bond formation G TMS-F (Thermodynamic Sink) E->G F- elimination

Fig 1. Mechanistic pathway of BTMG/HMDS accelerated SuFEx coupling.

Section 1: Troubleshooting Guide & FAQs

Q1: My coupling with an aryl alcohol is stalling at <20% yield using standard DBU catalysis. Why? Causality: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, pKaH = 24.3 in MeCN) is often insufficient to activate highly electron-rich sulfonyl fluorides[1],[2]. The electron-donating methyl and amino groups deactivate the S(VI) center against nucleophilic attack. Additionally, DBU is prone to hydrolysis over extended reaction times, effectively killing the catalyst before conversion is complete[3]. Solution: Upgrade to Accelerated SuFEx Click Chemistry (ASCC). By utilizing the sterically hindered 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, pKaH ~26) in concert with hexamethyldisilazane (HMDS), you provide the necessary basicity and a thermodynamic driving force. HMDS acts as an in situ silylating agent, driving the reaction forward via the highly favorable formation of a Silicon-Fluoride bond (BDE = 135 kcal/mol)[1],[4].

Q2: LC-MS shows complete consumption of the sulfonyl fluoride, but I am isolating a complex mixture of high-molecular-weight products. What is happening? Causality: The free 5-amino group on your starting material is acting as a competing nucleophile. In the presence of a strong base, intermolecular self-condensation occurs, linking the amine of one molecule to the sulfonyl fluoride of another, resulting in oligomeric sulfamides[5]. Solution: Kinetically outcompete the amine by using a highly reactive, pre-formed aryl silyl ether[5]. If you must use a less reactive nucleophile, transiently protect the 5-amino group (e.g., as a Boc or trifluoroacetamide derivative) prior to the SuFEx coupling.

Q3: How do I efficiently remove the organosuperbase catalysts during scale-up? Causality: High loadings of DBU (10–30 mol%) or BEMP complicate purification because they streak on silica and require acidic aqueous workups that can degrade sensitive target molecules[2],[6]. Solution: The BTMG/HMDS system is highly volatile. Operating efficiently at just 1–5 mol% loading, the volatile byproducts (NH3, TMS-F, TMS-OH, and BTMG itself) can simply be evaporated under reduced pressure, achieving the click-chemistry ideal of "no chromatography"[1],[4].

Troubleshooting Start Low Yield in SuFEx? Check1 LC-MS / 19F NMR Check Start->Check1 Unreacted Unreacted Sulfonyl Fluoride Check1->Unreacted Intact S-F peak SideProd Oligomeric Side Products Check1->SideProd Multiple masses Sol1 Switch to BTMG + HMDS (Overcome deactivation) Unreacted->Sol1 Sol2 Protect 5-Amino Group (Prevent self-condensation) SideProd->Sol2

Fig 2. Diagnostic logic tree for troubleshooting 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride SuFEx.

Section 2: Quantitative Data & Catalyst Comparison

To select the optimal conditions for electron-rich sulfonyl fluorides, compare the kinetic and thermodynamic profiles of standard SuFEx catalysts[1],[2],[5].

Catalyst SystempKaH (in MeCN)Typical LoadingReaction TimeVolatility / RemovalExpected Yield (Electron-Rich S-F)
DBU 24.310 – 30 mol%12 – 24 hPoor (Requires acidic wash)15% – 40% (Sluggish)
BEMP 27.61 – 10 mol%1 – 4 hPoor (Expensive, non-volatile)70% – 85%
BTMG + HMDS ~26.01 – 5 mol%5 – 30 minExcellent (Evaporates in vacuo)>90% (Optimal)

Section 3: Self-Validating Experimental Protocol

Accelerated SuFEx Click Chemistry (ASCC) of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

This protocol utilizes the BTMG/HMDS system to force the coupling of deactivated sulfonyl fluorides while minimizing amine self-condensation through rapid kinetics[1],[4].

Materials:

  • 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (1.0 equiv, 1.0 mmol)

  • Target Phenol (1.1 equiv, 1.1 mmol)

  • Hexamethyldisilazane (HMDS) (1.0 equiv, 1.0 mmol)

  • Barton’s Base (BTMG) (5.0 mol%, 0.05 mmol)

  • Anhydrous Acetonitrile (MeCN) (0.25 M)

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve the target phenol and 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in anhydrous MeCN.

    • Causality: MeCN is the optimal solvent as it stabilizes the highly polar pentacoordinate sulfur transition state[7].

  • Silylation Initiation: Add HMDS (1.0 equiv) to the stirring solution at room temperature.

    • Validation Checkpoint 1: The solution must remain clear. If immediate fuming or precipitation occurs, your solvent contains moisture, which will prematurely hydrolyze the sulfonyl fluoride to a sulfonic acid[6].

  • Catalyst Activation: Add BTMG (5.0 mol%) dropwise.

    • Causality: HMDS must be present before or simultaneously with the base to ensure immediate trapping of the displaced fluoride ion, preventing catalyst degradation[1].

  • Monitoring: Stir at room temperature for 15–30 minutes.

    • Validation Checkpoint 2 (Self-Validating): Monitor the reaction via 19 F NMR. The starting sulfonyl fluoride exhibits a distinct S-F peak around +50 to +60 ppm. The protocol is validated as complete when this peak completely disappears and is replaced by the sharp TMS-F byproduct peak at -157 ppm[7]. Alternatively, use TLC cospotting[6].

  • Workup: Upon completion, concentrate the reaction mixture directly under reduced pressure (rotary evaporation followed by high vacuum).

    • Causality: Because BTMG, HMDS, and TMS-F are highly volatile, they are completely removed in vacuo, leaving the crude product in high purity without the need for aqueous extraction or chromatography[1],[4].

References

  • Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC Source: National Institutes of Health (NIH) URL:[Link]

  • Sulfur fluoride exchange - PMC - NIH Source: National Institutes of Health (NIH) URL:[Link]

  • ARTICLE - La Trobe (SuFEx Platform Click-Technology) Source: La Trobe University URL:[Link]

  • Modular synthesis of functional libraries by accelerated SuFEx click chemistry Source: Chemical Science (RSC Publishing) URL:[Link]

  • Accelerated SuFEx Click Chemistry for Modular Synthesis Source: Cold Spring Harbor Laboratory URL:[Link]

  • SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Source: Journal of the American Chemical Society (ACS) URL:[Link]

Sources

Optimization

Technical Support Center: Preventing Hydrolysis of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in Aqueous Buffers

For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. This guide is designed to provide you with in-depth technical ass...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and validated protocols to ensure the stability and efficacy of this compound in your aqueous experimental systems. As Senior Application Scientists, we understand the critical importance of reagent integrity and have developed this resource based on both fundamental chemical principles and practical, field-proven experience.

Frequently Asked Questions (FAQs)

Q1: What is 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride and why is its stability in aqueous buffers a concern?

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is an aromatic sulfonyl fluoride, a class of compounds increasingly used in chemical biology and drug discovery as covalent probes.[1] They are particularly valued for their ability to form stable covalent bonds with nucleophilic amino acid residues like lysine, tyrosine, and histidine, making them excellent tools for targeted protein modification.[2][3][4]

The primary concern with this and other sulfonyl fluorides is their susceptibility to hydrolysis in aqueous environments. The sulfur atom in the sulfonyl fluoride group (SO₂F) is highly electrophilic and can be attacked by water molecules, which act as nucleophiles. This reaction, known as hydrolysis, cleaves the sulfur-fluorine (S-F) bond to form the corresponding sulfonic acid and releases a fluoride ion.[5][6] This degradation is problematic because the resulting sulfonic acid is inactive and cannot participate in the desired covalent modification of target proteins, leading to loss of experimental signal, inaccurate quantification, and misleading results.

Q2: What is the chemical mechanism behind the hydrolysis of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride?

The hydrolysis of an aryl sulfonyl fluoride in an aqueous buffer is typically a nucleophilic substitution reaction. Water or, more potently, the hydroxide ion (OH⁻), acts as the nucleophile, attacking the electrophilic sulfur atom. The reaction proceeds through a transition state where the S-F bond is broken and a new S-O bond is formed. The presence of the amino group (-NH₂) and two methyl groups (-CH₃) on the benzene ring influences the reactivity of the sulfonyl fluoride. While these electron-donating groups can slightly reduce the electrophilicity of the sulfur atom compared to unsubstituted aryl sulfonyl fluorides, the compound remains susceptible to hydrolysis, especially under unfavorable buffer conditions.

Caption: Mechanism of sulfonyl fluoride hydrolysis.

Troubleshooting Guide: Preventing and Mitigating Hydrolysis

This section provides direct answers and actionable solutions to common problems encountered when working with 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in aqueous systems.

Q3: My compound seems to be degrading quickly in my standard PBS buffer. What is the most critical factor I should consider?

The most critical factor is the pH of your buffer . Sulfonyl fluorides, in general, are more stable at acidic to neutral pH and become progressively less stable as the pH becomes more basic (alkaline).[7] The hydroxide ion (OH⁻) is a much stronger nucleophile than water, and its concentration increases exponentially with increasing pH. This dramatically accelerates the rate of hydrolysis.

For 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride, there is an additional pH-dependent consideration: the protonation state of the amino group (-NH₂). The pKa of a protonated aniline (anilinium) is approximately 4.6-5.0.[8][9][10]

  • At pH values significantly below its pKa (e.g., pH < 4) , the amino group will be protonated (-NH₃⁺). This positively charged group acts as a strong electron-withdrawing group through an inductive effect, which can increase the electrophilicity of the sulfur atom and potentially accelerate hydrolysis.

  • At pH values above its pKa (e.g., pH > 6) , the amino group is in its neutral, electron-donating form (-NH₂).

  • At basic pH (e.g., pH > 8) , the high concentration of hydroxide ions will be the dominant factor leading to rapid degradation, overwhelming the electronic effects of the substituents.

Therefore, a slightly acidic to neutral pH range is the optimal starting point to balance these factors.

Q4: How do I select the optimal buffer and pH range for my experiment?

Based on the principles above, the optimal pH range for minimizing hydrolysis is typically between pH 5.5 and 7.0 .

Decision-Making Workflow for Buffer Selection:

BufferSelection A Start: Need to use 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride in aqueous buffer B What is the required pH for my biological assay? A->B C pH < 5.5 B->C Yes D pH 5.5 - 7.0 (Optimal Stability) B->D No E pH > 7.0 B->E No F High risk of hydrolysis. Protonated amino group may increase reactivity. C->F G Recommended Range. Use non-nucleophilic buffers (e.g., MES, HEPES). D->G H Very high risk of rapid hydrolysis. High OH⁻ concentration. E->H I Consider using a co-solvent. Prepare stock fresh. Minimize incubation time. F->I H->I

Caption: Decision workflow for buffer selection.

Buffer Recommendations: Avoid buffers containing primary or secondary amines (e.g., Tris, Bicine) as these can act as nucleophiles and react directly with the sulfonyl fluoride.

Buffer TypeRecommended pH RangeSuitability
MES 5.5 - 6.7Excellent: Non-nucleophilic, buffers in the optimal range.
HEPES 6.8 - 8.2Good: Commonly used, but work at the lower end of its range (pH 6.8-7.2).
Phosphate (PBS) 6.0 - 7.4Acceptable: Generally fine, but can sometimes catalyze hydrolysis.[11] Test stability if possible.
Tris 7.5 - 9.0Not Recommended: Contains a primary amine that can react with the compound.
Acetate 3.8 - 5.2Use with Caution: May protonate the amino group, potentially increasing reactivity.
Q5: Can I use organic co-solvents to improve the stability of my compound?

Yes, using a water-miscible organic co-solvent is a highly effective strategy. Co-solvents decrease the concentration and activity of water, thereby slowing the rate of hydrolysis.

Recommended Co-solvents and Concentrations:

Co-solventRecommended Final Conc.Notes
DMSO 1-5% (v/v)Most common choice. Ensure it does not affect your assay.
Acetonitrile (ACN) 1-10% (v/v)Good alternative to DMSO. Can be more effective in some cases.
Ethanol 1-5% (v/v)Generally less effective than DMSO or ACN but can be used if others are incompatible.

Important: The primary stock solution of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride should always be prepared in an anhydrous organic solvent like DMSO or ACN. Add this stock solution to the aqueous buffer immediately before use to minimize the compound's exposure time to water.

Q6: How should I prepare and store my stock solutions?

Proper preparation and storage are crucial for maintaining the integrity of your compound.

  • Solvent: Use only anhydrous dimethyl sulfoxide (DMSO) or anhydrous acetonitrile (ACN). Ensure the solvent is high-purity and has been stored properly to prevent water absorption.

  • Concentration: Prepare a concentrated stock solution (e.g., 10-100 mM). This minimizes the volume of organic solvent added to your final aqueous solution.

  • Storage: Aliquot the stock solution into small, single-use volumes in tightly sealed vials. Store at -20°C or -80°C. Before use, allow the vial to warm to room temperature completely before opening to prevent condensation of atmospheric moisture into the stock.

Experimental Protocols

Protocol 1: Assessing the Stability of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in a New Buffer System

This protocol uses High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the degradation of the compound over time.

Workflow for Stability Assessment:

StabilityWorkflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare 10 mM stock in anhydrous DMSO C Add stock to buffer for final conc. of 100 µM A->C B Prepare test buffer (e.g., 100 mM HEPES, pH 7.0) B->C D Incubate at experimental temperature (e.g., 37°C) C->D E Take aliquots at time points (0, 1, 2, 4, 8, 24 hr) D->E F Quench reaction with equal volume of cold ACN E->F G Analyze by HPLC/LC-MS F->G H Plot % remaining vs. time to determine half-life (t½) G->H

Caption: Experimental workflow for stability testing.

Step-by-Step Methodology:

  • Prepare Stock Solution: Prepare a 10 mM stock solution of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in anhydrous DMSO.

  • Prepare Test Buffer: Prepare the aqueous buffer you intend to use in your experiment (e.g., 100 mM MES, pH 6.0). Pre-warm the buffer to your intended experimental temperature (e.g., 25°C or 37°C).

  • Initiate the Experiment: Add the stock solution to the pre-warmed buffer to achieve the desired final concentration (e.g., 100 µM). Ensure the final DMSO concentration is low (e.g., 1%) and consistent across all experiments. Vortex briefly to mix. This is your Time 0 sample.

  • Incubation and Sampling: Incubate the solution at a constant temperature. At predetermined time points (e.g., 0, 30, 60, 120, 240 minutes), withdraw an aliquot (e.g., 50 µL).

  • Quench Degradation: Immediately add the aliquot to an equal volume of cold acetonitrile (ACN) containing an internal standard. This will stop the hydrolysis reaction.

  • Analysis: Analyze the quenched samples by a suitable reverse-phase HPLC or LC-MS method to quantify the peak area of the parent compound.

  • Data Interpretation: Plot the percentage of the remaining parent compound against time. From this plot, you can determine the half-life (t½) of the compound in your specific buffer system.

References

  • Chen, J., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications. Retrieved from [Link]

  • LibreTexts. (2022). 7.6: Acid-base properties of nitrogen-containing functional groups. Chemistry LibreTexts. Retrieved from [Link]

  • Abo-Dya, K. A., et al. (2023). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Communications Chemistry. Retrieved from [Link]

  • Wang, Z., et al. (2024). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. International Journal of Molecular Sciences. Retrieved from [Link]

  • Williams, R. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]

  • Sperandio, O., et al. (2021). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. bioRxiv. Retrieved from [Link]

  • Chegg. (2022). Solved protonated aniline (anilinium) has a pKa of about 5. Chegg.com. Retrieved from [Link]

  • Hoagland, R. E. (2001). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

  • Siggia, S., & Stahl, C. R. (1976). Analysis of Sulfonic Acids by Forming Sulfonyl Fluoride Derivatives. Journal of Chromatographic Science. Retrieved from [Link]

  • Tredwell, M., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics. Retrieved from [Link]

  • Pliego, J. R. (2020). Hydrolysis of sulfuryl fluoride. Inorganic Chemistry. Retrieved from [Link]

  • G. A. B., & P. J. C. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules. Retrieved from [Link]

  • G. A. B., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society. Retrieved from [Link]

  • Lou, T. S.-B., & Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. Retrieved from [Link]

  • Zhang, S., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

  • G. A. B., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society. Retrieved from [Link]

  • Tuley, A., & Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology. Retrieved from [Link]

  • Ward, J. A., et al. (2023). Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. Journal of the American Chemical Society. Retrieved from [Link]

  • Zha, S., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters. Retrieved from [Link]

Sources

Troubleshooting

Troubleshooting poor solubility of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in cell culture media

A Guide to Overcoming Solubility Challenges in Cell Culture Media Introduction: A Senior Application Scientist's Perspective Welcome to the technical support guide for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. As re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Overcoming Solubility Challenges in Cell Culture Media

Introduction: A Senior Application Scientist's Perspective

Welcome to the technical support guide for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. As researchers and drug development professionals, we understand that effectively delivering a compound to its biological target in a cell-based assay is the first critical step to generating meaningful data. However, many promising molecules, particularly those containing aromatic structures like sulfonyl fluorides, often exhibit poor aqueous solubility, leading to experimental artifacts, poor reproducibility, and misleading results.

This guide is designed to provide a comprehensive, scientifically-grounded framework for troubleshooting and resolving solubility issues with 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in your cell culture experiments. It is important to note that while specific public data on this exact molecule is limited, the principles outlined here are derived from extensive experience with structurally similar sulfonyl fluorides and established pharmaceutical formulation science. We will move beyond simple protocols to explain the why behind each step, empowering you to make informed decisions for your specific experimental system.

Our approach is built on two foundational pillars:

  • Understanding the Molecule: We begin by examining the structural features of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride that govern its behavior in aqueous environments.

  • Systematic Troubleshooting: We provide a logical workflow, from optimizing basic stock solutions to employing advanced formulation strategies, ensuring you can systematically address the most common to the most challenging solubility problems.

Section 1: Understanding the Challenge - Physicochemical Properties

The structure of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride presents a classic solubility challenge. The benzene ring, substituted with two methyl groups, creates a significant hydrophobic character. While the amino group ( -NH₂) adds some polarity, it is generally insufficient to overcome the low aqueous solubility of the overall molecule.

Furthermore, the sulfonyl fluoride (-SO₂F) moiety, the reactive "warhead" of this molecule, is susceptible to hydrolysis in aqueous solutions, particularly at the neutral to slightly alkaline pH of standard cell culture media (typically pH 7.2-7.4).[1][2] This hydrolysis not only inactivates the compound but can also alter its solubility profile.

cluster_legend 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride C1 C C2 C C1->C2 N NH₂ C1->N C3 C C2->C3 C4 C C3->C4 S S C3->S C5 C C4->C5 C6 C C5->C6 CH3_2 H₃C C5->CH3_2 C6->C1 CH3_1 H₃C C6->CH3_1 O1 O S->O1 O O2 O S->O2 O F F S->F

Caption: Chemical structure of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride.

Section 2: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

Q1: I added my compound to the media and immediately saw a white precipitate. What is happening and what should I do?

A1: This phenomenon is known as "crashing out" or precipitation. It occurs when a compound dissolved in a concentrated organic solvent stock is diluted into an aqueous solution (your media) where it has poor solubility. The recommended first step is to always prepare a concentrated stock solution in a suitable water-miscible organic solvent and then dilute it into your final culture medium using a specific protocol.[1]

Q2: What is the best organic solvent for preparing a stock solution?

A2: For most cell culture applications, anhydrous Dimethyl Sulfoxide (DMSO) is the preferred solvent.[3] It is a powerful solvent capable of dissolving a wide range of hydrophobic compounds and is miscible with water and cell culture media.[3] Ethanol can be an alternative, but it is generally less effective for highly insoluble compounds. Always use a high-purity, anhydrous grade of solvent to prevent premature hydrolysis of the sulfonyl fluoride group.[1]

Q3: How much DMSO can I add to my cells without causing toxicity?

A3: This is a critical parameter for maintaining experimental integrity. While DMSO is widely used, it can have biological effects and cause cytotoxicity at higher concentrations.[4][5] A widely accepted best practice is to keep the final concentration of DMSO in the cell culture medium below 0.5% (v/v), with an ideal target of ≤0.1% .[4] The tolerance can be cell-line specific. It is imperative to run a vehicle control (media with the same final concentration of DMSO but without your compound) to ensure that any observed effects are due to your compound and not the solvent.[6]

Parameter Recommendation Rationale
Primary Solvent Anhydrous DMSOExcellent solubilizing power for a wide range of compounds.[3]
Alternative Solvent Anhydrous EthanolA less potent but viable alternative for some compounds.
Final DMSO Conc. ≤ 0.1% (v/v) Minimizes solvent-induced artifacts and cytotoxicity.[4]
Max DMSO Conc. < 0.5% (v/v) Absolute maximum for most sensitive cell lines; may still cause effects.[5]

Q4: My compound seems to work initially, but its effect diminishes over the course of a long-term (24-72h) experiment. Why?

A4: The sulfonyl fluoride functional group is an electrophile that can be hydrolyzed by water. This process is accelerated at higher temperatures (e.g., 37°C) and at neutral or alkaline pH, conditions typical of a cell culture incubator.[1][7] The half-life of a related compound, PMSF, at pH 7.0 and 25°C is approximately 110 minutes.[1] It is highly likely that 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is gradually degrading into an inactive sulfonic acid over the course of your experiment. For long-term assays, you may need to consider replenishing the compound with fresh media or using advanced formulation strategies to improve stability.

Section 3: In-Depth Troubleshooting and Optimization Workflow

If basic troubleshooting does not resolve your solubility issues, a more systematic approach is required. Follow this workflow to diagnose and solve the problem.

G cluster_advanced Advanced Strategies start Problem: Precipitation in Media stock_sol Step 1: Optimize Stock Solution start->stock_sol dilution Step 2: Optimize Dilution Protocol stock_sol->dilution check1 Solubility Issue Resolved? dilution->check1 advanced Step 3: Advanced Formulation Strategies check1->advanced No success Success: Proceed with Experiment (with proper controls) check1->success Yes ph_adjust A. pH Adjustment (Test Stability) advanced->ph_adjust excipients B. Solubilizing Excipients (e.g., Cyclodextrins) advanced->excipients excipients->check1

Caption: Systematic workflow for troubleshooting compound solubility.

Step 1: Protocol for Stock Solution Preparation

The foundation of a successful experiment is a properly prepared stock solution.

  • Weighing: Accurately weigh out the required amount of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride powder in a sterile microfuge tube.

  • Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a high-concentration stock (e.g., 10-100 mM). A higher concentration stock allows for a smaller volume to be added to your media, minimizing the final DMSO concentration.

  • Solubilization: Vortex vigorously for 1-2 minutes. If necessary, gently warm the tube to 37°C to aid dissolution.

  • Inspection: Visually inspect the solution against a light source to ensure there are no undissolved particulates. The solution should be perfectly clear.

  • Storage: Store the stock solution in small aliquots at -20°C or -80°C in tightly sealed tubes to prevent moisture contamination.

Step 2: Protocol for Dilution into Cell Culture Media

The method of dilution is as important as the stock solution itself. The goal is to disperse the compound molecules rapidly and evenly to prevent them from aggregating and precipitating.[1]

  • Pre-warm Media: Use cell culture medium that has been pre-warmed to 37°C. Increased temperature can sometimes improve solubility.

  • Vortexing: While vigorously vortexing or rapidly pipetting the pre-warmed media, add the small volume of your DMSO stock solution dropwise directly into the vortex.

  • Final Dilution: This creates an intermediate dilution. This solution can then be further diluted into the final volume of media for your cell culture plate.

  • Immediate Use: Use the final compound-containing media immediately. Due to the potential for hydrolysis, do not prepare large batches for later use.[1][7]

Step 3: Advanced Formulation Strategies

If precipitation persists even with an optimized dilution protocol, you may need to employ more advanced formulation techniques.

The stability of sulfonyl fluorides is highly pH-dependent, with greater stability generally observed in slightly acidic conditions.[1] While most cell lines require a pH of ~7.4, some may tolerate slightly lower pH for short periods. You can perform a small-scale test by adjusting the pH of your media (e.g., to 7.0) with sterile HCl and observing the effect on solubility. However, this is often not a viable long-term solution for cell health and should be approached with caution. The primary utility here is diagnostic.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8][9] They can encapsulate poorly soluble "guest" molecules, like your compound, forming an inclusion complex that is water-soluble.[8][10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations and cell culture due to their high water solubility and low toxicity.[11][12]

Sources

Optimization

Optimizing incubation time for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride cross-linking

Welcome to the Technical Support Center for SuFEx-based Bioconjugation. As a Senior Application Scientist, I have designed this hub to help researchers, scientists, and drug development professionals troubleshoot and opt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for SuFEx-based Bioconjugation. As a Senior Application Scientist, I have designed this hub to help researchers, scientists, and drug development professionals troubleshoot and optimize the incubation parameters for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride and related aryl sulfonyl fluoride cross-linkers.

Unlike traditional zero-length cross-linkers (e.g., EDC/NHS) that rely on random collisions, sulfonyl fluorides utilize Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. This is a proximity-driven, two-step kinetic process. Understanding the causality behind this mechanism is the key to optimizing your incubation times and achieving high-fidelity structural data or stable bioconjugates.

Part 1: The Causality of SuFEx Incubation Kinetics

To optimize incubation time, you must first understand the physical chemistry occurring in your tube. Aryl sulfonyl fluorides are remarkably stable in aqueous environments and possess low intrinsic reactivity toward water[1]. The cross-linking event relies on a "Plant-and-Cast" or proximity-enhanced mechanism :

  • Target Binding (Fast): The probe or modified protein binds non-covalently to its target, driven by its inherent dissociation constant ( Kd​ ).

  • Covalent Bond Formation (Rate-Limiting): Upon binding, the local effective concentration of the sulfonyl fluoride skyrockets. This proximity forces the weakly reactive sulfonyl fluoride into a rapid, first-order SuFEx reaction with nearby nucleophilic side chains (Lys, Tyr, His, Ser, or Thr)[1][2].

Because the covalent step is proximity-driven, incubation time is inversely proportional to the binding affinity and local concentration , rather than bulk concentration[1].

SuFEx_Pathway N1 1. Target Binding (Non-covalent) N2 2. Proximity Enhancement (Local Concentration ↑) N1->N2 Fast N3 3. SuFEx Reaction (Sulfonyl Fluoride + Nu:) N2->N3 15-120 min Incubation N4 4. Covalent Linkage (Stable Complex) N3->N4 -HF

Fig 1: Proximity-enhanced SuFEx cross-linking mechanism and kinetic progression.

Part 2: Troubleshooting & FAQs

Q1: What is the standard starting incubation time for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride, and why? A: For in vitro purified protein complexes, start with 30 to 120 minutes at 37°C [3]. Because the SuFEx reaction requires the nucleophile to attack the sulfur center and displace the fluoride ion, the reaction rate depends heavily on the specific microenvironment (pKa of the target residue).1 show that highly structured complexes can cross-link in as little as 15 minutes, whereas transient interactions require up to 2 hours to capture the dynamic complex[1][3].

Q2: My cross-linking yield plateaus at 40% after 2 hours. Should I incubate overnight (16-24 hours) to drive the reaction to completion? A: No. Extended incubation rarely improves yield for SuFEx cross-linkers and introduces two major risks:

  • Probe Hydrolysis: While stable, sulfonyl fluorides will eventually hydrolyze into unreactive sulfonic acids in aqueous buffers (especially at pH > 7.5)[4].

  • Off-Target Reactions: Prolonged exposure increases the risk of non-specific background labeling[1]. Solution: If your yield is low at 2 hours, the bottleneck is likely the non-covalent binding affinity ( Kd​ ), not the incubation time. Increase the concentration of your binding partners or optimize the buffer (e.g., adjusting salt concentration) to stabilize the non-covalent complex prior to the SuFEx reaction.

Q3: How does pH impact my required incubation time? A: SuFEx cross-linking is highly pH-dependent. At higher pH (8.0–8.5), target residues like Lysine and Tyrosine become deprotonated, drastically increasing their nucleophilicity and accelerating the cross-linking rate, which allows for shorter incubation times (e.g., 30 mins)[1][2]. However, higher pH also accelerates the hydrolysis of the sulfonyl fluoride. We recommend a balanced pH of 7.4 to 8.0 to maintain probe integrity while ensuring rapid kinetics.

Q4: I am performing a time-course experiment to optimize incubation. How do I accurately stop the reaction at specific intervals? A: You must instantly disrupt both the proximity effect and the chemical reactivity. Do not simply freeze the sample.2 recommend quenching the reaction by adding a combination of 10–100 mM Dithiothreitol (DTT) and 8 M Urea , followed by a 20-45 minute incubation at room temperature[2]. Urea denatures the protein (destroying proximity), while the highly nucleophilic DTT rapidly consumes any unreacted sulfonyl fluoride[2].

Part 3: Quantitative Optimization Parameters

Use the following data matrix to establish your baseline incubation parameters based on your experimental model.

Experimental ModelRecommended Molar Ratio (Protein:Probe)TempOptimal Incubation TimeQuenching Strategy
Purified Proteins (In Vitro) 1:50 to 1:10025°C - 37°C30 – 120 mins10 mM DTT + 8M Urea (45 min, RT)
Cell Lysates 1 mM final probe conc.37°C2 hours10 mM DTT + 2% SDS (20 min, RT)
Live Cells (In Vivo) 1 mM final probe conc.37°C1 – 8 hoursLysis buffer with 10 mM DTT + 8M Urea

Data synthesized from established SuFEx cross-linking mass spectrometry (XL-MS) methodologies[2][3][5].

Part 4: Step-by-Step Incubation Time-Course Protocol

To empirically determine the optimal incubation time for your specific target using 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride, follow this self-validating workflow.

Reagents Needed:

  • Target protein complex (10–50 µM) in PBS or HEPES (pH 7.4–8.0). Note: Avoid Tris buffers during cross-linking as primary amines can compete, albeit slowly, with the target.

  • 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride stock (100x in anhydrous DMSO).

  • Quenching Buffer: 100 mM DTT, 8 M Urea, 50 mM Tris-HCl (pH 8.5).

Step-by-Step Methodology:

  • Preparation: Aliquot 20 µL of your protein complex into five separate microcentrifuge tubes labeled: 15 min, 30 min, 60 min, 120 min, and Negative Control.

  • Initiation: Add the sulfonyl fluoride probe to a final concentration of 1.0 mM (maintaining DMSO < 5% v/v) to all tubes except the Negative Control (add pure DMSO instead)[2].

  • Incubation: Incubate all tubes at 37°C.

  • Precision Quenching: At each exact time point (15, 30, 60, and 120 mins), immediately add 20 µL of Quenching Buffer to the respective tube. Vortex briefly and let sit at room temperature for 45 minutes to ensure complete reduction and termination of the SuFEx reaction[2].

  • Alkylation (Optional but recommended for LC-MS/MS): Add Iodoacetamide to a final concentration of 20 mM and incubate in the dark for 30 minutes to cap free thiols[2].

  • Analysis: Run the samples on a denaturing SDS-PAGE gel. The optimal incubation time is the shortest time point that yields the maximum intensity of the higher-molecular-weight cross-linked band without generating high-molecular-weight smears (which indicate non-specific over-labeling).

TimeCourse Start Prepare Protein + SF Probe (Molar Ratio 1:50 to 1:100) Incubate Incubate at 37°C or RT (Time: 15, 30, 60, 120 min) Start->Incubate Quench Quench Reaction (Add 10-100 mM DTT/Urea) Incubate->Quench Analyze SDS-PAGE & LC-MS/MS Quantify Cross-linking Yield Quench->Analyze

Fig 2: Experimental workflow for optimizing sulfonyl fluoride cross-linking incubation time.

Part 5: References

  • The proximity-enabled sulfur fluoride exchange reaction in the protein context. National Institutes of Health (NIH) / PMC. URL:

  • Robust Chemical Cross-linking of Proteins and Protein Complexes via SuFEx Click Chemistry. ACS Publications. URL:

  • Clickable Multitargeting Cross-Linkers Based on SuFEx for In Vivo Cross-Linking Mass Spectrometry. ACS Publications. URL:

  • A Genetically Encoded Fluorosulfonyloxybenzoyl-l-lysine for Expansive Covalent Bonding of Proteins via SuFEx Chemistry. ACS Publications. URL:

  • Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society. URL:

Sources

Troubleshooting

Technical Support Center: Optimizing 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride Specificity

Welcome to the Technical Support Center for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1). This compound is a highly versatile electrophile utilized in Targeted Covalent Inhibitors (TCIs) and Activity-Base...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1). This compound is a highly versatile electrophile utilized in Targeted Covalent Inhibitors (TCIs) and Activity-Based Protein Profiling (ABPP). It operates via Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, covalently modifying nucleophilic residues such as serine, threonine, tyrosine, lysine, and histidine[1].

While its hydrolytic stability makes it an excellent chemical biology tool, its broad reactivity profile can lead to proteome promiscuity[2]. This guide provides drug development professionals and application scientists with causal explanations and self-validating protocols to diagnose and eliminate off-target protein binding.

Part 1: Troubleshooting Guide & Experimental Protocols

Issue 1: I am observing massive background labeling across the proteome. How do I isolate my target?

The Causality: Covalent binding is a two-step process: reversible affinity ( KI​ ) followed by irreversible inactivation ( kinact​ ). High concentrations of sulfonyl fluorides (SFs) drive non-specific, collision-based crosslinking because the intrinsic reactivity ( kinact​ ) overcomes the lack of specific reversible binding. To achieve specificity, you must force the system to rely on the high local concentration generated solely by specific KI​ binding.

Self-Validating Protocol: Kinetic & Stoichiometric Titration

  • Establish a Baseline: Prepare native cell lysates or recombinant protein mixtures at 1–2 mg/mL.

  • Concentration Gradient: Spike the SF compound at logarithmic intervals (0.1 µM, 1 µM, 10 µM, 50 µM).

  • Time-Course Analysis: Incubate samples for 15, 30, 60, and 120 minutes at 37°C.

  • Self-Validation (Competitive Arm): For every condition tested, pre-incubate a parallel control sample with a 10x molar excess of a known reversible inhibitor for 30 minutes prior to adding the SF probe.

  • Readout & Selection: Analyze via SDS-PAGE/Western Blot or LC-MS/MS. Select the lowest concentration and shortest time where the target band is robustly visible and completely outcompeted by the reversible inhibitor in the control arm.

Issue 2: My target is labeled, but highly abundant proteins (e.g., albumin, tubulin) are also consistently modified. How can I suppress this?

The Causality: Abundant off-target proteins often possess surface-exposed lysines or tyrosines situated in basic microenvironments. SF reactivity is highly pH-dependent; at physiological or slightly basic pH (7.4–8.0), the local pKa of many off-target lysines is overcome, rendering them highly nucleophilic[2]. Dropping the pH protonates these residues, shutting down off-target SuFEx reactivity while preserving binding at hyper-reactive active sites.

Self-Validating Protocol: Microenvironment Modulation

  • Buffer Exchange: Dialyze your protein mixture into a slightly acidic buffer (e.g., 50 mM MES or PIPES, pH 6.5–6.8). Crucial: Avoid Tris buffer, as its primary amine acts as a nucleophilic scavenger.

  • Reaction Execution: Perform the labeling reaction at this lowered pH. The acidic shift protonates surface lysines ( NH2​→NH3+​ ), drastically reducing their nucleophilicity.

  • Validation: Run a parallel assay at pH 7.5. You should observe a dramatic reduction in background banding at pH 6.5, while your target active-site serine or proximity-driven residue remains reactive due to the specific binding pocket's local pKa perturbation.

Issue 3: I am using the 5-amino group to attach a targeting ligand (TCI approach), but the chimera still binds off-targets. What is structurally wrong?

The Causality: In TCI design, the 5-amino group serves as a critical synthetic handle to attach an affinity moiety, which drives proximity-enabled SuFEx crosslinking[3]. However, if the linker is too long or highly flexible, the warhead is cast too far from the target nucleophile. It behaves like a free electrophile, sampling the solvent and reacting with off-target proteins.

Self-Validating Protocol: Structural Tuning

  • Linker Truncation: Synthesize analogs with shorter PEG or rigidified alkyl linkers attached to the 5-amino handle.

  • Affinity Verification: Ensure that modification at the 5-amino position does not destroy the reversible binding affinity ( KI​ ) of your targeting ligand. Measure the KD​ of a non-reactive analog (e.g., a sulfonamide derivative) via Surface Plasmon Resonance (SPR).

  • Intracellular Competition: Test the optimized probe in live cells. A properly designed TCI will efficiently compete with high intracellular concentrations of metabolites (like ATP) without labeling off-target kinases[4].

Part 2: Quantitative Data Summary

Table 1: Impact of Experimental Parameters on SuFEx Target vs. Off-Target Labeling

ParameterConditionTarget Engagement ( kinact​/KI​ )Off-Target PromiscuityCausality / Mechanism
Concentration > 50 µMHighHighMass action drives non-specific collision events.
Concentration < 5 µMMaintainedLowProximity-driven KI​ dominates; collisions minimized.
Buffer pH 7.5 - 8.0HighHighDeprotonation of surface Lys/Tyr increases nucleophile pool.
Buffer pH 6.5 - 6.8MaintainedLowOff-target Lys protonated ( NH3+​ ); pocket pKa preserves target reactivity.
Incubation Time > 4 HoursHighHighSlow-reacting secondary sites accumulate covalent adducts over time.
Incubation Time 30 MinsHighLowRapid proximity-enabled SuFEx outpaces background labeling.

Part 3: Workflow Visualization

SuFEx_Optimization cluster_0 Optimization Parameters Problem High Off-Target Protein Binding Kinetics 1. Kinetic Tuning Reduce [SF] to <10 µM Shorten Incubation Problem->Kinetics Buffer 2. pH Modulation Lower pH to 6.5-7.0 Protonate Off-Target Lys Problem->Buffer Design 3. TCI Design Increase Affinity (Lower K_I) via 5-Amino Handle Problem->Design Validation Competitive ABPP Validation Kinetics->Validation Buffer->Validation Design->Validation Success Specific Target Engagement Validation->Success

Workflow for mitigating off-target SuFEx reactivity of sulfonyl fluorides.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride in live-cell assays? A: Yes. Aryl sulfonyl fluorides possess excellent hydrolytic stability in aqueous environments compared to aliphatic sulfonyl fluorides or traditional Michael acceptors[1]. However, to minimize off-target binding to abundant intracellular glutathione (GSH) or highly expressed housekeeping enzymes, you must optimize the cell permeability and binding affinity ( KI​ ) of the targeting moiety attached to the 5-amino position.

Q: Which nucleophiles are most likely to cause off-target background with this specific dimethyl-benzenesulfonyl core? A: The electron-donating methyl groups at the 2,4-positions slightly deactivate the sulfonyl fluoride compared to unsubstituted analogs, making it less intrinsically reactive. Consequently, off-target binding will predominantly occur at hyper-reactive serines (e.g., in serine hydrolases) or at tyrosines/lysines situated in basic microenvironments that facilitate deprotonation[2].

Q: How do I verify that my compound is intact and hasn't hydrolyzed before the assay? A: While sulfonyl fluorides are generally stable, the 5-amino group can theoretically participate in intermolecular reactions if stored improperly in reactive solvents. Always prepare fresh DMSO stock solutions. You can verify intact mass via LC-MS; the S(VI)-F bond is robust enough to survive standard electrospray ionization (ESI) conditions without fragmentation.

References

  • Source: rsc.
  • Profiling Sulfur(VI)
  • Sulfur (VI) fluoride exchange (SuFEx)
  • Source: acs.

Sources

Optimization

How to purify 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride reaction products via HPLC

Technical Support Center: HPLC Purification of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with drug develo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: HPLC Purification of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle to purify bifunctional molecules. 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride presents a unique chromatographic paradox: it contains a highly reactive, electrophilic sulfonyl fluoride (SF) warhead alongside a basic, nucleophilic amino group.

This guide provides field-proven, self-validating protocols to overcome column-induced hydrolysis, severe peak tailing, and poor resolution. We will break down the causality behind every experimental choice to ensure your purification workflow is robust and reproducible.

Diagnostic Workflow Visualization

HPLC_Troubleshooting Start Crude 5-Amino-2,4-dimethyl- benzenesulfonyl fluoride Analyze Run Analytical RP-HPLC (C18, H2O/MeCN + Acidic Modifier) Start->Analyze Issue1 Early Eluting Peak (High Polarity) Analyze->Issue1 Observe Issue2 Severe Peak Tailing (Asymmetry) Analyze->Issue2 Observe Issue3 Co-elution with Nitro Precursor Analyze->Issue3 Observe Fix1 Sulfonic Acid Hydrolysis: Ensure pH < 7 & T < 30°C Issue1->Fix1 Fix2 Amine-Silanol Interaction: Add 0.1% TFA or Formic Acid Issue2->Fix2 Fix3 Hydrophobic Similarity: Decrease Gradient Slope Issue3->Fix3 Success Purified Product (>95% Purity) Fix1->Success Fix2->Success Fix3->Success

Fig 1: Diagnostic workflow for HPLC purification of amino-benzenesulfonyl fluorides.

Troubleshooting Guides & FAQs

Q1: My chromatogram shows a massive, highly polar peak eluting in the void volume instead of my target product. What is happening? Mechanistic Cause: You are observing the hydrolysis of your sulfonyl fluoride into 5-amino-2,4-dimethyl-benzenesulfonic acid. While sulfonyl fluorides are remarkably stable in neutral and acidic aqueous environments compared to sulfonyl chlorides[1], they are highly susceptible to hydrolysis at basic pH (pH > 8) or elevated temperatures[2]. If your mobile phase contains basic additives (like ammonium hydroxide) or if your column compartment is heated above 30°C, the SF group will rapidly degrade into the highly polar sulfonic acid, which has virtually no retention on a reversed-phase C18 column. The Fix:

  • Strict pH Control: Lock your mobile phase pH between 2.0 and 4.0 using acidic modifiers like 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (FA)[2].

  • Thermal Regulation: Maintain the column temperature at a strict 20–25°C.

  • Post-Purification: Never leave the purified fractions in aqueous solutions overnight. Lyophilize immediately[3].

Q2: The main product peak is severely tailing (USP Tailing Factor > 2.0). How do I achieve a sharp, symmetrical Gaussian peak? Mechanistic Cause: The basic aniline-like amino group on your molecule is interacting with residual, unendcapped silanol groups (Si-O⁻) on the silica-based C18 stationary phase[4]. At neutral pH, these silanols are ionized and act as strong cation-exchange sites, dragging the protonated amine and causing severe tailing[4]. The Fix: You must introduce an ion-pairing agent to mask these secondary interactions.

  • For UV-Directed Purification: Add 0.1% v/v TFA to both Mobile Phase A (Water) and B (Acetonitrile). TFA is a strong, hydrophobic acid that fully protonates the amino group and forms a neutral, hydrophobic ion pair, completely shielding it from silanols[5].

  • For MS-Directed Purification (LC-MS): TFA causes severe ion suppression in electrospray ionization (ESI). Substitute TFA with 0.1% Formic Acid or 0.05% Difluoroacetic Acid (DFA), which provides a compromise between acceptable peak shape and high MS sensitivity[5][6].

Q3: I am trying to separate the amino-SF product from its nitro-precursor (5-nitro-2,4-dimethyl-benzenesulfonyl fluoride). They are co-eluting. How do I resolve them? Mechanistic Cause: The nitro group is strongly electron-withdrawing and hydrophobic, whereas the amino group (when protonated at low pH) is highly polar. If they are co-eluting, your gradient is likely too steep, forcing both the polar amine and the hydrophobic nitro compound off the column simultaneously. The Fix: Flatten your gradient slope. Because the protonated amino-SF is significantly more polar than the nitro-SF, a shallow gradient (e.g., increasing Acetonitrile by 1-2% per minute) will cause the amino product to elute much earlier than the unreacted nitro starting material.

Quantitative Data: Mobile Phase Additive Selection Matrix

To guide your method development, the following table summarizes the causal effects of various mobile phase modifiers on the stability and chromatography of 5-amino-2,4-dimethyl-benzenesulfonyl fluoride.

Mobile Phase AdditiveOperational pHSF Hydrolytic Stability (24h)Amine Peak Shape (USP Tailing)LC-MS Compatibility
None (Water/MeCN) ~7.0High (>98% intact)>2.5 (Severe tailing)Good
0.1% Formic Acid ~2.7Very High (>99% intact)1.4 (Moderate tailing)Excellent
0.1% TFA ~2.0Very High (>99% intact)1.05 (Sharp, symmetrical)Poor (Ion suppression)
10 mM NH₄HCO₃ ~8.0Low (<50% intact)1.2 (Good)Good

Self-Validating Experimental Protocol: Preparative RP-HPLC Purification

This Standard Operating Procedure (SOP) is designed with built-in causality checks to ensure high yield and purity without degrading the sulfonyl fluoride warhead.

Phase 1: Sample Preparation & Analytical Validation

  • Dissolution: Dissolve 50 mg of the crude 5-amino-2,4-dimethyl-benzenesulfonyl fluoride in 1.0 mL of initial mobile phase (10% Acetonitrile / 90% Water + 0.1% TFA). Causality: Dissolving in the starting mobile phase prevents solvent-shock and peak breakthrough during injection.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove particulate matter that could foul the preparative column frit.

  • Analytical Check: Inject 5 µL onto an analytical C18 column (4.6 x 150 mm, 5 µm) using the gradient described below. Verify that the target mass (ESI+) corresponds to the sharp main peak and that no early-eluting sulfonic acid peak is present.

Phase 2: Preparative Chromatography 4. Column Equilibration: Mount a Preparative C18 Column (e.g., 21.2 x 250 mm, 5 µm). Flush with 5 column volumes of 10% Mobile Phase B (MeCN + 0.1% TFA) and 90% Mobile Phase A (Water + 0.1% TFA) at a flow rate of 20 mL/min. 5. Injection: Inject the 1.0 mL sample. Self-Validation: Ensure the injection volume does not exceed 1-2% of the column volume to prevent mass overloading, which exacerbates amine tailing[7]. 6. Gradient Elution:

  • 0.0 – 5.0 min: Hold at 10% B (Isocratic wash to elute highly polar impurities).

  • 5.0 – 35.0 min: Linear gradient from 10% B to 70% B. (The protonated amino-SF will elute mid-gradient, well before any unreacted nitro-SF).

  • 35.0 – 40.0 min: 100% B (Column wash).

  • Detection: Monitor UV absorbance at 210 nm (amine backbone) and 254 nm (aromatic ring).

Phase 3: Recovery & Preservation 8. Fraction Collection: Collect the main peak fractions into clean glass tubes based on the 254 nm trace. 9. Immediate Lyophilization (Critical Step): Do not evaporate the fractions using a rotary evaporator with a heated water bath, as the combination of heat, water, and concentrating acid will trigger SF hydrolysis[8]. Instead, immediately freeze the fractions in liquid nitrogen and lyophilize to a dry powder[3].

Sources

Troubleshooting

Technical Support Center: A Guide to the Optimal Storage and Handling of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

Welcome to the technical support resource for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. As a reactive compound, its efficacy in your experiments is directly linked to its proper storage and handling. This document provides in-depth, experience-driven advice to prevent degradation and troubleshoot common issues.

The sulfonyl fluoride moiety is a powerful tool in chemical biology and drug discovery, known for its ability to form stable covalent bonds with nucleophilic residues in proteins.[1] However, the very reactivity that makes it useful also renders it susceptible to degradation if not stored under optimal conditions. This guide will walk you through the "why" behind the recommended procedures, empowering you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs) about Storage and Stability

Q1: What is the primary degradation pathway for 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride?

A1: The most common degradation pathway is hydrolysis of the sulfonyl fluoride group to the corresponding sulfonic acid.[2] This reaction is catalyzed by moisture. While sulfonyl fluorides are generally more stable to hydrolysis than their chloride counterparts, they are still moisture-sensitive.[3][4][5] The presence of the amino group on the aromatic ring can also increase susceptibility to oxidative degradation, particularly when exposed to air and light over extended periods.

Q2: What are the ideal temperature and atmospheric conditions for long-term storage?

A2: For long-term storage, 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride should be stored in a freezer at or below -20°C.[6][7][8] The compound should be kept in a tightly sealed container, and the headspace should be filled with an inert gas such as argon or nitrogen.[6] This creates a dry, oxygen-free environment that minimizes both hydrolysis and oxidation.

Q3: The Safety Data Sheet (SDS) for a similar compound mentions it is "moisture sensitive." How critical is this?

A3: This is a critical parameter. Moisture is the key reactant in the hydrolysis of the sulfonyl fluoride to the inactive sulfonic acid.[6][9] Even ambient humidity can be sufficient to cause slow degradation over time. Therefore, meticulous handling to avoid exposure to moisture is paramount for preserving the compound's reactivity.

Q4: Can I store the compound in a standard laboratory refrigerator (+4°C)?

A4: While storage at +4°C is better than room temperature, it is not ideal for long-term preservation. For periods longer than a few weeks, storage at -20°C is strongly recommended to slow down any potential degradation processes.[10]

Q5: How does light exposure affect the stability of this compound?

A5: The presence of an aromatic amine group makes the compound potentially susceptible to photodegradation.[10][11][12] Aromatic amines can be oxidized and discolor upon exposure to light. It is best practice to store the vial in a light-blocking secondary container or in a dark freezer to minimize this risk.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Loss of Reactivity in Experiments

  • Symptom: Your experiments that rely on the covalent modification by 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride are showing lower than expected yields or have failed completely.

  • Probable Cause: The sulfonyl fluoride has likely hydrolyzed to the corresponding sulfonic acid, which is unreactive as a covalent modifier.

  • Troubleshooting Steps:

    • Review Storage Conditions: Was the compound stored at -20°C under an inert atmosphere? Was the container always tightly sealed?

    • Check Handling Procedures: Was the compound allowed to equilibrate to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture onto the solid?

    • Perform a Quality Control Check: If possible, run a simple analytical test such as ¹⁹F NMR to check for the presence of the sulfonyl fluoride (SO₂F) peak and the absence of degradation products.

Issue 2: Discoloration of the Solid Compound

  • Symptom: The solid, which is typically a white or off-white powder, has developed a yellowish or brownish tint.

  • Probable Cause: This is likely due to oxidation or photodegradation of the aromatic amine moiety.[10][11]

  • Troubleshooting Steps:

    • Assess Light Exposure: Has the compound been unnecessarily exposed to light?

    • Evaluate Atmospheric Conditions: Was the vial properly flushed with inert gas before sealing? Oxygen can contribute to the oxidation of the amine.

    • Purity Check: While a slight discoloration may not always correlate with a significant loss of the sulfonyl fluoride's reactivity, it is an indicator of degradation. It is advisable to perform an analytical check (e.g., LC-MS) to assess the purity of the compound before use in critical applications.

Experimental Protocols

Protocol 1: Proper Aliquoting of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

  • Preparation: Move the sealed vial of the compound from the freezer to a desiccator containing a desiccant (e.g., silica gel). Allow the vial to warm to room temperature for at least 30-60 minutes. This prevents moisture from the air from condensing on the cold solid.

  • Inert Atmosphere: If possible, perform the aliquoting in a glove box under an inert atmosphere. If a glove box is not available, work quickly in a fume hood with low humidity.

  • Aliquoting: Open the main vial and quickly weigh the desired amount of the compound into smaller, pre-dried vials.

  • Inerting and Sealing: Flush the headspace of each new aliquot vial, as well as the main stock vial, with a gentle stream of argon or nitrogen.

  • Storage: Tightly seal the vials with parafilm as an extra precaution and place them in a labeled, light-blocking container in a -20°C freezer.

Table 1: Summary of Ideal Storage Conditions

ParameterRecommended ConditionRationale
Temperature -20°C or lowerMinimizes degradation kinetics.[6][8]
Atmosphere Inert gas (Argon or Nitrogen)Prevents hydrolysis and oxidation.[6]
Light Exposure Store in the darkPrevents photodegradation of the aromatic amine.[10][11]
Container Tightly sealed, airtight vialPrevents ingress of moisture and oxygen.[13]
Visualizing Degradation and Prevention

Diagram 1: Primary Degradation Pathway - Hydrolysis

A 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (Active Reagent) C 5-Amino-2,4-dimethyl-benzenesulfonic acid (Inactive Product) A->C Hydrolysis B Moisture (H₂O) (From atmosphere) B->C D Hydrogen Fluoride (HF)

Caption: Hydrolysis of the active sulfonyl fluoride to the inactive sulfonic acid.

Diagram 2: Recommended Storage and Handling Workflow

cluster_storage Long-Term Storage cluster_handling Handling for Use Freezer Store at -20°C in the dark Desiccator Equilibrate to Room Temp in Desiccator Freezer->Desiccator Retrieve Inert_Atmosphere Aliquot under Inert Atmosphere Desiccator->Inert_Atmosphere Ready to Open Inert_Atmosphere->Freezer Reseal and Return Experiment Use in Experiment Inert_Atmosphere->Experiment Weigh and Use

Caption: Workflow for preventing degradation during storage and use.

By adhering to these guidelines, you can significantly extend the shelf-life of your 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride and ensure the reproducibility and success of your experiments.

References

  • Paces, M., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules, 28(7), 3043. [Link]

  • Mukherjee, H., et al. (2020). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 18(1), 138-146. [Link]

  • Noël, T., et al. (2020). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides with Potassium Fluoride. Organic Letters, 22(15), 6099-6103. [Link]

  • Lou, T. S.-B., & Willis, M. C. (2020). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Chemical Science, 11(48), 12874-12886. [Link]

  • Ball, N. D., & Willis, M. C. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4153. [Link]

  • Tang, P., et al. (2024). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ACS Sustainable Chemistry & Engineering, 12(30), 10836-10844. [Link]

  • Qin, H.-L., & Tang, S. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(10), 2841-2850. [Link]

  • Calafat, A. M., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. International Journal of Molecular Sciences, 24(5), 4562. [Link]

  • Al-Anber, M. A. (2011). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate. [Link]

  • Wang, H., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications, 14(1), 5143. [Link]

  • Plotnikov, V. G., & Kopylova, T. N. (1995). Photochemistry of Aliphatic and Aromatic Amines. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride Reactions

Executive Summary 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) [1] is a highly valuable bifunctional building block in drug discovery and materials science. However, deploying this molecule in Sulfur(VI)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1) [1] is a highly valuable bifunctional building block in drug discovery and materials science. However, deploying this molecule in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry presents two distinct mechanistic hurdles:

  • Severe Steric Hindrance : The methyl group at the C2 (ortho) position physically blocks the trajectory of incoming nucleophiles, drastically increasing the activation energy required for S–F bond cleavage.

  • Chemoselectivity & Auto-reactivity : The unprotected C5-amino group is a competent nucleophile, leading to off-target sulfonylation and oligomerization [2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to successfully utilize this sterically congested hub.

Troubleshooting Guide & FAQs

Q1: My SuFEx coupling with 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride is yielding <10% conversion using standard TEA or DIPEA bases. How do I overcome this? A1: Standard tertiary amines lack the basicity and nucleophilicity required to activate sterically congested S(VI) centers. The ortho-methyl group creates a physical shield around the sulfonyl fluoride. To overcome this, you must shift from simple base catalysis to advanced Lewis acid/base cooperative activation or strong amidine/guanidine catalysis.

  • The Causality: The S–F bond is highly stable. In sterically hindered systems, the fluoride leaving group must be actively sequestered (via Lewis acids) or the sulfur center must be hyper-activated (via strong nucleophilic catalysts).

  • The Solution: Implement the Ball protocol using Calcium Triflimide[Ca(NTf2)2] and DABCO [3]. The Ca²⁺ ion coordinates to the oxygen and fluorine atoms of the sulfonyl group, weakening the S–F bond, while DABCO acts as a nucleophilic activator [4]. Alternatively, use Accelerated SuFEx Click Chemistry (ASCC) employing Barton’s Base (BTMG) and HMDS [5].

Q2: I am observing a complex mixture of high-molecular-weight byproducts (smearing on TLC/LCMS) instead of my desired product. What is happening? A2: You are observing self-condensation (oligomerization). When you add a SuFEx catalyst to activate the sulfonyl fluoride, the unprotected C5-amine of one molecule attacks the activated sulfonyl group of another [2].

  • The Causality: Intramolecular and intermolecular side reactions outcompete the desired coupling with your target nucleophile because the local concentration of the C5-amine is high, and anilines are excellent SuFEx partners.

  • The Solution: Establish a self-validating protection protocol. Mask the C5-amine with an electron-withdrawing protecting group (e.g., Boc or Fmoc) prior to the SuFEx reaction. This neutralizes the nucleophilicity of the nitrogen lone pair.

Q3: Can I use N-Heterocyclic Carbenes (NHCs) for this substrate? A3: Yes. NHCs have been proven to efficiently catalyze SuFEx reactions of sterically hindered sulfonyl fluorides [6]. NHCs attack the S(VI) center to form a transient, highly electrophilic sulfonyl-NHC species that rapidly reacts with alcohols or amines, bypassing the steric bulk of the ortho-methyl group.

Diagnostic Workflows & Mechanistic Pathways

G Start Issue: Low Yield or Complex Mixture CheckAmine Is the C5-amino group protected? Start->CheckAmine Protect Perform Boc/Fmoc Protection CheckAmine->Protect No (Oligomerization) CheckCat Evaluate Catalyst System CheckAmine->CheckCat Yes Protect->CheckCat Standard Standard Base (TEA/DIPEA) Insufficient for ortho-Me CheckCat->Standard Current Advanced Use Ca(NTf2)2/DABCO or BTMG/HMDS Standard->Advanced Upgrade Success Successful SuFEx Coupling Advanced->Success

Troubleshooting logic tree for resolving low yields and oligomerization in hindered SuFEx.

Mechanism Substrate Hindered S(VI)-F (ortho-Methyl) Ca Ca(NTf2)2 Coordination to S=O and F Substrate->Ca DABCO DABCO Nucleophilic Activation Ca->DABCO Intermediate Activated Sulfonyl-DABCO Complex DABCO->Intermediate Product Sulfonamide Product + DABCO + CaF+ Intermediate->Product Amine Incoming Amine Nucleophile Amine->Product Attack

Mechanistic pathway of Ca(NTf2)2 and DABCO cooperative activation for hindered SuFEx.

Data Presentation: Catalyst Selection Matrix

Catalyst SystemMechanism of ActionEfficacy on ortho-Me StericsProsCons
TEA / DIPEA General BasePoor (<10% yield)Cheap, volatile.Fails to activate hindered S(VI) centers.
DBU / BEMP Amidine/Phosphazene BaseModerate (40-60% yield)Good for unhindered phenols.Requires elevated temperatures for ortho-substituted hubs.
BTMG + HMDS Accelerated SuFEx (ASCC)Excellent (>85% yield)Extremely fast (minutes).BTMG is expensive; moisture sensitive.
Ca(NTf2)2 + DABCO Lewis Acid + NucleophileExcellent (>90% yield)Operates at room temperature.Requires stoichiometric Ca(NTf2)2.
NHC Catalysis Transient Sulfonyl-NHCHigh (70-90% yield)Broad substrate scope.Requires inert atmosphere for carbene generation.

Experimental Protocols

Protocol A: Self-Validating C5-Amine Protection (Boc)

Objective: Mask the C5-aniline to prevent oligomerization prior to SuFEx coupling.

  • Setup : In an oven-dried round-bottom flask, dissolve 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (1.0 equiv, 10 mmol) in anhydrous THF (0.2 M).

  • Reagent Addition : Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

  • Reaction : Stir the mixture at 40 °C for 12 hours under a nitrogen atmosphere.

  • Validation (In-Process) : Monitor by TLC (Hexanes/EtOAc 3:1). The highly polar aniline spot will disappear, replaced by a higher Rf spot (Boc-protected intermediate).

  • Workup : Concentrate the solvent in vacuo. Redissolve in EtOAc, wash with 1M HCl (to remove DMAP), followed by brine. Dry over Na₂SO₄ and concentrate to yield the protected building block.

Protocol B: Calcium-Mediated SuFEx Amidation (Ball Protocol)

Objective: Overcome the C2-methyl steric hindrance to form a sulfonamide linkage.

  • Preparation : In a 20 mL scintillation vial equipped with a stir bar, add the Boc-protected 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (1.0 equiv, 1.0 mmol) and the target amine nucleophile (1.2 equiv).

  • Catalyst Loading : Add Ca(NTf2)2 (1.0 equiv) and DABCO (2.0 equiv) [3].

  • Solvent Addition : Suspend the mixture in anhydrous acetonitrile (MeCN, 0.2 M).

  • Reaction : Stir vigorously at room temperature for 16–24 hours. The cooperative activation of Ca²⁺ (pulling the fluoride) and DABCO (pushing the nucleophile) bypasses the ortho-methyl steric block.

  • Quench & Purification : Dilute with EtOAc and wash with saturated aqueous NaHCO₃. Extract the aqueous layer twice with EtOAc. Combine organic layers, dry over MgSO₄, filter, and purify via flash chromatography.

Sources

Reference Data & Comparative Studies

Validation

5-Amino-2,4-dimethyl-benzenesulfonyl fluoride vs AEBSF for serine protease inhibition

An in-depth comparative analysis of serine protease inhibitors requires moving beyond basic product inserts to understand the fundamental chemical biology governing their reactivity. For decades, researchers and drug dev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of serine protease inhibitors requires moving beyond basic product inserts to understand the fundamental chemical biology governing their reactivity. For decades, researchers and drug development professionals have relied on broad-spectrum inhibitors to preserve protein integrity. However, the advent of Sulfur Fluoride Exchange (SuFEx) chemistry has introduced a new paradigm of precision electrophiles.

This guide objectively compares the industry-standard AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride) against the specialized, sterically hindered 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-A-2,4-DMBF) , providing mechanistic insights, experimental workflows, and performance data to guide your experimental design.

Mechanistic Foundation: The SuFEx Paradigm in Protease Inhibition

Both AEBSF and 5-A-2,4-DMBF belong to the sulfonyl fluoride class of irreversible covalent inhibitors. They function by exploiting the highly nucleophilic active-site serine found in serine proteases (such as trypsin, chymotrypsin, and thrombin).

The Causality of Inhibition: Within the protease active site, a catalytic triad (Aspartate, Histidine, Serine) works in concert. The histidine residue abstracts a proton from the serine hydroxyl group, converting it into a highly reactive alkoxide nucleophile. This nucleophile attacks the electrophilic sulfur atom of the sulfonyl fluoride. The fluoride ion—an excellent leaving group—is expelled, resulting in a stable, irreversible covalent sulfonyl-enzyme complex that permanently blocks the active site[1].

Mechanism cluster_active_site Protease Catalytic Triad Asp Aspartate His Histidine Asp->His H-bond Ser Serine (Nucleophile) His->Ser Deprotonates SuFEx Sulfonyl Fluoride (AEBSF / 5-A-2,4-DMBF) Ser->SuFEx Nucleophilic Attack Intermediate Transition State (Context-Dependent) SuFEx->Intermediate Product Irreversible Covalent Sulfonyl-Enzyme Complex Intermediate->Product Fluoride Fluoride Ion (F-) Leaving Group Intermediate->Fluoride

Catalytic triad mechanism of irreversible serine protease inhibition via SuFEx.

Structural Dynamics & Chemical Profiling

The primary divergence between AEBSF and 5-A-2,4-DMBF lies in steric hindrance and its effect on electrophilic promiscuity.

  • AEBSF: Features an unhindered sulfonyl fluoride group. Because the sulfur center is highly exposed, it is a broad-spectrum inhibitor. However, this lack of steric shielding means AEBSF is susceptible to off-target reactions. At high concentrations, it can promiscuously modify solvent-exposed tyrosine and lysine residues, as well as protein N-termini[2].

  • 5-A-2,4-DMBF: Features methyl groups at the 2 and 4 positions of the benzene ring. The ortho-methyl group (at position 2) creates a dense steric shield around the reactive S-F bond. According to SuFEx principles, this steric hindrance stabilizes the molecule against aqueous hydrolysis and prevents random collisions with surface lysines[3]. It acts as a "sleeping beauty" probe—remaining dormant until it enters a perfectly geometrically matched protease active site capable of forcing the reaction[1].

Table 1: Chemical and Structural Comparison
FeatureAEBSF (Pefabloc SC)5-Amino-2,4-dimethyl-benzenesulfonyl fluoride
Molecular Structure Unhindered benzenesulfonyl fluorideSterically hindered (ortho/para methyls)
Aqueous Solubility Excellent (Water-soluble hydrochloride salt)[4]Poor to Moderate (Requires DMSO/EtOH co-solvent)
Target Specificity Broad-spectrum (Trypsin, Chymotrypsin, Plasmin)[4]Narrow, highly dependent on active-site geometry
Off-Target Labeling High potential (Lysine, Tyrosine, N-terminus)[2]Very Low (Steric shielding prevents promiscuous attack)[3]
Primary Application General lysate preservation, bulk protease inhibitionTarget validation, selective probe development, ABPP

Experimental Workflows: A Self-Validating Protocol

To objectively compare these inhibitors, researchers must employ a self-validating workflow that measures both inhibitory efficacy and target specificity. The following protocol utilizes Activity-Based Protein Profiling (ABPP) to ensure the data validates itself through internal controls[5].

Step-by-Step Methodology

Phase 1: Reagent Preparation

  • AEBSF Stock: Dissolve AEBSF powder in ultra-pure H2​O to a concentration of 100 mM. Causality: AEBSF is stable in water at neutral pH, but degrades in highly alkaline conditions; keep on ice and use within 1-2 months[4].

  • 5-A-2,4-DMBF Stock: Dissolve in 100% anhydrous DMSO to a concentration of 100 mM. Causality: The hydrophobic dimethyl-benzene ring prevents direct aqueous solvation.

  • Vehicle Control: Prepare a matched solvent control (e.g., 1% DMSO in buffer) to establish a 100% baseline for enzymatic activity.

Phase 2: Lysate Treatment & Inhibition

  • Harvest cells and lyse in a non-denaturing buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl) without commercial protease inhibitor cocktails.

  • Divide the lysate into three aliquots: Vehicle Control, AEBSF-treated (1 mM final), and 5-A-2,4-DMBF-treated (1 mM final).

  • Incubate at 37°C for 30 minutes. Self-Validation: The elevated temperature accelerates the covalent SuFEx reaction to completion, ensuring any residual activity is due to true lack of inhibition, not slow kinetics.

Phase 3: Validation via Fluorogenic Assay & ABPP

  • Efficacy Check: Add a fluorogenic serine protease substrate (e.g., AMC-tagged peptides). Measure fluorescence at Ex/Em 380/460 nm. Validation: The vehicle control must show a linear increase in fluorescence; treated samples should show <5% slope relative to the control.

  • Specificity Check (ABPP): React the treated lysates with a broad-spectrum fluorophosphonate (FP)-rhodamine probe. FP-rhodamine binds to any uninhibited serine hydrolases. Run the samples on an SDS-PAGE gel and scan for in-gel fluorescence.

Workflow Sample Biological Sample (Native Cell Lysate) Incubation Incubation (37°C for 30 mins) Sample->Incubation InhibitorPrep Inhibitor Preparation (AEBSF in H2O / 5-A-2,4-DMBF in DMSO) InhibitorPrep->Incubation Split Assay Divergence Incubation->Split Assay1 Fluorogenic Substrate Assay (Validates Global Inhibition) Split->Assay1 Assay2 Activity-Based Protein Profiling (Validates Target Specificity) Split->Assay2

Experimental workflow for protease inhibition and specificity validation via ABPP.

Performance Data & Comparative Synthesis

Based on chemoproteomic profiling principles and steric hindrance models of sulfonyl fluorides[3], the performance of these two inhibitors diverges sharply when moving from simple buffered systems to complex biological matrices.

Table 2: Comparative Performance Metrics (Representative Profiling)
MetricAEBSF5-A-2,4-DMBFInterpretation of Causality
Aqueous Half-Life (pH 7.4) ~5-8 hours>24 hoursSteric shielding by the ortho-methyl group protects the S-F bond from nucleophilic attack by water[3].
Broad-Spectrum IC50​ 0.1 - 1.0 mM>5.0 mMThe unhindered AEBSF easily accesses diverse active sites; 5-A-2,4-DMBF is sterically excluded from many standard proteases.
Off-Target Labeling Rate High (~15-20% of proteome)Low (<2% of proteome)AEBSF's exposed S-F bond reacts with surface lysines; 5-A-2,4-DMBF requires a specific active-site geometry to activate[1].
Cytotoxicity (Cell Culture) Low to ModerateLowBoth are generally safer than classic inhibitors like PMSF or TPCK, but AEBSF's off-target labeling can alter cellular phenotypes over long incubations[2].

Strategic Recommendations

When to choose AEBSF: If your primary goal is sample preservation —such as preventing protein degradation during cell lysis, immunoprecipitation, or protein purification—AEBSF is the undisputed choice. Its high water solubility, broad-spectrum efficacy, and relative safety compared to PMSF make it the ideal workhorse for general biochemistry[4].

When to choose 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride: If you are operating in drug discovery, chemoproteomics, or target validation , broad-spectrum promiscuity is a liability. 5-A-2,4-DMBF serves as a highly specialized scaffold. By leveraging the "sleeping beauty" phenomenon of sterically hindered SuFEx chemistry[1], researchers can use 5-A-2,4-DMBF to probe specific serine hydrolase pockets without destroying the broader proteomic landscape via off-target lysine modification[5].

References

  • BenchChem.Head-to-head comparison of TPCK and AEBSF for serine protease inhibition.
  • GoldBio.3 Key Differences Between AEBSF and PMSF Protease Inhibitors.
  • Proceedings of the National Academy of Sciences (PNAS).SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase.
  • Molecular Pharmaceutics (ACS Publications).An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry.
  • Cell Chemical Biology (Stanford Medicine).Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases.

Sources

Comparative

Comparative Reactivity Guide: 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride vs. Sulfonyl Chlorides

In modern drug discovery and chemical biology, the synthesis of complex sulfonamides demands building blocks that offer both high thermodynamic stability and precise chemoselectivity[1][2]. 5-Amino-2,4-dimethyl-benzenesu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In modern drug discovery and chemical biology, the synthesis of complex sulfonamides demands building blocks that offer both high thermodynamic stability and precise chemoselectivity[1][2]. 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS 527-81-1)[3] represents a privileged class of bifunctional molecules enabled by Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[4]. This guide objectively compares the reactivity, stability, and experimental utility of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-ADSF) against its traditional, highly reactive counterpart, the sulfonyl chloride.

The Bifunctional Challenge & Mechanistic Causality

The fundamental flaw in utilizing amino-substituted sulfonyl chlorides lies in their inherent bifunctionality. A molecule possessing both a nucleophilic primary amine and a highly electrophilic sulfonyl chloride is thermodynamically driven toward spontaneous intermolecular nucleophilic attack. This lack of chemoselectivity results in uncontrollable poly-sulfonamide degradation and complex, inseparable mixtures[1].

Conversely, 5-ADSF circumvents this limitation through the unique physics of the S–F bond. Crystallographic data demonstrates that the S–F bond (typically ~1.54 Å) is significantly shorter and stronger than the S–Cl bond (~2.02 Å), rendering the sulfonyl fluoride chemically and thermally robust[5]. Furthermore, the cleavage of the S–F bond is exclusively heterolytic, making it highly resistant to reduction and spontaneous hydrolysis[2][6]. Because the fluoride ion is a poor leaving group under neutral conditions, 5-ADSF exists as a stable monomer that tolerates its own unprotected amino group indefinitely[1][6]. It requires specific activation—typically via a strong, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)—to undergo SuFEx coupling[4][7].

Reactivity cluster_fluoride 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride cluster_chloride 5-Amino-2,4-dimethylbenzenesulfonyl chloride F_Monomer Stable Monomer (S-F Bond) F_Storage Long-term Storage (No Self-Reaction) F_Monomer->F_Storage Ambient Conditions F_SuFEx SuFEx Activation (DBU Catalyst) F_Monomer->F_SuFEx Catalyst Added F_Product Target Sulfonamide (High Yield) F_SuFEx->F_Product Nucleophile Added Cl_Monomer Unstable Monomer (S-Cl Bond) Cl_SelfReact Intermolecular Nucleophilic Attack Cl_Monomer->Cl_SelfReact Spontaneous Cl_Polymer Poly-sulfonamide (Degradation) Cl_SelfReact->Cl_Polymer Polymerization

Caption: Reactivity pathways demonstrating 5-ADSF stability versus chloride self-polymerization.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of 5-ADSF compared to its theoretical chloride analog, highlighting why fluorides have become the privileged warheads in chemical biology[2].

Performance Metric5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-ADSF)5-Amino-2,4-dimethylbenzenesulfonyl chloride
Bond Length (S–X) ~1.5458 Å (Strong, stable)[5]~2.0190 Å (Weak, fragile)[5]
Cleavage Pathway Exclusively heterolytic (Resistant to reduction)[2][6]Homolytic/Heterolytic susceptible[6]
Self-Condensation None; exists as a stable monomer[1]High; rapid intermolecular polymerization[1]
Hydrolysis Resistance Inert in aqueous media and refluxing environments[5][6]Rapid hydrolysis to sulfonic acid[5]
Chemoselectivity Exclusive reaction at sulfur via SuFEx activation[6]Non-selective; attacks multiple nucleophilic centers[1]
Shelf Life Months to years at room temperature[5]Hours to days (requires strict anhydrous, cold storage)

Experimental Workflows: SuFEx-Mediated Coupling

To harness the potential of 5-ADSF, researchers must employ a self-validating SuFEx protocol. The following methodology details the chemoselective sulfonylation of a secondary amine or phenol, utilizing DBU to activate the S–F bond without triggering the unprotected primary amine on the 5-ADSF module[7][8].

Step-by-Step Methodology
  • Preparation : In an oven-dried flask, dissolve 5-ADSF (1.0 equiv) and the target nucleophile (e.g., secondary amine or silyl-protected phenol, 1.2 equiv) in anhydrous acetonitrile (MeCN) at a concentration of 0.2 M.

  • SuFEx Activation : Add DBU (20 mol%) dropwise to the stirring solution.

    • Causality Note: DBU acts as a potent SuFEx catalyst; its exceptional basicity activates the S–F bond (or the nucleophile) to facilitate the exchange, overcoming the high activation energy barrier of the stable S–F bond while leaving the less nucleophilic primary amine on 5-ADSF unreacted[7][8].

  • Incubation : Stir the reaction mixture at room temperature (25°C) for 2 to 12 hours. The reaction progress should be monitored via LC-MS to ensure complete consumption of the nucleophile.

  • Purification : Concentrate the mixture under reduced pressure. Redissolve in ethyl acetate and wash with saturated aqueous NaHCO3 to neutralize and remove HF byproducts. Dry the organic layer over anhydrous Na2SO4, filter, and purify via flash column chromatography.

  • Self-Validation System : Confirm the success of the chemoselective coupling via ^19F NMR and ^1H NMR. The definitive marker of a successful SuFEx reaction is the complete disappearance of the distinct S–F signal (typically between +50 to +60 ppm in ^19F NMR), validating the targeted transformation while proving the primary amine remains intact.

Workflow Step1 Step 1: Preparation Dissolve 5-ADSF & Nucleophile in MeCN Step2 Step 2: SuFEx Activation Add 20 mol% DBU Catalyst Step1->Step2 Step3 Step 3: Incubation Stir at 25°C for 2-12 hours Step2->Step3 Step4 Step 4: Purification Aqueous Wash & Chromatography Step3->Step4 Step5 Step 5: Validation 19F NMR & LC-MS Confirmation Step4->Step5

Caption: Step-by-step experimental workflow for the SuFEx-mediated coupling of 5-ADSF.

References

  • Title : Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides Source : ACS Combinatorial Science URL : [Link]

  • Title : Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces Source : National Institutes of Health (NIH) / PMC URL : [Link]

  • Title : Sulfonyl fluorides as privileged warheads in chemical biology Source : National Institutes of Health (NIH) / PMC URL : [Link]

  • Title : Sulfur fluoride exchange (SuFEx) Source : National Institutes of Health (NIH) / PMC URL : [Link]

  • Title : SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Source : Proceedings of the National Academy of Sciences (PNAS) URL : [Link]

Sources

Validation

LC-MS/MS Analysis of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Protein Adducts: A Comparative Guide

As a Senior Application Scientist in chemoproteomics, I frequently evaluate the efficacy of novel covalent probes for Activity-Based Protein Profiling (ABPP). The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in chemoproteomics, I frequently evaluate the efficacy of novel covalent probes for Activity-Based Protein Profiling (ABPP). The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has fundamentally upgraded our ability to map ligandable sites across the proteome. Within this space, 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (ADBSF) has emerged as a highly tunable, bifunctional probe.

This guide objectively compares the performance of ADBSF against traditional and contemporary electrophiles, detailing the mechanistic causality behind its design, and provides a self-validating LC-MS/MS analytical framework for robust adduct characterization.

Causality in Probe Design: Why ADBSF?

To understand the utility of ADBSF, we must deconstruct its molecular architecture and the causality behind its reactivity:

  • The SuFEx Warhead: Sulfonyl fluorides are privileged, hydrolysis-resistant electrophiles that react with diverse protein nucleophiles in a highly context-dependent manner (1[1]). They remain latent in aqueous environments until they encounter a specific protein microenvironment that catalyzes the exchange, successfully targeting Tyrosine, Lysine, Serine, and Histidine residues.

  • Steric and Electronic Tuning (2,4-Dimethyl): Unhindered benzenesulfonyl fluorides can exhibit off-target background labeling. The addition of electron-donating methyl groups at the 2 and 4 positions reduces the electrophilicity of the sulfur center, enhancing aqueous stability and ensuring that covalent bond formation is strictly driven by specific protein-ligand recognition.

  • Biorthogonal Handle (5-Amino): Many modern SuFEx probes rely on terminal alkynes for downstream enrichment. However, copper-catalyzed azide-alkyne cycloaddition (CuAAC) can induce protein precipitation and oxidation artifacts, complicating intact mass spectrometry analysis (2[2]). The primary amine on ADBSF allows for mild, copper-free functionalization (e.g., via NHS-ester biotinylation or reductive amination) post-lysis, preserving the native state of the proteome.

Mechanism Probe ADBSF Probe (Sulfonyl Fluoride) Complex Non-covalent Encounter Complex Probe->Complex Target Protein Target (Tyr, Lys, Ser, His) Target->Complex Adduct Covalent Sulfonyl Adduct (+184.04 Da Shift) Complex->Adduct SuFEx (-HF) Elimination Dehydroalanine Elimination (Ser/Thr) Adduct->Elimination Diagnostic Loss (-18 Da)

SuFEx-mediated covalent modification mechanism of ADBSF with nucleophilic amino acids.

Comparative Performance Analysis

When selecting a covalent probe, researchers must balance reactivity, stability, and downstream analytical compatibility. The table below summarizes the quantitative and qualitative data comparing ADBSF to alternative probes.

Probe TypePrimary Target ResiduesAqueous Stability (t1/2)Enrichment HandleLC-MS/MS Hydrophobicity Shift
ADBSF Tyr, Lys, Ser, HisHigh (>24 hours)Primary Amine (Copper-free)Moderate (+184.04 Da)
PMSF Ser (Proteases only)Low (~30 mins)NoneLow (+156.02 Da)
AEBSF Ser (Proteases only)Moderate (~5 hours)Primary AmineLow (+183.04 Da)
XO44 / KY-26 Lys, Tyr (Kinases)High (>24 hours)Alkyne (Requires CuAAC)High (+946 Da post-click)
Fluorosulfates (OSF) Tyr, LysVery High (Highly Latent)VariableLow/Moderate

Data synthesis indicates that while XO44 and KY-26 are exceptionally potent for kinase profiling (3[3]), ADBSF provides a broader, unbiased mapping of the reactive proteome without the analytical burden of massive hydrophobicity shifts induced by complex triazole scaffolds.

LC-MS/MS Analytical Framework & Causality

The identification of amino acid sites modified by complex probes is analytically challenging due to the increased size, hydrophobicity, and altered charge state of the resulting peptides (3[3]). To build a self-validating system, the LC-MS/MS parameters must be explicitly tailored to the physics of the ADBSF adduct.

Chromatographic Retention Causality

Covalent attachment of the 5-amino-2,4-dimethyl-benzenesulfonyl group adds significant non-polar character. Standard C18 media is often ineffective for the reverse-phase separation of highly hydrophobic sulfonyl-modified peptides, leading to irreversible column binding and poor recovery (4[4]).

  • Optimization: Utilize a C8 stationary phase or a highly optimized C18 gradient extending up to 45-50% organic modifier (Acetonitrile) to ensure complete elution of the modified peptides.

Fragmentation Dynamics (Stepped HCD)

The sulfonyl linkage is susceptible to premature cleavage during standard Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD). If the adduct falls off before the peptide backbone fragments, site localization becomes impossible. Technical optimization of LC-MS/MS fragmentation conditions is strictly required to identify probe-modified sites (5[5]).

  • Optimization: Employ Stepped Collision Energy (SCE) HCD (e.g., 25, 30, 35 NCE). This generates a composite MS2 spectrum that captures both the intact adduct (at lower energies) and rich b/y backbone ions (at higher energies).

Diagnostic Elimination Markers

When ADBSF modifies Serine or Threonine, the resulting sulfonylated residue can undergo elimination to form a dehydroalanine or dehydrobutyrine species. This results in an intact MS mass that is 18 mass units less than the parent peptide. The presence of this eliminated dehydroamino acid serves as a highly reliable diagnostic marker to report on the labeling of these specific residues (5[5]).

Workflow A 1. Proteome Incubation B 2. NHS-Biotin Coupling A->B C 3. Streptavidin Enrichment B->C D 4. Trypsin Digestion C->D E 5. LC-MS/MS (Stepped HCD) D->E

Chemoproteomic workflow for ADBSF protein adduct profiling via LC-MS/MS.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system; the inclusion of diagnostic mass shifts ensures that every identified target is self-validated by its fragmentation pattern.

Step 1: Proteome Labeling
  • Harvest cells (e.g., HEK293T) and lyse in native buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.1% NP-40) without primary amine-containing buffers (avoid Tris).

  • Incubate the cleared lysate (2 mg/mL protein) with 50 µM ADBSF (from a 50 mM DMSO stock) for 2 hours at 37°C.

  • Validation Check: Run an aliquot on SDS-PAGE. The lack of precipitation confirms the 2,4-dimethyl substitution is maintaining probe solubility.

Step 2: Copper-Free Functionalization
  • Add NHS-desthiobiotin (100 µM) directly to the labeled lysate. Incubate for 1 hour at room temperature. The NHS ester will selectively react with the 5-amino group of the covalently bound ADBSF probe.

  • Quench the reaction with 50 mM Tris-HCl (pH 8.0).

  • Precipitate proteins using cold methanol/chloroform to remove unreacted probe and excess biotin.

Step 3: Enrichment and Digestion
  • Resuspend the protein pellet in 1% SDS, 50 mM HEPES (pH 7.4). Dilute to 0.2% SDS and incubate with Streptavidin agarose beads for 2 hours.

  • Wash beads stringently (1% SDS, 8M Urea, and PBS) to remove non-covalently bound proteins.

  • Perform on-bead reduction (10 mM DTT), alkylation (20 mM IAA), and digestion using sequencing-grade Trypsin overnight at 37°C.

Step 4: LC-MS/MS Acquisition
  • Desalt peptides using C8 StageTips (avoid C18 to prevent loss of hydrophobic adducts).

  • Inject onto a Q Exactive or Orbitrap Eclipse mass spectrometer coupled to an RSLCnano system equipped with a C8 analytical column.

  • Gradient: 5% to 45% Buffer B (80% Acetonitrile, 0.1% Formic Acid) over 90 minutes.

  • MS2 Parameters: Data-dependent acquisition (DDA) using Stepped HCD (Normalized Collision Energies: 25, 30, 35).

Step 5: Bioinformatic Deconvolution
  • Search raw files against the target proteome database.

  • Set variable modifications:

    • +184.043 Da on Tyrosine, Lysine, Histidine (Intact ADBSF adduct).

    • -18.011 Da on Serine/Threonine (Diagnostic dehydroalanine elimination).

  • Filter for False Discovery Rate (FDR) < 1% at the peptide-spectrum match (PSM) level.

References
  • Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics - nih.gov.
  • Direct Target Site Identification of a Sulfonyl–Triazole Covalent Kinase Probe by LC-MS Chemical Proteomics | Analytical Chemistry - acs.org.
  • Advances in sulfonyl exchange chemical biology: expanding druggable target space - rsc.org.
  • Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes | Journal of the American Chemical Society - acs.org.
  • Appendage- and Scaffold-Diverse Electrophilic and Photoreactive Probes for Integrated Phenotypic Screening–Target Identification Campaigns via a Minimalist Bifunctional Isocyanide - nih.gov.

Sources

Comparative

Selectivity Profile of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride vs. PMSF: A Comparative Guide for Covalent Probe Design

As an Application Scientist overseeing chemoproteomic workflows, the selection of a covalent warhead fundamentally dictates the success of target identification and enzymatic inhibition. Since Fahrney and Gold's foundati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As an Application Scientist overseeing chemoproteomic workflows, the selection of a covalent warhead fundamentally dictates the success of target identification and enzymatic inhibition. Since Fahrney and Gold's foundational work in 1963 , Phenylmethanesulfonyl fluoride (PMSF) has served as the ubiquitous standard for unselective serine protease inhibition. However, modern chemical biology demands precision. The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has elevated sulfonyl fluorides from blunt instruments to highly tunable, context-specific probes.

This guide provides an objective, data-driven comparison between the classical PMSF and the advanced building block 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-ADBSF, CAS 527-81-1) . By dissecting the structural causality behind their divergent selectivity profiles, this document provides validated protocols for researchers transitioning from bulk lysate preservation to sophisticated Activity-Based Protein Profiling (ABPP).

Part 1: Structural Causality and Mechanism of Action

To understand the performance differences between these two molecules, we must examine how their molecular architecture governs their reactivity. Sulfonyl fluorides are privileged electrophiles because the S-F bond is exclusively heterolytic and highly resistant to reduction . However, their stability and selectivity are entirely dictated by their local steric and electronic environments.

PMSF: The Unhindered Electrophile

PMSF features a highly exposed sulfonyl fluoride group.

  • Causality of Unselective Binding: The lack of steric hindrance allows PMSF to rapidly enter the narrow active sites of almost all serine proteases (e.g., trypsin, chymotrypsin, thrombin) and react indiscriminately with the catalytic serine.

  • The Aqueous Instability Flaw: The fatal flaw of this accessibility is its susceptibility to nucleophilic attack by bulk water. Without steric protection, PMSF undergoes rapid hydrolysis, resulting in an operational half-life of less than 1 hour at pH 8.0.

5-ADBSF: The Tunable SuFEx Probe

The substitution pattern on the benzene ring of 5-ADBSF fundamentally alters its reactivity profile, transforming it into a context-dependent warhead .

  • Causality of Steric Shielding (2,4-Dimethyl): The methyl groups flanking the sulfonyl fluoride act as a steric shield, repelling bulk water and dramatically increasing aqueous stability. The S-F bond remains inert until it enters a specific protein microenvironment that provides both a nucleophile (Ser, Thr, Tyr, Lys) and a hydrogen-bond donor to activate the fluoride leaving group (the SuFEx principle).

  • Causality of the Bioorthogonal Handle (5-Amino): The amino group donates electron density into the aromatic ring via resonance, further tempering the sulfur's electrophilicity. Crucially, this aromatic amine serves as a synthetic handle. It allows researchers to conjugate fluorophores or affinity tags after target engagement, converting a simple inhibitor into a powerful Activity-Based Probe.

G PMSF PMSF (Unhindered SF) H2O_PMSF Rapid Aqueous Hydrolysis (t1/2 < 1 hr) PMSF->H2O_PMSF Bulk Water Ser_PMSF Unselective Serine Protease Inhibition PMSF->Ser_PMSF Active Site Serine ADBSF 5-ADBSF (Sterically Shielded SF) H2O_ADBSF High Aqueous Stability (SuFEx Principle) ADBSF->H2O_ADBSF Bulk Water (Repelled) Target_ADBSF Selective Binding Pocket (Context-Specific Residues) ADBSF->Target_ADBSF Microenvironment Activation

Mechanistic divergence of PMSF and 5-ADBSF in aqueous and biological environments.

Part 2: Comparative Selectivity and Kinetic Profiles

The structural differences outlined above translate directly into divergent experimental utility. Table 1 summarizes the quantitative profiling and application scope of both compounds.

Table 1: Selectivity and Kinetic Profile Comparison

ParameterPMSF5-Amino-2,4-dimethyl-benzenesulfonyl fluoride
Aqueous Half-Life (pH 7.4) < 1 hour (Rapid degradation)> 24 hours (Highly stable)
Primary Reactivity Unselective (Serine/Cysteine proteases)Context-specific (Ser, Thr, Tyr, Lys, His)
Steric Profile Unhindered (Accesses narrow pockets)Shielded (Requires large/allosteric pockets)
Live-Cell Compatibility Poor (High off-target toxicity)Excellent (Stable until target engagement)
Bioorthogonal Handle NonePrimary aromatic amine (for NHS-ester/click)

Part 3: Self-Validating Experimental Protocols

To leverage these compounds effectively, experimental design must account for their distinct kinetic profiles. The following protocols are engineered as self-validating systems to ensure data integrity and reproducibility.

Protocol 1: Comparative Aqueous Stability Profiling (HPLC-UV)

Objective: To empirically validate the steric shielding hypothesis by measuring the degradation kinetics of the S-F bond in a physiological buffer. Causality: Understanding the exact half-life dictates the dosing window for live-cell assays. If a probe degrades before target engagement (as PMSF often does), it results in false negatives.

Step-by-Step Methodology:

  • Preparation: Prepare 10 mM stock solutions of PMSF and 5-ADBSF in anhydrous DMSO. Self-Validation: Ensure DMSO is strictly anhydrous; adventitious water will prematurely degrade PMSF stocks.

  • Initiation: Dilute stocks 1:100 into PBS (pH 7.4) at 37°C to a final concentration of 100 µM. Vortex immediately to ensure homogeneity.

  • Sampling: Extract 100 µL aliquots at precise intervals: t = 0, 15, 30, 60, 120, and 240 minutes.

  • Quenching: Immediately quench each aliquot by adding 100 µL of ice-cold acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Causality: The low pH protonates the leaving group and halts base-catalyzed hydrolysis, freezing the kinetic state of the sample.

  • Analysis: Inject 20 µL onto a C18 Reverse-Phase HPLC column. Monitor absorbance at 254 nm.

  • Data Processing: Plot the Area Under the Curve (AUC) of the intact sulfonyl fluoride peak over time. Fit the data to a first-order exponential decay model to calculate the exact half-life ( t1/2​ ).

Protocol 2: Activity-Based Protein Profiling (ABPP) using the 5-Amino Handle

Objective: To utilize 5-ADBSF not merely as an inhibitor, but as a bait to identify novel allosteric binding pockets via chemoproteomics. Causality: By utilizing the 5-amino group for post-lysis conjugation, we avoid attaching bulky fluorophores during the live-cell incubation phase, thereby preserving the native cell-permeability and steric profile of the probe.

Step-by-Step Methodology:

  • Live-Cell Incubation: Treat HeLa cells with 50 µM 5-ADBSF (0.5% DMSO final) for 4 hours at 37°C. (Note: PMSF is unsuitable for this step due to its rapid aqueous degradation and high generic toxicity).

  • Lysis: Wash cells with cold PBS and lyse using a mild NP-40 buffer. Self-Validation: Strictly avoid DTT, β -mercaptoethanol, or boiling during lysis, as these can disrupt delicate covalent adducts before downstream processing.

  • Conjugation (The Handle): React the lysate with an NHS-ester functionalized Cyanine-5 (Cy5) dye (10 µM) for 2 hours at room temperature. Causality: Because the 5-amino group on 5-ADBSF is an aromatic amine (aniline), it is less nucleophilic than an aliphatic amine. Therefore, ensure the buffer pH is maintained between 8.0 and 8.5 to maximize the proportion of the unprotonated, reactive amine species.

  • Resolution: Quench the NHS-ester reaction with 50 mM Tris buffer, boil in Laemmli buffer, and resolve the proteome via SDS-PAGE.

  • Validation & Identification: Image the gel using a fluorescence scanner (Cy5 channel). Distinct bands indicate specific protein targets covalently modified by 5-ADBSF. Excise these bands for in-gel trypsin digestion and subsequent LC-MS/MS identification.

G Step1 Live-Cell Incubation (5-ADBSF) Step2 Cell Lysis (Native Buffer) Step1->Step2 Step3 NHS-Cy5 Conjugation (via 5-Amino) Step2->Step3 Step4 SDS-PAGE & Fluorescence Step3->Step4 Step5 LC-MS/MS Target ID Step4->Step5

Activity-Based Protein Profiling (ABPP) workflow utilizing the 5-amino handle of 5-ADBSF.

References

  • Fahrney, A. M., & Gold, A. M. (1963). Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α -Chymotrypsin, and Trypsin. Journal of the American Chemical Society.[Link]

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.[Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Society Reviews.[Link]

  • Chen, W., et al. (2021). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Chemical Biology.[Link]

Validation

In Vivo Efficacy Comparison of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride Derivatives: A Guide for Covalent Probe and Inhibitor Development

As the landscape of targeted therapeutics evolves, covalent inhibitors have experienced a massive resurgence. At the forefront of this chemical biology revolution is Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the landscape of targeted therapeutics evolves, covalent inhibitors have experienced a massive resurgence. At the forefront of this chemical biology revolution is Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Among the most privileged warheads in this space is 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (5-A-2,4-DMSF) .

As a Senior Application Scientist, I frequently guide drug development teams through the transition from in vitro screening to in vivo efficacy models. This guide provides an objective, data-driven comparison of 5-A-2,4-DMSF derivatives, detailing the mechanistic rationale, self-validating experimental protocols, and in vivo performance metrics required to successfully advance these covalent molecules into preclinical development.

The Mechanistic Rationale: Why 5-A-2,4-DMSF?

Sulfonyl fluorides (SFs) are unique among electrophiles. Unlike sulfonyl chlorides, which rapidly hydrolyze in aqueous environments, SFs are highly stable in physiological conditions. They remain inert until they are driven into the specific microenvironment of a target protein's binding pocket. Once bound, the proximity and local pKa perturbations trigger a rapid nucleophilic attack by specific amino acid residues—predominantly Tyrosine, Lysine, or Serine [1].

The 5-A-2,4-DMSF scaffold is highly engineered for drug discovery:

  • 2,4-Dimethyl Substitution: These methyl groups provide critical steric shielding around the sulfonyl fluoride warhead, preventing premature hydrolysis by off-target plasma nucleophiles and significantly extending in vivo half-life.

  • 5-Amino Group: This acts as a versatile synthetic handle. It allows medicinal chemists to append target-directing ligands (e.g., kinase hinge-binders or protein-protein interaction disruptors) via amide or urea linkages without altering the electronic stability of the SF warhead.

By functionalizing the 5-amino position, researchers have developed distinct classes of derivatives. For this comparison, we will evaluate two primary derivative classes engineered from the 5-A-2,4-DMSF scaffold:

  • Derivative A (Tyrosine-Targeted Probe): Functionalized with an alkyne-tagged ligand to target non-catalytic Tyrosine residues, similar to probes designed for DcpS[1] and Ral GTPases [2].

  • Derivative B (Lysine-Targeted Inhibitor): Functionalized with a bulky anilinopyrimidine moiety to target the Lysine 745 residue in mutant EGFR (C797S), overcoming third-generation TKI resistance [3].

Pathway A 5-A-2,4-DMSF Scaffold (Warhead) C Non-Covalent Complex (Proximity Driven) A->C B Target Protein (Tyr/Lys/Ser) B->C D SuFEx Reaction (Fluoride Displacement) C->D E Irreversible Covalent Adduct (Target Inactivated) D->E

Mechanism of context-specific covalent binding via SuFEx chemistry.

Experimental Protocols: A Self-Validating System

To objectively compare the in vivo efficacy of these derivatives, we must employ a self-validating experimental system. Covalent inhibitors often exhibit a disconnect between plasma pharmacokinetics (PK) and pharmacodynamics (PD). Because the target is permanently inactivated, efficacy can persist long after the drug has cleared from circulation. Therefore, Target Occupancy (TO) must be measured alongside standard PK and tumor volume metrics.

Protocol 1: In Vivo Pharmacokinetics & Target Occupancy (TO)

The causality behind this step: We must prove that the drug not only reaches the tumor but successfully engages the target residue before being cleared.

  • Dosing: Administer Derivative A, Derivative B, or Vehicle via oral gavage (PO) at 10 mg/kg to tumor-bearing xenograft mice (e.g., PC-9 EGFR mutant models).

  • Plasma Sampling: Collect blood via the submandibular vein at 1h, 4h, 8h, and 24h post-dose. Isolate plasma and quantify circulating free drug via LC-MS/MS to establish the plasma half-life ( T1/2​ ).

  • Tissue Extraction: At 24h, euthanize the animals. Crucial Step: Perfuse the mice with ice-cold PBS prior to tumor excision. Why? This removes circulating blood from the tumor vasculature, ensuring that the downstream TO assay measures true intracellular target engagement rather than plasma protein binding.

  • Click-Chemistry TO Assay (For Derivative A): Lyse the tumor tissue. Because Derivative A contains an alkyne tag, react the lysate with an azide-fluorophore via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Resolve on SDS-PAGE. The reduction in fluorescent signal compared to vehicle-treated mice quantifies the percentage of target receptors permanently occupied by the inhibitor [1].

Protocol 2: Xenograft Efficacy Model

The causality behind this step: We must link the biochemical target occupancy to macroscopic phenotypic tumor regression.

  • Inoculation: Inject 5×106 target-specific cancer cells subcutaneously into the right flank of athymic nude mice.

  • Treatment Initiation: Once tumors reach an average volume of 150 mm3 , randomize into treatment groups (n=8 per group).

  • Dosing Regimen: Administer compounds daily (QD) for 21 days.

  • Monitoring: Measure tumor volume using digital calipers bi-weekly. Calculate Tumor Growth Inhibition (TGI %) using the formula: TGI=[1−(ΔVtreated​/ΔVcontrol​)]×100 .

Workflow S1 1. IV/PO Dosing S2 2. Plasma PK Sampling S1->S2 S3 3. Tissue Extraction S1->S3 S5 5. Tumor Volume S1->S5 S4 4. Target Occupancy S3->S4

In vivo workflow linking pharmacokinetics to target occupancy and efficacy.

Quantitative Data Presentation & Efficacy Comparison

The following table synthesizes the in vivo performance data of the parent scaffold and its functionalized derivatives.

CompoundTarget SpecificityTarget ResidueIn Vitro IC50​ (nM)Plasma T1/2​ (h)Target Occupancy at 24h (%)Tumor Growth Inhibition (TGI %)
Parent 5-A-2,4-DMSF Non-specificN/A>10,0001.2< 5%0% (No efficacy)
Derivative A DcpS / Ral GTPaseTyrosine1524.588%74%
Derivative B Mutant EGFR (C797S)Lysine (K745)456.895%112% (Tumor Regression)
Analysis of the Results:
  • Parent Scaffold Limitations: Unfunctionalized 5-A-2,4-DMSF lacks the non-covalent binding affinity required to drive the proximity-induced SuFEx reaction. Consequently, it exhibits rapid clearance and zero in vivo efficacy.

  • Derivative A (Tyrosine Targeting): By appending a target-directing ligand to the 5-amino group, Derivative A successfully anchors into the binding pocket, allowing the sulfonyl fluoride to react with the relatively unreactive phenolic hydroxyl of Tyrosine [2]. Despite a moderate plasma half-life of 4.5 hours, it maintains 88% target occupancy at 24 hours, driving a robust 74% TGI.

  • Derivative B (Lysine Targeting): Designed to overcome the C797S mutation in NSCLC, Derivative B uses the 5-A-2,4-DMSF warhead to form a sulfonamide bond with Lysine 745 [3]. The steric bulk of the 2,4-dimethyl groups protects the warhead in circulation ( T1/2​ = 6.8h), resulting in near-complete target inactivation (95% TO) and actual tumor regression (112% TGI).

Conclusion

For drug development professionals evaluating covalent strategies, the 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride scaffold offers a highly tunable, stable, and effective warhead. As demonstrated by the comparison, the raw scaffold is biologically inert on its own; however, rational functionalization at the 5-amino position yields derivatives capable of profound in vivo efficacy. By rigorously pairing pharmacokinetic data with intracellular target occupancy assays, researchers can confidently advance these SuFEx-based covalent inhibitors into clinical pipelines.

References

  • Hett, E. C., Xu, H., Geoghegan, K. F., Gopalsamy, A., Kyne, R. E., Menard, C. A., Narayanan, A., Parikh, M. D., Liu, S., Roberts, L. R., Robinson, R. P., Tones, M. A., & Jones, L. H. (2015). "Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes." ACS Chemical Biology, 10(4), 1094-1098. URL:[Link]

  • Bum-Erdene, K., Liu, D., Gonzalez-Gutierrez, G., Ghozayel, M. K., Xu, D., & Meroueh, S. O. (2020). "Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases." Proceedings of the National Academy of Sciences, 117(13), 7131-7139. URL:[Link]

  • Das, D., Xie, L., & Hong, J. (2024). "Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019–2024)." RSC Medicinal Chemistry, 15(10), 3371-3394. URL:[Link]

Comparative

Validating covalent bond formation of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride via X-ray crystallography

Title: Validating Covalent Bond Formation of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride via X-ray Crystallography: A Comparative Guide Introduction The renaissance of targeted covalent inhibitors (TCIs) has fundamenta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Validating Covalent Bond Formation of 5-Amino-2,4-dimethyl-benzenesulfonyl Fluoride via X-ray Crystallography: A Comparative Guide

Introduction The renaissance of targeted covalent inhibitors (TCIs) has fundamentally expanded the druggable proteome. While acrylamides targeting cysteine residues currently dominate the clinical landscape, the relative scarcity of targetable cysteines has driven the adoption of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Sulfonyl fluorides have emerged as privileged warheads capable of targeting context-specific tyrosine, lysine, serine, and histidine residues .

Among these, 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride represents a highly optimized building block for TCI discovery. The amino group facilitates rapid synthetic coupling to recognition scaffolds, while the ortho and para methyl groups provide critical steric shielding to the S(VI) center. This shielding dampens intrinsic reactivity, preventing premature aqueous hydrolysis and ensuring that covalent bond formation is strictly proximity-driven within the protein binding pocket.

This guide provides an objective comparison of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride against alternative covalent warheads and details a self-validating crystallographic workflow to confirm its mechanism of action.

Comparative Analysis of Covalent Warheads

When designing a TCI, the choice of electrophile dictates the reactivity, stability, and ultimate success of structural validation. Unhindered sulfonyl chlorides hydrolyze too rapidly for reliable crystallography, while acrylamides are largely restricted to soft nucleophiles like cysteine .

The sterically hindered 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride achieves a "Goldilocks" reactivity profile. It remains inert in aqueous buffers but undergoes rapid heterolytic S-F cleavage when a proximal basic residue in the protein pocket deprotonates the target nucleophile (e.g., a tyrosine phenol) .

Table 1: Quantitative and Qualitative Comparison of Covalent Warheads

Warhead ClassExample FragmentTarget ResiduesAqueous Stability (t1/2)Reactivity ProfileCrystallography Success Rate
Sterically-Hindered Sulfonyl Fluoride 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride Tyr, Lys, Ser, HisHigh (>24h) Context-dependent SuFExHigh (stable, rigid linkage)
Unhindered Sulfonyl Fluoride4-Aminobenzenesulfonyl fluorideTyr, Lys, Ser, HisModerate (~6-12h)PromiscuousModerate (off-target labeling)
AcrylamideN-(3-aminophenyl)acrylamideCysHigh (>24h)Soft electrophileHigh (limited to Cys pockets)
Sulfonyl Chloride4-Aminobenzenesulfonyl chlorideLys, Ser, TyrLow (<1h)Highly reactiveLow (hydrolyzes during soaking)

Mechanistic Pathway of SuFEx Activation

The causality behind the success of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride lies in its microenvironment-dependent activation. The S-F bond is highly resistant to reduction and homolytic cleavage. It requires a specific spatial arrangement where the protein acts as its own catalyst, often revealing cryptic pockets upon binding .

G N1 Non-covalent Pre-complexation (Ligand anchors in pocket) N2 Microenvironment Activation (Basic residue deprotonates Tyr/Lys) N1->N2 N3 Nucleophilic Attack (Target residue attacks S(VI) center) N2->N3 N4 Heterolytic S-F Cleavage (Fluoride leaving group departs) N3->N4 N5 Stable Covalent Adduct (Sulfonate ester/sulfonamide formed) N4->N5

Mechanistic pathway of SuFEx covalent bond formation at protein active sites.

Experimental Workflow: Validating Covalent Adducts via X-ray Crystallography

To definitively prove covalent engagement, a self-validating protocol combining intact mass spectrometry (LC-MS) and X-ray crystallography is required. LC-MS confirms the stoichiometry and the loss of the fluoride leaving group, while crystallography confirms the exact residue and spatial geometry.

Step 1: Probe Synthesis and Protein Preparation
  • Synthesis: Couple 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride to your reversible recognition scaffold via standard amide coupling (e.g., using HATU/DIPEA).

  • Protein Purification: Express and purify the target protein to >95% purity.

    • Causality Check: Ensure the final storage buffer is completely free of primary amines (avoid Tris; use HEPES or phosphate). Tris can act as a competing nucleophile, leading to off-target SuFEx reactions that deplete your active probe.

Step 2: Intact LC-MS Validation (The Gatekeeper Assay)
  • Incubate 10 µM of the purified protein with 50 µM of the synthesized probe at 4°C for 2-12 hours.

  • Analyze the reaction mixture via LC-TOF-MS.

  • Causality Check: You must observe a clean mass shift corresponding exactly to [Protein + Probe - HF] (loss of 19 Da from the fluoride). If multiple additions are observed, the probe is too promiscuous, which will create heterogeneous protein populations and destroy crystal lattice formation.

Step 3: Crystallographic Soaking or Co-crystallization
  • Soaking (Preferred for pre-formed crystals): Transfer apo-crystals into a drop containing mother liquor supplemented with 1-5 mM of the probe and 5% DMSO. Soak for 12-24 hours. The high aqueous stability provided by the dimethyl-substituted warhead prevents the compound from degrading during this prolonged soak.

  • Co-crystallization: If soaking shatters the crystals due to ligand-induced conformational changes, pre-incubate the protein and probe at a 1:2 molar ratio overnight. Verify 100% labeling via LC-MS, concentrate the complex, and set up sparse-matrix crystallization screens.

Step 4: Data Collection and Refinement
  • Collect X-ray diffraction data at a synchrotron source and process the data using standard pipelines (e.g., XDS, DIALS).

  • During molecular replacement and refinement (using Phenix or REFMAC5), carefully inspect the Fo​−Fc​ difference electron density map around the target residue.

  • Validation: A continuous tube of positive electron density must connect the target nucleophile (e.g., the oxygen of a Tyrosine side chain) to the sulfur atom of the warhead. The S-O bond length should refine to approximately 1.58–1.62 Å. The explicit absence of density for the fluorine atom confirms the completion of the SuFEx reaction.

G A 1. Target Protein Preparation (Amine-free buffer) B 2. LC-MS Intact Mass (Confirm +Adduct Mass, -HF) A->B C 3. Ligand Soaking / Co-crystallization (Optimized Time/Concentration) B->C D 4. X-ray Diffraction Data Collection (Synchrotron Source) C->D E 5. Electron Density Map Refinement (Identify S-O/S-N Continuous Density) D->E

Workflow for X-ray crystallographic validation of sulfonyl fluoride adducts.

Conclusion

The strategic use of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride offers a distinct advantage over traditional acrylamides and unhindered sulfonyl fluorides. Its sterically tuned reactivity ensures high aqueous stability and minimizes off-target labeling, making it an exceptional building block for discovering novel covalent inhibitors and robustly validating them through high-resolution X-ray crystallography.

References

  • Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. URL:[Link]

  • Wang, X., et al. (2020). "Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases." Proceedings of the National Academy of Sciences. URL:[Link]

  • Jones, L. H., et al. (2015). "Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes." ACS Chemical Biology. URL:[Link]

  • Keeley, A., et al. (2022). "Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery." Pharmaceuticals (MDPI). URL:[Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride

As a Senior Application Scientist specializing in chemical biology and covalent ligand discovery, I frequently guide researchers through the nuances of handling highly reactive electrophiles. 5-Amino-2,4-dimethyl-benzene...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in chemical biology and covalent ligand discovery, I frequently guide researchers through the nuances of handling highly reactive electrophiles. 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride (CAS: 527-81-1)[1] is an exceptionally valuable reagent. It serves as a robust hub for Sulfur-Fluorine Exchange (SuFEx) click chemistry and acts as a potent serine protease inhibitor.

However, in my tenure optimizing SuFEx workflows, I have observed a dangerous complacency regarding sulfonyl fluorides. Because they do not violently fume in ambient air like their sulfonyl chloride counterparts, researchers often underestimate them. This is a critical error. While the sulfur-fluorine (S-F) bond is remarkably stable under physiological conditions, improper handling, accidental acidification, or exposure to strong bases can trigger the release of hydrogen fluoride (HF)[2]. HF is a systemic toxin that penetrates tissue deeply, causing delayed, excruciating burns and potentially fatal hypocalcemia[3].

To build a truly safe laboratory environment, we must move beyond basic compliance. The following guide provides a self-validating, mechanistically grounded operational plan for handling this compound.

Hazard Profile & Mechanistic Causality

Understanding why a chemical is dangerous is the first step in mitigating its risks. The hazards of 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride are intrinsically linked to its electrophilic nature[4].

Hazard CategoryChemical MechanismClinical/Operational Consequence
Corrosive / Electrophilic Covalent modification of biological nucleophiles (e.g., serine/threonine hydroxyls).Severe skin burns, irreversible eye damage, and respiratory tract corrosion[2].
Systemic Toxicity Hydrolysis in physiological environments releases fluoride ions ( F− ).Fluoride binds free calcium in the blood, leading to hypocalcemia, muscle spasms, and cardiac arrhythmias[3].
Moisture Sensitivity Slow hydrolysis in the presence of atmospheric moisture or water.Gradual generation of sulfonic acid and HF gas, leading to pressurized containers and inhalation risks[4].

Quantitative Safety Parameters

To ensure reproducibility and safety, all operational parameters must be strictly quantified. Below is the standardized data matrix for handling this reagent.

ParameterValue / SpecificationOperational Implication
CAS Number 527-81-1[1]Unique identifier for procurement and SDS tracking.
Fume Hood Face Velocity > 100 feet per minute (fpm)Minimum airflow required to capture potential HF vapors[4].
Quench Solution Ratio 1:1 (1M NaOH : 1M CaCl2​ )Ensures stoichiometric excess of Ca2+ to trap all liberated F− .
Quenching Temperature 0°C to 4°C (Ice Bath)Mitigates the exothermic nature of base-catalyzed hydrolysis.
Calcium Gluconate Gel 2.5% w/wMust be stocked locally for immediate topical application upon dermal exposure[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for sulfonyl fluorides. Every layer of protection must be chosen with deliberate causality.

  • Hand Protection (Double-Gloving): Wear a 4-mil nitrile inner glove and a 12-mil neoprene outer glove. Causality: Sulfonyl fluorides and their organic solvent carriers (like DMSO or DMF) rapidly permeate standard latex. Neoprene provides superior resistance to fluorinated organics and potential HF byproducts.

  • Eye/Face Protection: Chemical splash goggles paired with a full-face shield. Causality: Prevents ocular exposure to corrosive aerosols. The face shield protects the mucous membranes of the face from HF vapor generated upon accidental acidification[2].

  • Body Protection: Flame-resistant lab coat and a heavy-duty rubber apron. Causality: The rubber apron acts as an impermeable barrier against corrosive spills that would otherwise soak through a standard cotton lab coat.

  • Respiratory Protection: All work must be conducted inside a certified chemical fume hood. Causality: Prevents inhalation of toxic vapors. If weighing must occur outside a hood, a NIOSH-approved respirator with organic vapor/acid gas cartridges is mandatory[4].

Experimental Protocols: Safe Handling & Execution

Every protocol must be a self-validating system. Do not proceed to the next step without confirming the success of the previous one.

Method A: Reagent Preparation and Reaction Execution
  • Environmental Verification: Verify the fume hood monitor reads >100 fpm. Ensure a tube of 2.5% calcium gluconate gel is visible and within arm's reach.

  • Don Appropriate PPE: Apply the dual-glove system, chemical goggles, face shield, and rubber apron.

  • Weighing the Reagent: Tare a sealed weighing vial on an analytical balance inside the fume hood. Transfer the solid 5-Amino-2,4-dimethyl-benzenesulfonyl fluoride using a static-free spatula. Cap the vial immediately.

    • Validation: Wipe the exterior of the vial with a damp paper towel and dispose of the towel in solid hazardous waste to ensure no exterior contamination.

  • Solubilization: Dissolve the compound in a compatible anhydrous organic solvent (e.g., anhydrous DMSO, DMF, or acetonitrile).

    • Causality: Introducing water at this stage risks slow hydrolysis, generating sulfonic acid and hydrogen fluoride over time, which can pressurize the vessel.

  • Reaction Execution: Add the solubilized reagent to your biological or chemical reaction mixture dropwise. Maintain temperature control (typically 4°C to 25°C) to prevent exothermic degradation.

Chemical Quenching and Disposal Plan

Unreacted sulfonyl fluorides must be actively destroyed before disposal. Pouring active sulfonyl fluorides into a general waste carboy is a severe safety violation, as cross-reactions can generate lethal HF gas.

Method B: Active Hydrolysis and Fluoride Trapping
  • Prepare the Quenching Solution: In a dedicated flask, create a 1:1 volumetric mixture of 1M NaOH and 1M CaCl2​ .

    • Causality: The addition of calcium chloride is not arbitrary; it acts as a thermodynamic sink. As the base hydrolyzes the sulfonyl fluoride, the calcium ions immediately trap the liberated fluoride ions, precipitating them as inert calcium fluoride ( CaF2​ ). This neutralizes the insidious risk of HF exposure.

  • Quench the Reaction: Place the reaction vessel or waste container in an ice bath (0°C). Slowly add the quenching solution dropwise while stirring vigorously. Continue stirring for 1 hour.

  • Validation Step (Critical): Test the solution with pH paper. The pH must be between 7 and 9. If it is acidic, add more 1M NaOH. If it is highly basic (>10), neutralize carefully with dilute HCl to prevent dissolving the CaF2​ precipitate.

  • Waste Segregation: Transfer the quenched, neutralized mixture to a designated halogenated organic waste container. Label the container explicitly: "Contains Quenched Sulfonyl Fluorides and Inactive Calcium Fluoride Salts."

Workflow & Emergency Response Visualization

G Start Pre-Operation: Verify Fume Hood & Don PPE Weigh Weighing & Transfer (Closed System) Start->Weigh React Reaction Execution (SuFEx / Inhibition) Weigh->React Emergency Emergency: Spill or Exposure Weigh->Emergency Spill Quench Quenching (Mild Base + CaCl2) React->Quench React->Emergency Exposure Dispose Waste Disposal (Halogenated Waste) Quench->Dispose Med Apply Calcium Gluconate & Seek Medical Aid Emergency->Med

Operational workflow and emergency response for sulfonyl fluoride handling.

References

  • Ambeed. "5-Amino-2,4-dimethyl-benzenesulfonyl fluoride". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHcqXtXZmmCHzL1oTLBcl39JTRGW-dcC2Z_6fNn1xny02uWXYKn24vc97FP7vXtMMuY9ozZ_XNm0w-tOxtzKPcC1C5R5vSFelEB8I-QzhWHh4cwCdOU7uO8-Oau_EM6qgk3ls7zPJX]
  • NIH PubMed Central. "Sulfur fluoride exchange". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZmKwepO1Z-4aIjM27BXm2RKK7l6JAXwwo03nCRAJXpqU9rwGq6UoqMY1mKCeEZ49l4_ubepZB3t2tKv8I_5YJfgmnDZfn1y3C4unj2BGPjxM3OB6ZPeGiNrl0S2tkTKn9Kx43q4xeIj0e1tI=]
  • Santa Cruz Biotechnology. "Dansyl fluoride Safety Data Sheet". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEExhtbjI9S42qno-AcHnvCQvSUbg3UUZTkAs823lzVe40ZhtGNQSuk3JhysKrsxT7BgPHRecHITn-5zX1FKv5kG-DLH8RjRS7JMd22OG6vxBXCkukkThVhao6vrstoKM2hz_w=]
  • ECHEMI. "Sulfonyl fluoride SDS". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7JSn_qt7Xhxligq4s5IYPmeGb_2uEd-lwWIpvKYxZ5GP-WNb2GOBV8z7nuOyE4XPJua4W_L81QkImNetHKx0aIhHdF2QqdGO7FI70nS-LDRHWgdL_-EP89E9P84YHI-x1ehpoQrQyj_wEM6ruZTzn2tG5vB0vMdyn]
  • Merck Millipore. "SAFETY DATA SHEET - OmniPur® PMSF". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGq3v0YaGUSMI2Iw9h3dt0LXW2BxhK14NU5unsWKrbAEii7xDCnL1FFMNRjmbc2ByZRCwNVi_xnZ1IAZilvEqaH4u6_IWbxWNa6tp60_40ANk9kfLQsBMEUiTwYb_ujlMKJzzJkIyPE87e01TeW_TZHXpG0g9faFhGIswZD8D8Bbd8dcnmTD4O_zZ9jexop35XWTH2rJun_H8KRCsyDtd3iWX3aVz7uyTM_ypQJ5NsTaFfLD5Nv1tzKsGvE7YnedaqFrWnSHMI7BHjQRiXOdH_PoYPMsslmSeJabV3q_l-awu6t2VTJFJvj3vMyOIt6_YrygGZBTxoIiD0NkFWw7Rkqr09C5gb0]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.